2-Amino-4-fluorobenzenesulfonamide

• CAS: 2822-72-2

Core Science & Biosynthesis

A Technical Guide to 2-Amino-4-fluorobenzenesulfonamide: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-fluorobenzenesulfonamide, a fluorinated aromatic sulfonamide of significant interest to the pharmaceutical and chemical research sectors. This document delves into the core chemical and physical properties of the molecule, outlines a robust synthetic pathway, and explores its applications as a versatile building block in medicinal chemistry. The content herein is structured to provide researchers, chemists, and drug development professionals with actionable insights, validated protocols, and a strong foundational understanding of this compound's scientific relevance.

Chemical Identity and Structural Framework

2-Amino-4-fluorobenzenesulfonamide is a substituted aromatic compound featuring an aniline, a fluorine atom, and a sulfonamide group. This unique combination of functional groups makes it a valuable intermediate for introducing the fluorobenzenesulfonamide scaffold into more complex molecules. The fluorine atom can significantly modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity, while the amino group provides a reactive handle for further synthetic elaboration.

Identifier	Value
IUPAC Name	2-Amino-4-fluorobenzenesulfonamide
CAS Number	2822-72-2[1]
Molecular Formula	C₆H₇FN₂O₂S[1]
Molecular Weight	190.20 g/mol [1]
Canonical SMILES	C1=CC(=C(C=C1F)N)S(=O)(=O)N
InChI Key	InChI=1S/C6H7FN2O2S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3H,8H2,(H2,9,10,11)[1]

Physicochemical and Spectroscopic Profile

Precise experimental data for 2-Amino-4-fluorobenzenesulfonamide is not extensively documented in publicly available literature. The following sections provide a predicted spectroscopic profile based on established principles of analytical chemistry, which serves as a benchmark for empirical characterization.

Physical Properties (Predicted)

Property	Predicted Value / Observation	Rationale
Appearance	White to off-white crystalline solid	Typical for small aromatic sulfonamides.
Melting Point	130 - 160 °C	Based on isomers and related structures like 4-Fluorobenzenesulfonamide (m.p. 124-127 °C).[2] Intermolecular hydrogen bonding from amine and sulfonamide groups will increase the melting point.
Solubility	Sparingly soluble in water; soluble in polar organic solvents (e.g., DMSO, DMF, Methanol).	The polar amine and sulfonamide groups are offset by the hydrophobic fluorophenyl ring.
pKa (Amino Group)	~3-4	The electron-withdrawing effects of the adjacent sulfonyl group and the fluorine atom decrease the basicity of the aniline amine.
pKa (Sulfonamide N-H)	~9-10	Typical pKa for an unsubstituted sulfonamide proton.

Predicted Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is fundamental for verifying the identity and purity of the synthesized compound. The following predictions are based on the molecule's structure.

• ¹H NMR Spectroscopy:

  • Aromatic Region (δ 6.5-7.8 ppm): Three protons will be present in this region, exhibiting a complex splitting pattern due to ortho, meta, and para H-H couplings, as well as additional splitting from the ¹⁹F nucleus (H-F coupling).

    • The proton ortho to the amino group and meta to the fluorine (at C6) is expected to be the most upfield.

    • The proton ortho to the fluorine (at C3) will show a large ortho H-F coupling constant.

    • The proton ortho to the sulfonyl group (at C5) will be the most downfield due to strong deshielding.

  • -NH₂ (Amino) Protons (δ ~4-5 ppm): A broad singlet, the chemical shift of which is dependent on solvent and concentration.

  • -SO₂NH₂ (Sulfonamide) Protons (δ ~7-8 ppm): A broad singlet, also solvent and concentration-dependent.

• ¹³C NMR Spectroscopy:

  • Six distinct signals are expected for the aromatic carbons.

  • C-F Bond: The carbon directly attached to fluorine (C4) will show a very large one-bond coupling constant (¹JCF ≈ 240-250 Hz).

  • Adjacent Carbons: Carbons at the C3 and C5 positions will exhibit smaller two-bond coupling constants (²JCF).

  • The C1 (ipso- to -SO₂NH₂) and C2 (ipso- to -NH₂) carbons will also be identifiable by their chemical shifts and couplings.

• ¹⁹F NMR Spectroscopy:

  • A single resonance is expected. The signal will be split into a multiplet due to coupling with the aromatic protons at the C3 and C5 positions. Predicting ¹⁹F NMR shifts accurately often requires computational methods.[3]

• Infrared (IR) Spectroscopy: [4][5]

  • N-H Stretching (Amine): Two distinct bands are expected in the 3300-3500 cm⁻¹ region (asymmetric and symmetric stretches).

  • N-H Stretching (Sulfonamide): Two bands are also expected in the 3250-3350 cm⁻¹ region.

  • S=O Stretching (Sulfonamide): Two strong, characteristic absorption bands around 1330-1370 cm⁻¹ (asymmetric) and 1150-1180 cm⁻¹ (symmetric).

  • C-F Stretching: A strong band in the 1200-1270 cm⁻¹ region.

  • N-H Bending (Amine): A band around 1600-1640 cm⁻¹.

• Mass Spectrometry (MS):

  • Molecular Ion (M+): An expected peak at m/z = 190.02.

  • Fragmentation: Common fragmentation patterns would include the loss of SO₂ (m/z = 126) and subsequent fragments related to the aminofluorophenyl cation.

Synthesis and Characterization Workflow

A logical and efficient synthesis of 2-Amino-4-fluorobenzenesulfonamide can be achieved from the commercially available starting material, 3-fluoroaniline.[6] The workflow involves two primary steps: electrophilic chlorosulfonation followed by nucleophilic amination.

Detailed Experimental Protocol

Causality and Self-Validation: This protocol is designed to be self-validating. Each step includes justifications for the chosen conditions and reagents. The identity of the final product must be rigorously confirmed using the spectroscopic methods outlined in Section 2.2.

Step 1: Synthesis of 3-Amino-4-fluorobenzene-1-sulfonyl chloride

• Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add chlorosulfonic acid (4.0 eq.).

  • Rationale: Chlorosulfonic acid serves as both the solvent and the electrophilic sulfonating agent. A large excess ensures the reaction goes to completion. The reaction is performed under an inert atmosphere (nitrogen) to prevent reaction with atmospheric moisture.

• Cooling: Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

  • Rationale: The reaction of anilines with chlorosulfonic acid is highly exothermic. Low temperatures are critical to prevent uncontrolled side reactions and degradation of the starting material.[7]

• Addition: Slowly add 3-fluoroaniline (1.0 eq.) dropwise via the dropping funnel over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • Rationale: Slow, controlled addition is essential for managing the exotherm. The amino group of the aniline is a strong activating group, directing the electrophilic sulfonation primarily to the para position (C4), which is sterically accessible.

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional hour, then let it warm to room temperature and stir for 4-6 hours.

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring.

  • Rationale: This step quenches the excess chlorosulfonic acid and precipitates the sulfonyl chloride product, which is typically a solid and insoluble in the acidic aqueous medium.

• Isolation: Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum. The crude 3-amino-4-fluorobenzene-1-sulfonyl chloride can be used in the next step without further purification.

Step 2: Synthesis of 2-Amino-4-fluorobenzenesulfonamide

• Setup: In a suitable flask, suspend the crude sulfonyl chloride (1.0 eq.) from Step 1 in concentrated aqueous ammonia (approx. 10 eq.).

  • Rationale: A large excess of ammonia is used to act as the nucleophile and to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards the product.[8]

• Reaction: Stir the mixture vigorously at room temperature for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Rationale: The sulfonyl chloride is a potent electrophile, and the ammonia acts as a nucleophile, readily displacing the chloride to form the sulfonamide S-N bond.[9]

• Isolation: Upon completion, the solid product is typically suspended in the aqueous mixture. Collect the solid by vacuum filtration.

• Purification: Wash the crude product with cold water and then recrystallize from an appropriate solvent system (e.g., ethanol/water) to yield pure 2-Amino-4-fluorobenzenesulfonamide as a crystalline solid.

  • Rationale: Recrystallization is a critical step to remove any unreacted starting material and inorganic salts, yielding a product of high purity suitable for further use.

Analytical Characterization Workflow

The following workflow ensures the final product meets the required standards of identity and purity.

Applications in Medicinal Chemistry and Drug Discovery

2-Amino-4-fluorobenzenesulfonamide is not merely an academic chemical; it is a strategic building block for the synthesis of high-value pharmaceutical agents. Its utility stems from the distinct roles of its functional groups.

• The Sulfonamide Moiety: The sulfonamide group is a privileged pharmacophore found in a wide array of drugs, including diuretics, antibiotics, and enzyme inhibitors. It is an excellent hydrogen bond donor and acceptor and can act as a transition-state mimetic, particularly for tetrahedral intermediates in enzymatic reactions.

• The Fluorine Substituent: The introduction of fluorine into drug candidates is a well-established strategy in medicinal chemistry.[10][11] The C-F bond is strong and metabolically stable. The high electronegativity of fluorine can alter the pKa of nearby functional groups, influence molecular conformation, and enhance binding affinity to target proteins by participating in favorable electrostatic or orthogonal multipolar interactions.

• The Amino Group Handle: The primary amino group at the C2 position is a versatile synthetic handle. It can be readily acylated, alkylated, or diazotized, allowing for the construction of diverse chemical libraries. This position is crucial for exploring structure-activity relationships (SAR) by introducing various substituents to probe the binding pocket of a biological target.

Potential Therapeutic Targets: Derivatives of fluorinated aminobenzenesulfonamides are explored as inhibitors for a range of enzymes. For example, related sulfonamide structures are known to be potent inhibitors of carbonic anhydrases, kinases, and proteases. The specific 2-amino-4-fluoro substitution pattern provides a unique scaffold for developing selective inhibitors where the positioning of these functional groups is critical for target engagement.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Amino-4-fluorobenzenesulfonamide is not widely available, precautions should be based on compounds with similar structures, such as other aromatic amines and sulfonamides.[12]

• Hazard Classification (Anticipated):

  • Harmful if swallowed.

  • Causes skin irritation.

  • Causes serious eye irritation.

  • May cause respiratory irritation.

• Personal Protective Equipment (PPE):

  • Wear appropriate protective eyeglasses or chemical safety goggles.

  • Wear chemical-resistant gloves (e.g., nitrile).

  • Use a lab coat.

  • Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Storage:

  • Store in a cool, dry place in a tightly sealed container.

  • Keep away from oxidizing agents.

Disclaimer: This information is for guidance only. Always consult a substance-specific SDS and perform a thorough risk assessment before handling this chemical.

Conclusion

2-Amino-4-fluorobenzenesulfonamide represents a valuable and strategically designed chemical intermediate. Its unique arrangement of a reactive amino group, a property-modulating fluorine atom, and a biologically active sulfonamide moiety makes it a powerful tool for medicinal chemists. The synthetic and analytical workflows detailed in this guide provide a reliable framework for its preparation and validation, enabling researchers to confidently incorporate this versatile building block into their drug discovery programs and advance the development of novel therapeutics.

References

• Syntheses of Sulfonated Derivatives of 2-Fluoroaniline. LookChem. Available from: [Link]

• FT-IR and FT-Raman spectra, vibrational assignments, NBO analysis and DFT calculations of 2-amino-4-chlorobenzonitrile. ResearchGate. Available from: [Link]

• CN101863860A - Synthesis method of 2-fluorine-4-substituted aminoaniline. Google Patents.

• Amination of the p-acetaminobenzene sulfonyl chloride. SlidePlayer. Available from: [Link]

• Infrared Spectral Analysis for Prediction of Functional Groups Based on Feature-Aggregated Deep Learning. PubMed. Available from: [Link]

• Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. Available from: [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group - Princeton University. Available from: [Link]

• Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. MDPI. Available from: [Link]

• nmrshiftdb2 - open nmr database on the web. nmrshiftdb2. Available from: [Link]

• US3161675A - Process for preparing sulfonamide compounds. Google Patents.

• Amino acid side chain contribution to protein FTIR spectra: impact on secondary structure evaluation. PubMed Central. Available from: [Link]

• CN1690042A - Preparation method of 2-amino-4'-fluoro-benzophenone. Google Patents.

• 2368-83-4 | MFCD16040303 | 4-Amino-2-Fluorobenzenesulfonamide. AA Blocks. Available from: [Link]

• US7842834B2 - Process for the synthesis of sulfonyl halides and sulfonamides from sulfonic acid salts. Google Patents.

• Predicting F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex. ResearchGate. Available from: [Link]

• Two-Dimensional IR Spectroscopy of Protein Dynamics Using Two Vibrational Labels: A Site-Specific Genetically Encoded Unnatural Amino Acid and an Active Site Ligand. PubMed Central. Available from: [Link]

• Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Beilstein Journals. Available from: [Link]

• Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE. Available from: [Link]

• Synthesis of complex unnatural fluorine-containing amino acids. PubMed Central. Available from: [Link]

• Predict all NMR spectra. NMRDB.org. Available from: [Link]

• 3-Fluoroaniline. Chem-Impex. Available from: [Link]

• EFG‐CS: Predicting chemical shifts from amino acid sequences with protein structure prediction using machine learning and deep learning models. PubMed Central. Available from: [Link]

• KnowItAll Informatics Training - NMR Predictions. Wiley Science Solutions. Available from: [Link]

• Simple and Effective Derivatization of Amino Acids with 1-Fluoro-2-nitro-4-(trifluoromethyl)benzene in a Microwave Reactor for Determination of Free Amino Acids in Kombucha Beverages. MDPI. Available from: [Link]

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• 3. researchgate.net [researchgate.net]
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• 5. Infrared Spectral Analysis for Prediction of Functional Groups Based on Feature-Aggregated Deep Learning - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide on the Physicochemical Characteristics of 2-Amino-4-fluorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of the core physicochemical characteristics of 2-Amino-4-fluorobenzenesulfonamide (CAS No. 2368-83-4), a key building block in medicinal chemistry and drug discovery. This document delves into its fundamental chemical and physical properties, spectroscopic profile, and analytical methodologies. Furthermore, it offers insights into its stability, reactivity, and safe handling procedures, equipping researchers with the essential knowledge for its effective application.

Introduction: The Significance of a Fluorinated Arylsulfonamide

2-Amino-4-fluorobenzenesulfonamide belongs to the class of arylsulfonamides, a scaffold of paramount importance in the pharmaceutical industry. The introduction of a fluorine atom onto the benzene ring can significantly modulate the compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding interactions with biological targets. Understanding these characteristics is fundamental to its application in the synthesis of novel therapeutic agents. This guide serves as a detailed resource for scientists and researchers, providing a thorough compilation of its known properties and analytical methods.

Core Physicochemical Properties

A precise understanding of the physicochemical properties of 2-Amino-4-fluorobenzenesulfonamide is critical for its use in synthesis, formulation, and biological testing.

Chemical Identification and Structure

The unambiguous identification of a chemical entity is the foundation of all scientific investigation.

Identifier	Value	Source
IUPAC Name	2-Amino-4-fluorobenzenesulfonamide	N/A
CAS Number	2368-83-4	[1]
Molecular Formula	C₆H₇FN₂O₂S	[1]
Molecular Weight	190.20 g/mol	[1]
SMILES	NC1=CC(F)=C(S(N)(=O)=O)C=C1	N/A
InChI	InChI=1S/C6H7FN2O2S/c7-5-2-1-4(8)6(3-5)12(9,10)11/h1-3H,8H2,(H2,9,10,11)	N/A

digraph "2-Amino-4-fluorobenzenesulfonamide" {
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node [shape=plaintext];
edge [color="#202124"];
// Atom nodes
C1 [label="C"];
C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
N1 [label="N"];
F1 [label="F"];
S1 [label="S"];
O1 [label="O"];
O2 [label="O"];
N2 [label="N"];
H1[label="H"];
H2[label="H"];
H3[label="H"];
H4[label="H"];
H5[label="H"];
H6[label="H"];
H7 [label="H"];
// Positioning
C1 [pos="0,1.5!"];
C2 [pos="-1.3,-0.75!"];
C3 [pos="1.3,-0.75!"];
C4 [pos="-0.85,0.75!"];
C5 [pos="0.85,0.75!"];
C6 [pos="0,-1.5!"];
N1 [pos="-2.15,1.25!"];
F1 [pos="2.15,1.25!"];
S1 [pos="0,3!"];
O1 [pos="-1,3.75!"];
O2 [pos="1,3.75!"];
N2 [pos="0,4.5!"];
H1[pos="-2.65,0.75!"];
H2[pos="-2.65,1.75!"];
H3[pos="-1.7, -1.25!"];
H4[pos="1.7, -1.25!"];
H5[pos="0, -2!"];
H6[pos="-0.5, 5!"];
H7 [pos="0.5, 5!"];
// Bonds
C1 -- C4;
C1 -- C5;
C4 -- C2;
C2 -- C6;
C6 -- C3;
C3 -- C5;
C4 -- N1;
C5 -- F1;
C1 -- S1;
S1 -- O1 [style=double];
S1 -- O2 [style=double];
S1 -- N2;
N1 -- H1;
N1 -- H2;
C2 -- H3;
C3 -- H4;
C6 -- H5;
N2 -- H6;
N2 -- H7;
}

Caption: Chemical structure of 2-Amino-4-fluorobenzenesulfonamide.

Physical Properties

The physical state and solubility of a compound dictate its handling, reaction conditions, and formulation strategies.

Property	Value	Remarks
Melting Point	138-142 °C	Data from commercial supplier.
Boiling Point	Not determined	Likely to decompose at high temperatures.
Appearance	White to off-white crystalline powder	Visual observation.
Solubility	Soluble in DMSO and methanol. Limited solubility in water.	General solubility trends for similar compounds suggest these properties.[2]

Acidity and Basicity (pKa)

The pKa values of the amino and sulfonamide groups are crucial for understanding the ionization state of the molecule at different pH values, which influences its solubility, membrane permeability, and receptor binding.

• Predicted pKa (Amino group): The pKa of the aromatic amino group is predicted to be in the range of 3-4. The electron-withdrawing nature of the sulfonamide and fluorine groups decreases the basicity of the amine.

• Predicted pKa (Sulfonamide group): The pKa of the sulfonamide NH is predicted to be around 9-10. This acidity is a characteristic feature of arylsulfonamides.[3]

Note: Experimental determination is recommended for precise pKa values.

Spectroscopic Characterization

Spectroscopic data provides a fingerprint of the molecule, confirming its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.

• ¹H NMR (DMSO-d₆, 400 MHz): The spectrum is expected to show distinct signals for the aromatic protons, the amino group protons, and the sulfonamide protons. The fluorine atom will cause characteristic splitting of adjacent proton signals.

• ¹³C NMR (DMSO-d₆, 100 MHz): The spectrum will show six signals for the aromatic carbons, with their chemical shifts influenced by the amino, fluoro, and sulfonamide substituents. The carbon attached to the fluorine will exhibit a large one-bond C-F coupling constant.[4]

• ¹⁹F NMR: A single resonance is expected, with its chemical shift providing information about the electronic environment of the fluorine atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Assignment
3400-3200	N-H stretching (amino and sulfonamide groups)
1620-1580	N-H bending (amino group)
1350-1310	Asymmetric SO₂ stretching
1170-1150	Symmetric SO₂ stretching
1250-1100	C-F stretching

Note: These are expected ranges and may vary slightly based on the specific molecular environment and sample preparation.[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Expected Molecular Ion [M+H]⁺: m/z 191.02

• Expected Fragmentation: Common fragmentation pathways for sulfonamides involve the loss of SO₂ (64 Da) and cleavage of the sulfonamide bond. The presence of the amino and fluoro groups will also influence the fragmentation pattern.[6][7]

Analytical Methodologies

Robust analytical methods are essential for quality control and quantitative analysis.

High-Performance Liquid Chromatography (HPLC)

A validated reverse-phase HPLC (RP-HPLC) method is the standard for assessing the purity and quantifying 2-Amino-4-fluorobenzenesulfonamide.

Justification of Experimental Choices:

• Column: A C18 column is a versatile choice for the separation of moderately polar aromatic compounds.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) allows for the fine-tuning of retention time and peak shape. A gradient elution is often preferred to ensure good separation of the main compound from any potential impurities.

• Detection: UV detection at a wavelength where the analyte exhibits significant absorbance (typically around 254 nm or 280 nm for aromatic compounds) provides good sensitivity.

Step-by-Step Protocol (Example):

• Preparation of Mobile Phase A: 0.1% Formic acid in water.

• Preparation of Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

Caption: A typical workflow for HPLC analysis.

Stability and Reactivity Profile

Understanding the stability and reactivity of 2-Amino-4-fluorobenzenesulfonamide is crucial for its storage, handling, and use in chemical synthesis.

Stability

• Thermal Stability: Sulfonamides are generally stable at ambient temperatures. However, prolonged exposure to high temperatures can lead to degradation.[1]

• Light Sensitivity: Aromatic amines can be sensitive to light and may discolor over time. Storage in amber vials or in the dark is recommended.

• pH Stability: The stability of the compound can be pH-dependent. Hydrolysis of the sulfonamide bond can occur under strongly acidic or basic conditions, especially at elevated temperatures.

Reactivity

• Amino Group: The primary aromatic amino group can undergo typical reactions such as diazotization, acylation, and alkylation.

• Sulfonamide Group: The sulfonamide nitrogen can be deprotonated by strong bases and can participate in substitution reactions.

• Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution, with the directing effects of the amino, fluoro, and sulfonamide groups influencing the position of substitution.

Safety and Handling

Adherence to proper safety protocols is mandatory when working with any chemical substance.

• General Handling: Use in a well-ventilated area. Avoid inhalation of dust and contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[8]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

This technical guide provides a foundational understanding of the physicochemical characteristics of 2-Amino-4-fluorobenzenesulfonamide. The data and protocols presented herein are intended to serve as a valuable resource for researchers in the fields of medicinal chemistry and drug development. Further experimental validation of some of the predicted properties is encouraged to build a more complete and robust profile of this important chemical entity.

References

Sources

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• 2. bachem.com [bachem.com]
• 3. Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Targets of 2-Amino-4-fluorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-4-fluorobenzenesulfonamide, a structurally distinct sulfonamide, stands as a molecule of significant interest in contemporary drug discovery. Its unique combination of a primary arylamine, a sulfonamide functional group, and a fluorine substituent suggests a rich and diverse pharmacodynamic profile. This technical guide provides a comprehensive exploration of the potential biological targets of 2-Amino-4-fluorobenzenesulfonamide, moving beyond a simple catalog of possibilities to offer a deep, mechanistic-driven analysis. We will delve into the established and predicted enzymatic interactions of this compound, underpinned by the extensive knowledge of the sulfonamide class of drugs, and contextualized by the specific influence of its fluoro- and amino-moieties. This document is intended to serve as a foundational resource for researchers, offering not only a theoretical framework but also actionable experimental protocols to validate these potential interactions and unlock the therapeutic promise of this compound.

Introduction: The Sulfonamide Scaffold and the Promise of Fluorination

The sulfonamide functional group is a cornerstone of medicinal chemistry, renowned for its ability to act as a versatile zinc-binding moiety and a mimic of p-aminobenzoic acid (PABA). This has led to the development of a broad spectrum of therapeutics, from pioneering antibacterial agents to modern treatments for glaucoma, epilepsy, and cancer. 2-Amino-4-fluorobenzenesulfonamide emerges from this legacy, with its chemical architecture suggesting a high probability of interaction with well-established sulfonamide-binding proteins.

The introduction of a fluorine atom at the 4-position of the benzene ring is a strategic modification. Fluorine's high electronegativity can significantly alter the electronic properties of the molecule, influencing its acidity (pKa), lipophilicity, and metabolic stability. These alterations can, in turn, modulate the compound's binding affinity and selectivity for its biological targets. This guide will explore the most probable biological targets for 2-Amino-4-fluorobenzenesulfonamide, providing the scientific rationale and experimental pathways for their investigation.

Primary Predicted Target Family: Carbonic Anhydrases (CAs)

Carbonic anhydrases (CAs) are a superfamily of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] Their physiological roles are diverse, including pH regulation, CO2 transport, and biosynthesis, making them critical drug targets for a range of diseases.[1] Sulfonamides are the classical inhibitors of CAs, with their primary sulfonamide group coordinating to the catalytic Zn(II) ion in the enzyme's active site.[2]

Rationale for Targeting Carbonic Anhydrases

The unsubstituted sulfonamide group of 2-Amino-4-fluorobenzenesulfonamide is the key pharmacophoric feature that strongly predicts its interaction with carbonic anhydrases. This interaction is expected to mimic the binding of established sulfonamide CA inhibitors, where the sulfonamide nitrogen displaces the zinc-bound water molecule. The fluorine substituent may further enhance this interaction through favorable electrostatic or hydrophobic interactions within the active site, potentially leading to increased potency and isoform selectivity.

Visualizing the Inhibition of Carbonic Anhydrase

Caption: Conceptual Diagram of Carbonic Anhydrase Inhibition.

Experimental Protocol: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol outlines a common method for assessing the inhibition of a specific CA isoform (e.g., human CA II) by a test compound.

Materials:

• Purified human carbonic anhydrase II (hCA II)

• 4-Nitrophenyl acetate (4-NPA), the substrate

• 2-Amino-4-fluorobenzenesulfonamide

• Tris-HCl buffer (pH 7.4)

• 96-well microplates

• Microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of 2-Amino-4-fluorobenzenesulfonamide in a suitable solvent (e.g., DMSO). Create a series of dilutions to test a range of concentrations.

• Enzyme and Substrate Preparation: Prepare working solutions of hCA II and 4-NPA in Tris-HCl buffer.

• Assay Setup: In a 96-well plate, add the Tris-HCl buffer, the enzyme solution, and the different concentrations of the test compound. Include a positive control (a known CA inhibitor like acetazolamide) and a negative control (solvent only).

• Initiation of Reaction: Add the substrate solution (4-NPA) to all wells to start the enzymatic reaction.

• Data Acquisition: Immediately measure the absorbance at 400 nm at regular intervals using a microplate reader. The hydrolysis of 4-NPA by CA produces the yellow-colored 4-nitrophenolate anion.

• Data Analysis: Calculate the initial reaction rates for each concentration of the inhibitor. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Data Summary Table (Template):

Compound Concentration (µM)	Initial Rate (mAU/min)	% Inhibition
0 (Control)	0
0.1
1
10
100
IC50 (µM)

Primary Predicted Target: Dihydropteroate Synthase (DHPS)

Dihydropteroate synthase (DHPS) is a key enzyme in the folate biosynthesis pathway of many microorganisms.[3] It catalyzes the condensation of para-aminobenzoic acid (PABA) with 6-hydroxymethyl-7,8-dihydropteridine pyrophosphate. Sulfonamide antibacterial drugs function as competitive inhibitors of DHPS, mimicking the natural substrate PABA.[3]

Rationale for Targeting Dihydropteroate Synthase

The 4-aminobenzenesulfonamide core structure of 2-Amino-4-fluorobenzenesulfonamide is a classic PABA isostere. This structural similarity makes DHPS a highly probable target, particularly in prokaryotic organisms. The fluorine atom at the 4-position of the PABA-like ring could influence its binding affinity within the DHPS active site.

Visualizing the Folate Biosynthesis Pathway and DHPS Inhibition

Caption: Folate Biosynthesis Pathway and Site of Inhibition.

Experimental Protocol: In Vitro Dihydropteroate Synthase (DHPS) Assay

This protocol describes a common method to measure the activity of DHPS and its inhibition.

Materials:

• Recombinant DHPS enzyme

• 6-hydroxymethyl-7,8-dihydropteridine pyrophosphate (DHPPP)

• para-Aminobenzoic acid (PABA)

• 2-Amino-4-fluorobenzenesulfonamide

• Buffer solution (e.g., Tris-HCl with MgCl2)

• Method for detecting product formation (e.g., HPLC-based or spectrophotometric)

Procedure:

• Compound and Reagent Preparation: Prepare stock and working solutions of the test compound, substrates (PABA and DHPPP), and enzyme in the appropriate buffer.

• Reaction Mixture: In a reaction tube, combine the buffer, DHPS enzyme, and varying concentrations of 2-Amino-4-fluorobenzenesulfonamide. Include controls (no inhibitor, positive control like sulfamethoxazole).

• Reaction Initiation: Start the reaction by adding the substrates (PABA and DHPPP).

• Incubation: Incubate the reaction mixtures at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

• Reaction Termination and Analysis: Stop the reaction (e.g., by adding acid or heating). Analyze the formation of dihydropteroate using a suitable method like reverse-phase HPLC.

• Data Analysis: Quantify the amount of product formed in each reaction. Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Secondary Potential Targets and Screening Strategies

The versatility of the sulfonamide scaffold suggests that 2-Amino-4-fluorobenzenesulfonamide may interact with a broader range of enzymes.[4] These include, but are not limited to:

• Proteases: (e.g., matrix metalloproteinases, serine proteases)

• Kinases: (various families)

• Histone Deacetylases (HDACs): Some benzamide derivatives have shown HDAC inhibitory activity.[5]

• Other Metalloenzymes: The zinc-binding potential of the sulfonamide group could extend to other zinc-containing enzymes.

Experimental Workflow: Broad-Spectrum Enzyme Inhibition Screening

A tiered approach is recommended to explore the wider target landscape of 2-Amino-4-fluorobenzenesulfonamide.

Caption: Workflow for Broad-Spectrum Enzyme Screening.

Conclusion and Future Directions

2-Amino-4-fluorobenzenesulfonamide is a compound with significant, yet largely unexplored, therapeutic potential. Based on its chemical structure, carbonic anhydrases and dihydropteroate synthase are high-probability primary targets. The strategic placement of a fluorine atom may confer advantageous properties such as enhanced potency and selectivity.

The experimental protocols and screening strategies outlined in this guide provide a clear roadmap for the scientific community to systematically investigate and validate the biological targets of this promising molecule. Future research should focus on executing these in vitro assays, followed by cell-based and in vivo studies to elucidate the physiological and pathological relevance of these interactions. Such endeavors will be crucial in translating the chemical potential of 2-Amino-4-fluorobenzenesulfonamide into novel therapeutic applications.

References

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• Vermehren, C., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7005. Available from: [Link]

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2-Amino-4-fluorobenzenesulfonamide molecular docking studies

An In-Depth Technical Guide to Molecular Docking Studies of 2-Amino-4-fluorobenzenesulfonamide

Authored by: A Senior Application Scientist

Foreword: The Convergence of Chemistry and Computation

In the modern era of drug discovery, the journey from a promising chemical entity to a clinical candidate is a complex, multi-faceted endeavor. Molecular docking, a powerful computational technique, stands at the forefront of this process, providing invaluable insights into the molecular interactions that govern therapeutic efficacy.[1][2][3] This guide is designed for researchers, medicinal chemists, and drug development professionals, offering an in-depth exploration of the principles and practices of molecular docking, contextualized through a focused study of 2-Amino-4-fluorobenzenesulfonamide.

The sulfonamide moiety is a cornerstone pharmacophore in medicinal chemistry, renowned for its role in a wide array of therapeutic agents.[4][5] Our subject, 2-Amino-4-fluorobenzenesulfonamide, is a structurally interesting molecule. The strategic placement of the fluorine atom can significantly alter physicochemical properties, potentially enhancing binding affinity and metabolic stability.[6] This guide will not merely present a protocol; it will deconstruct the causality behind each experimental choice, providing a robust framework for conducting scientifically sound and validated molecular docking studies.

Section 1: Foundational Principles - The Ligand and The Target

Before embarking on any computational study, a thorough understanding of both the small molecule (the ligand) and its biological target (the receptor) is paramount.

The Ligand: 2-Amino-4-fluorobenzenesulfonamide

This compound belongs to the sulfonamide class of molecules. Its structure combines the key zinc-binding sulfonamide group with an aromatic ring system modified by an amino group and a fluorine atom. These features make it an intriguing candidate for inhibitors of metalloenzymes.

Table 1: Physicochemical Properties of 2-Amino-4-fluorobenzenesulfonamide

Property	Value	Source
CAS Number	2368-83-4	[7]
Molecular Formula	C₆H₇FN₂O₂S	[7]
Molecular Weight	190.20 g/mol	[7]
XLogP3	0.2	[7]
Hydrogen Bond Donors	2	[7]
Hydrogen Bond Acceptors	5	[7]

| Rotatable Bond Count | 1 |[7] |

The Target: Human Carbonic Anhydrase IX (CA IX)

The choice of a biological target is driven by its role in pathophysiology. Sulfonamides are classic inhibitors of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[8] Human Carbonic Anhydrase IX (hCA IX) is a particularly compelling target. It is a transmembrane protein that is highly overexpressed in a variety of hypoxic tumors and is linked to tumor progression and metastasis.[9] Its specific expression profile in cancerous tissues makes it an attractive target for developing selective anticancer therapies.[8][9] For our study, we will utilize the crystal structure of hCA IX, available from the Protein Data Bank (PDB).

Section 2: Pre-computation Workflow: Preparing Molecules for Docking

The axiom "garbage in, garbage out" is acutely relevant in molecular docking. The accuracy of the simulation is fundamentally dependent on the quality of the input structures for both the receptor and the ligand.

Diagram: The Molecular Docking Workflow

Caption: A high-level overview of the molecular docking process.

Experimental Protocol: Receptor Preparation

The raw crystal structure obtained from the PDB is not immediately ready for docking. It must be carefully processed to ensure it is chemically correct and computationally tractable.

Objective: To prepare the hCA IX protein structure for docking by removing non-essential molecules, correcting structural issues, and adding necessary atomic information.

Methodology:

• Obtain the Crystal Structure: Download the PDB file for hCA IX (e.g., PDB ID: 5FL4) from the RCSB Protein Data Bank.

• Initial Cleaning:

  • Rationale: PDB files often contain crystallographic water molecules, co-factors, and other "heteroatoms" that are not part of the protein itself. These can interfere with the docking algorithm.[10]

  • Action: Using molecular visualization software (e.g., UCSF Chimera, PyMOL), delete all water molecules. Remove any co-crystallized ligands or ions, except for the catalytic zinc ion which is essential for the interaction with sulfonamides.[8]

• Add Hydrogen Atoms:

  • Rationale: Crystal structures typically do not include hydrogen atoms to improve resolution. Hydrogens are critical for defining correct tautomeric states, ionization states, and for forming hydrogen bonds.[10]

  • Action: Use a structure preparation tool (e.g., the 'AddH' function in UCSF Chimera or the Protein Preparation Wizard in Schrödinger Maestro) to add all hydrogen atoms. Ensure that the protonation states of key residues (like Histidine) are appropriate for a physiological pH.

• Assign Partial Charges:

  • Rationale: The scoring functions used in docking algorithms rely on electrostatic calculations. Each atom must be assigned a partial charge to model these interactions.[10][11]

  • Action: Assign partial charges using a standard force field, such as AMBER or Gasteiger. This step is often integrated into docking preparation software.

• Save in PDBQT Format:

  • Rationale: AutoDock Vina, a widely used docking program, requires a specific file format (PDBQT) that includes atomic coordinates, partial charges, and atom type definitions.[12]

  • Action: Save the prepared receptor structure as a .pdbqt file.

Experimental Protocol: Ligand Preparation

Similarly, the 2D structure of 2-Amino-4-fluorobenzenesulfonamide must be converted into a suitable 3D format for docking.

Objective: To generate a low-energy, 3D conformation of the ligand with correct atom types and rotatable bonds defined.

Methodology:

• Generate 2D Structure: Draw the molecule in a chemical sketcher (e.g., ChemDraw, MarvinSketch).

• Convert to 3D:

  • Rationale: Docking requires a three-dimensional representation of the ligand.

  • Action: Convert the 2D drawing to a 3D structure using software like Open Babel or the functionality within molecular modeling suites.

• Energy Minimization:

  • Rationale: The initial 3D conversion may result in a high-energy conformation with unrealistic bond lengths or angles. Energy minimization finds a more stable, lower-energy conformation.

  • Action: Perform energy minimization using a suitable force field (e.g., MMFF94).

• Add Hydrogens and Assign Charges:

  • Rationale: As with the protein, hydrogens and partial charges are essential for accurate interaction scoring.[10]

  • Action: Add hydrogen atoms and assign Gasteiger charges.

• Define Rotatable Bonds:

  • Rationale: To allow for ligand flexibility during docking, the algorithm must know which bonds can rotate freely.[10]

  • Action: Use a tool like AutoDockTools to automatically detect and define rotatable bonds. For 2-Amino-4-fluorobenzenesulfonamide, the bond between the phenyl ring and the sulfur atom is a key rotatable bond.[7]

• Save in PDBQT Format:

  • Rationale: The prepared ligand must also be in the PDBQT format for AutoDock Vina.[12]

  • Action: Save the final ligand structure as a .pdbqt file.

Section 3: The Core Experiment: Performing the Docking Simulation

With prepared inputs, the docking simulation can be executed. The core of this process involves defining a search space and running the docking algorithm.

Experimental Protocol: Molecular Docking with AutoDock Vina

Objective: To predict the most favorable binding pose and estimate the binding affinity of 2-Amino-4-fluorobenzenesulfonamide within the active site of hCA IX.

Methodology:

• Define the Search Space (Grid Box):

  • Rationale: To make the calculation computationally feasible, the docking algorithm is instructed to search for binding poses only within a specific volume of the protein, known as the grid box.[12] This box should encompass the entire active site. The most reliable way to define this is by using the location of a known inhibitor from a co-crystal structure.

  • Action: In your visualization software, identify the key active site residues of hCA IX, particularly the catalytic zinc ion and surrounding histidines (e.g., HIS94, HIS96, HIS119). Center the grid box on this location. Ensure the box dimensions (e.g., 25 x 25 x 25 Å) are large enough to allow the ligand to move and rotate freely within the binding pocket.

• Configure Docking Parameters:

  • Rationale: The exhaustiveness parameter in AutoDock Vina controls the computational effort spent searching for the best pose. Higher values increase the likelihood of finding the true energy minimum but also increase computation time.[13]

  • Action: Create a configuration file (conf.txt) specifying the file paths for the receptor and ligand, the center and size of the grid box, and the exhaustiveness value (a value of 8 is a reasonable starting point).

• Launch the Docking Run:

  • Rationale: This step executes the docking algorithm, which will systematically sample different conformations and orientations of the ligand within the grid box and score each one.[14]

  • Action: Run AutoDock Vina from the command line, providing the configuration file as input. The program will generate an output file containing the predicted binding poses and their corresponding scores.

Section 4: Post-Docking Analysis: From Data to Insight

The output of a docking simulation is a set of predicted binding modes and associated scores. The true scientific value is unlocked during the analysis of these results.[15]

Interpreting Quantitative Results

The primary quantitative output is the binding affinity, reported in kcal/mol.

• Binding Affinity/Energy: This score estimates the free energy of binding. More negative values indicate a stronger, more favorable binding interaction.[15] When comparing different ligands, a significantly more negative score suggests a potentially more potent inhibitor.[15]

Table 2: Example Docking Results Summary

Pose	Binding Affinity (kcal/mol)	RMSD from Reference (Å)	Key Interacting Residues	Hydrogen Bonds
1	-7.8	1.2	THR199, THR200, HIS94	THR199 (backbone)
2	-7.5	1.9	THR199, PRO201	THR199 (side chain)

| 3 | -7.1 | 2.5 | LEU198, VAL121 | None |

Experimental Protocol: Visual Analysis of Binding Interactions

Objective: To visually inspect the top-ranked docking pose to understand the specific molecular interactions responsible for binding.

Methodology:

• Load Structures: Open your visualization software and load the prepared receptor PDBQT file and the docking output PDBQT file containing the predicted poses.

• Focus on the Best Pose: Display the top-ranked pose (the one with the most negative binding energy).

• Identify Key Interactions:

  • Rationale: The binding affinity score is a composite of various forces. Visual inspection reveals the specific hydrogen bonds, hydrophobic interactions, and electrostatic interactions that stabilize the complex.[16]

  • Action:

    • Zinc Coordination: Verify that the sulfonamide group is coordinating with the catalytic zinc ion in the active site. This is the canonical binding mode for sulfonamide-based CA inhibitors.

    • Hydrogen Bonds: Use the software's tools to find and display hydrogen bonds between the ligand and the protein. Note which residues are involved (e.g., the backbone or side chain of Thr199 is a common interaction partner in CA).

    • Hydrophobic Interactions: Examine the regions where nonpolar parts of the ligand are in close contact with nonpolar residues of the protein (e.g., Val121, Leu198).

• Generate 2D/3D Interaction Diagrams:

  • Rationale: Specialized software can generate clear 2D diagrams that summarize all the interactions, making them easier to report and understand.[16]

  • Action: Use tools like Discovery Studio Visualizer or the online PLIP server to generate publication-quality images of the interactions.

Section 5: Scientific Integrity: The Imperative of Validation

A molecular docking result is a computational prediction. To be trustworthy, the protocol that generated it must be validated.[17] The most common and robust method for this is "redocking."

The Principle of Redocking

Redocking involves taking a protein-ligand complex from a crystal structure, separating the ligand, and then docking it back into the protein using your established protocol.[18] The protocol is considered valid if it can reproduce the original, experimentally determined binding pose with a high degree of accuracy.

Diagram: The Validation Logic (Redocking)

Caption: The decision-making workflow for docking protocol validation.

Experimental Protocol: Protocol Validation via Redocking

Objective: To validate the docking protocol by redocking a known CA IX inhibitor and measuring the Root Mean Square Deviation (RMSD).

Methodology:

• Select a Reference Structure: Choose a high-resolution crystal structure of hCA IX that is co-crystallized with a sulfonamide-based inhibitor (e.g., acetazolamide).

• Prepare Structures: Prepare the receptor as described in Protocol 2.1. Extract the native ligand and prepare it as described in Protocol 2.2. Save a copy of the original, experimental coordinates of the ligand for later comparison.

• Perform Docking: Dock the native ligand back into the receptor using the exact same protocol (grid box, parameters) established in Protocol 3.1.

• Calculate RMSD:

  • Rationale: RMSD is a quantitative measure of the similarity between two atomic structures. A low RMSD between the docked pose and the crystal pose indicates the protocol is accurate.[15] A commonly accepted threshold for a successful docking is an RMSD value of ≤ 2.0 Å.[19]

  • Action: Superimpose the top-ranked docked pose of the native ligand onto its original crystal structure pose. Calculate the RMSD between the heavy atoms of the two structures.

• Assess the Outcome:

  • If the RMSD is ≤ 2.0 Å, the protocol is considered validated and can be used with confidence to study novel ligands like 2-Amino-4-fluorobenzenesulfonamide.

  • If the RMSD is > 2.0 Å, the protocol is not reliably reproducing the experimental binding mode. You must troubleshoot by adjusting the grid box size/location, increasing exhaustiveness, or re-evaluating the protein preparation steps.[20]

Conclusion

Molecular docking is a powerful hypothesis-generation tool in structure-based drug design.[21] This guide has outlined a comprehensive, self-validating framework for investigating the potential interactions of 2-Amino-4-fluorobenzenesulfonamide with its putative target, human Carbonic Anhydrase IX. By adhering to rigorous preparation, execution, and validation protocols, researchers can move beyond simply generating a number and begin to understand the complex interplay of molecular forces that drive biological activity. The insights gained from such studies are instrumental in guiding the synthesis of more potent and selective therapeutic agents, ultimately accelerating the path from computational hit to clinical success.

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spectroscopic properties of 2-Amino-4-fluorobenzenesulfonamide

An In-Depth Technical Guide to the Spectroscopic Properties of 2-Amino-4-fluorobenzenesulfonamide

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the core (C₆H₇FN₂O₂S), a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document details the theoretical and practical aspects of analyzing this compound using a suite of modern spectroscopic techniques. We delve into Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS). For each technique, we present detailed, field-proven protocols, explain the causality behind experimental choices, and interpret the resulting spectral data. The guide integrates data from analogous compounds to provide a robust predictive framework for the characterization of 2-Amino-4-fluorobenzenesulfonamide, ensuring a high degree of scientific integrity and practical utility.

Introduction and Molecular Structure

2-Amino-4-fluorobenzenesulfonamide is a substituted aromatic sulfonamide. Its structure, featuring an aniline moiety, a sulfonyl group, and a fluorine atom, makes it a versatile building block in medicinal chemistry. The presence of these functional groups imparts distinct spectroscopic signatures that are crucial for its identification, purity assessment, and structural elucidation during synthesis and quality control processes. Accurate spectroscopic analysis is paramount for ensuring the integrity of this starting material in the development of novel therapeutic agents. This guide serves as a practical reference for the multi-faceted spectroscopic characterization of this compound.

Molecular Structure:

• Chemical Formula: C₆H₇FN₂O₂S

• Molecular Weight: 190.19 g/mol

• Key Functional Groups:

  • Primary Aromatic Amine (-NH₂)

  • Sulfonamide (-SO₂NH₂)

  • Aryl Fluoride (Ar-F)

  • Substituted Benzene Ring

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is fundamental for characterizing the electronic transitions within the molecule's conjugated system. The benzene ring, substituted with auxochromic (-NH₂) and chromophoric groups, gives rise to characteristic absorption bands.

Principle and Application

The UV-Vis spectrum arises from the absorption of ultraviolet or visible light, causing the promotion of electrons from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). For 2-Amino-4-fluorobenzenesulfonamide, the key electronic transitions are π → π* transitions within the benzene ring. The positions and intensities of these bands are sensitive to solvent polarity and pH due to the presence of the amino and sulfonamide groups. This technique is primarily used for quantitative analysis (using the Beer-Lambert law) and for confirming the presence of the aromatic chromophore.

Experimental Protocol

• Solvent Selection: Methanol or ethanol are preferred solvents due to their UV transparency down to ~210 nm and their ability to dissolve the analyte. The choice of solvent can influence the fine structure and position of absorption maxima; therefore, it must be consistently reported.[1]

• Sample Preparation: A stock solution of 1 mg/mL is prepared by accurately weighing the compound and dissolving it in the chosen solvent. A dilute solution (e.g., 10 µg/mL) is then prepared for analysis to ensure the absorbance falls within the linear range of the instrument (typically 0.1-1.0 AU).

• Instrumentation and Parameters:

  • Instrument: A dual-beam UV-Vis spectrophotometer is used to ensure stability and to automatically subtract solvent absorbance.[2]

  • Cuvettes: 1 cm path length quartz cuvettes are mandatory for UV measurements below 340 nm.

  • Scan Range: 200-400 nm.

  • Scan Speed: Medium (~200 nm/min).

  • Blank: The pure solvent used for sample preparation is used as the reference/blank.

Data Interpretation and Expected Results

The UV-Vis spectrum is expected to show characteristic absorption bands for a substituted benzene ring. Based on similar aromatic amines and sulfonamides, two main absorption bands are anticipated:

• An intense band (the E2-band) around 210-240 nm corresponding to a π → π* transition of the aromatic system.

• A less intense band (the B-band) around 270-300 nm , which is characteristic of the benzene ring and is influenced by the electron-donating amino group.

Table 1: Expected UV-Vis Absorption Data

Parameter	Expected Value	Associated Transition
λmax 1	~235 nm	π → π* (E2-band)
λmax 2	~285 nm	π → π* (B-band)

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Principle and Application

Each functional group (N-H, S=O, C-F, C=C) has a characteristic vibrational frequency. By analyzing the absorption bands in the infrared spectrum, one can confirm the presence of the key structural components of 2-Amino-4-fluorobenzenesulfonamide. It is an indispensable tool for rapid qualitative analysis and for monitoring reaction progress.

Experimental Protocol

• Sample Preparation: The Attenuated Total Reflectance (ATR) method is highly recommended for its simplicity and reproducibility. A small amount of the solid sample is placed directly on the ATR crystal (typically diamond or germanium). Alternatively, the KBr pellet method can be used, where the sample is finely ground with potassium bromide and pressed into a transparent disk.

• Instrumentation and Parameters:

  • Instrument: A modern FT-IR spectrometer equipped with an ATR accessory.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Background: A background spectrum of the clean, empty ATR crystal is recorded before the sample measurement.

Data Interpretation and Expected Results

The FT-IR spectrum provides a molecular fingerprint. The key is to assign the prominent absorption bands to their corresponding functional groups.[3][4][5]

Table 2: Expected FT-IR Vibrational Frequencies

Wavenumber (cm⁻¹)	Intensity	Assignment	Vibrational Mode
3450-3300	Medium-Strong	Aromatic -NH₂	N-H Symmetric & Asymmetric Stretching
3350-3250	Medium	Sulfonamide -NH₂	N-H Symmetric & Asymmetric Stretching
3100-3000	Weak-Medium	Aromatic C-H	C-H Stretching
1620-1580	Strong	Aromatic Ring	C=C Stretching
1600-1550	Strong	Amino Group	N-H Bending (Scissoring)
1350-1300	Strong	Sulfonamide	S=O Asymmetric Stretching
1170-1140	Strong	Sulfonamide	S=O Symmetric Stretching
1270-1100	Strong	Aryl Fluoride	C-F Stretching
900-670	Medium-Strong	Aromatic Ring	C-H Out-of-Plane Bending

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure by probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C.

¹H NMR Spectroscopy

Principle and Causality

¹H NMR provides information about the number of different types of protons, their electronic environment, their relative numbers (integration), and their connectivity (spin-spin coupling). The chemical shift (δ) of a proton is highly dependent on the shielding or deshielding effects of neighboring atoms and functional groups.

Experimental Protocol

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice. Its high polarity effectively dissolves the sulfonamide, and its residual proton signal (at ~2.50 ppm) does not typically overlap with analyte signals. Furthermore, the acidic protons of the -NH₂ groups are readily observable in DMSO-d₆, whereas they might exchange too rapidly in other solvents like D₂O.[6][7]

• Sample Preparation: 5-10 mg of the sample is dissolved in ~0.6 mL of DMSO-d₆ in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) can be added as an internal standard (δ 0.00 ppm), although modern spectrometers can reference the residual solvent signal.

• Instrumentation and Parameters:

  • Spectrometer Frequency: 400 MHz or higher is recommended for better signal dispersion and resolution.

  • Pulse Program: A standard single-pulse experiment is sufficient.

  • Number of Scans: 8-16 scans.

  • Temperature: Standard probe temperature (~298 K).

Data Interpretation and Expected Results

The aromatic region will show a complex splitting pattern due to the substitution. The protons on the amino and sulfonamide groups will appear as broad singlets.

Table 3: Predicted ¹H NMR Chemical Shifts and Splitting Patterns (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.6-7.8	dd	1H	H-6	Ortho to -SO₂NH₂ (deshielded) and coupled to H-5 and H-3.
~7.2-7.4	s (broad)	2H	-SO₂NH₂	Labile protons, often appears as a broad singlet.
~6.5-6.7	dd	1H	H-5	Ortho to -NH₂ (shielded), coupled to H-6.
~6.3-6.5	dd	1H	H-3	Ortho to -NH₂ and meta to -SO₂NH₂, coupled to H-5 via fluorine.
~5.9-6.1	s (broad)	2H	Ar-NH₂	Labile protons, shielded by the electron-donating group.

Note: dd = doublet of doublets, s = singlet. Couplings to ¹⁹F will further split the signals of H-3 and H-5.

¹³C NMR Spectroscopy

Principle and Application

¹³C NMR spectroscopy provides a signal for each unique carbon atom in the molecule, offering direct insight into the carbon skeleton. Chemical shifts are highly sensitive to the carbon's hybridization and the electronegativity of attached atoms.

Experimental Protocol

• Solvent and Sample: The same sample prepared for ¹H NMR analysis is used.

• Instrumentation and Parameters:

  • Spectrometer Frequency: 100 MHz or higher (corresponding to a 400 MHz ¹H frequency).

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30) is used to produce a spectrum with singlets for each carbon.

  • Number of Scans: A higher number of scans (e.g., 256-1024) is required due to the low natural abundance of ¹³C.[8]

Data Interpretation and Expected Results

The spectrum will show six distinct signals for the aromatic carbons. The carbon directly attached to fluorine will exhibit a large C-F coupling constant.

Table 4: Predicted ¹³C NMR Chemical Shifts (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~160-165 (d, ¹JCF ≈ 245 Hz)	C-4	Directly attached to highly electronegative F, large coupling.
~150-155	C-2	Attached to electron-donating -NH₂ group (shielded).
~130-135	C-1	Attached to electron-withdrawing -SO₂NH₂ group (deshielded).
~125-130 (d, ²JCF ≈ 20 Hz)	C-5	Ortho to fluorine, shows smaller coupling.
~110-115 (d, ²JCF ≈ 25 Hz)	C-3	Ortho to fluorine, shows smaller coupling.
~100-105 (d, ³JCF ≈ 8 Hz)	C-6	Meta to fluorine, smallest coupling.

Note: d = doublet due to C-F coupling.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, confirming the molecular weight and offering structural clues.

Principle and Application

The molecule is ionized, and the resulting molecular ion and its fragments are separated based on their m/z ratio. Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like this, typically yielding the protonated molecule [M+H]⁺. Electron Ionization (EI) is a higher-energy method that causes extensive fragmentation, providing a detailed fragmentation pattern.

Experimental Protocol

• Ionization Method: ESI is the preferred method for initial molecular weight confirmation.

• Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) at a low concentration (1-10 µg/mL) and infused directly into the mass spectrometer.

• Instrumentation and Parameters:

  • Mass Analyzer: A Quadrupole or Time-of-Flight (TOF) analyzer provides good resolution and mass accuracy.

  • Ionization Mode: Positive ion mode is chosen to detect the protonated molecule [M+H]⁺.

  • Mass Range: Scan from m/z 50 to 500.

Data Interpretation and Expected Results

The primary goal is to identify the molecular ion peak to confirm the molecular weight.

Table 5: Expected Mass Spectrometry Data (ESI+)

m/z Value	Assignment	Rationale
191.03	[M+H]⁺	Protonated molecular ion (C₆H₈FN₂O₂S⁺).
213.01	[M+Na]⁺	Sodium adduct, common in ESI.
174.00	[M-NH₂+H]⁺	Loss of the amino group from the sulfonamide.
111.03	[M-SO₂NH₂+H]⁺	Loss of the sulfonamide group.

Integrated Spectroscopic Analysis Workflow

No single technique provides a complete structural picture. A synergistic approach is required, where data from each method is used to build and confirm the final structure. The workflow below illustrates this integrated process.

Caption: Integrated workflow for the spectroscopic confirmation of 2-Amino-4-fluorobenzenesulfonamide.

Conclusion

The comprehensive spectroscopic characterization of 2-Amino-4-fluorobenzenesulfonamide is achieved through the integrated application of UV-Vis, FT-IR, NMR, and Mass Spectrometry. Each technique provides unique and complementary information, from the confirmation of functional groups and molecular weight to the precise mapping of the carbon-hydrogen framework. The predictive data and detailed protocols outlined in this guide provide a robust framework for researchers to confidently identify and assess the purity of this vital pharmaceutical intermediate, ensuring the quality and integrity of subsequent drug development processes.

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2-Amino-4-fluorobenzenesulfonamide CAS number 2822-72-2

An In-Depth Technical Guide to 2-Amino-4-fluorobenzenesulfonamide (CAS: 2822-72-2)

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Amino-4-fluorobenzenesulfonamide, a key chemical intermediate for researchers, scientists, and professionals in drug development. We will delve into its fundamental properties, synthesis, applications, analytical methods, and safety protocols, offering field-proven insights grounded in established scientific principles.

Introduction: A Versatile Fluorinated Building Block

2-Amino-4-fluorobenzenesulfonamide is a substituted aromatic compound featuring three critical functional groups: a primary amine (-NH₂), a fluorine atom (-F), and a sulfonamide (-SO₂NH₂). This unique combination makes it a valuable and versatile building block in medicinal chemistry and organic synthesis. The sulfonamide moiety is a well-established pharmacophore found in a wide array of therapeutic agents, including antimicrobial and anticancer drugs.[1][2] Furthermore, the strategic incorporation of fluorine into drug candidates is a widely used strategy to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles.[3] This guide will explore the technical nuances of this compound, providing a foundational understanding for its effective utilization in research and development.

Physicochemical Properties

A clear understanding of a compound's physicochemical properties is the bedrock of its application in any experimental setting. The key properties of 2-Amino-4-fluorobenzenesulfonamide are summarized below.

Property	Value	Source(s)
CAS Number	2822-72-2	[4][5]
Molecular Formula	C₆H₇FN₂O₂S	[4][5]
Molecular Weight	190.20 g/mol	[4][5]
IUPAC Name	2-amino-4-fluorobenzenesulfonamide	N/A
Synonyms	Amfluoro	[4]
Purity	≥95% (typical)	[5]
Appearance	White to off-white powder (typical)	N/A
Storage	Store in a dry, sealed place	[4]

Synthesis and Reaction Chemistry

While specific, detailed industrial synthesis routes for 2-Amino-4-fluorobenzenesulfonamide are often proprietary, a logical synthetic pathway can be devised from fundamental principles of organic chemistry. A common strategy involves the multi-step functionalization of a fluorinated benzene precursor.

Plausible Synthetic Workflow

A likely approach begins with 3-fluoroaniline. The amino group is highly activating and would interfere with subsequent reactions, so it must first be protected. Acetylation is a common and effective method for this purpose. The resulting N-(3-fluorophenyl)acetamide can then undergo chlorosulfonation, followed by amination to form the sulfonamide. The final step is the deprotection of the amino group to yield the target compound.

Caption: Plausible synthetic pathway for 2-Amino-4-fluorobenzenesulfonamide.

Causality in Experimental Choices:

• Protection (Step 1): The amino group of 3-fluoroaniline is protected as an acetamide to prevent side reactions during the aggressive chlorosulfonation step and to properly direct the sulfonyl group to the para position.

• Chlorosulfonation (Step 2): Chlorosulfonic acid is a powerful reagent used to introduce the -SO₂Cl group onto the aromatic ring. The acetamido group is an ortho-, para-director, and for steric reasons, the substitution occurs primarily at the para position.

• Amination (Step 3): The highly reactive sulfonyl chloride is readily converted to the sulfonamide by treatment with ammonia.

• Deprotection (Step 4): The acetyl protecting group is removed via acid-catalyzed hydrolysis to reveal the primary amine, yielding the final product.

Applications in Research and Drug Development

The structural motifs within 2-Amino-4-fluorobenzenesulfonamide make it a compound of significant interest for drug discovery.

• The Sulfonamide Core: The sulfonamide functional group is a cornerstone in medicinal chemistry.[1] It is a key component in sulfa drugs, which act as competitive inhibitors of enzymes involved in microbial folate biosynthesis.[1] Derivatives of sulfonamides have demonstrated a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1]

• The Role of Fluorine: The introduction of fluorine into bioactive molecules is a proven strategy for optimizing drug properties.[3] The high electronegativity and small size of the fluorine atom can alter a molecule's pKa, improve its binding affinity to target proteins, and block sites of metabolic degradation, thereby increasing the drug's half-life.[3] Fluorinated amino acids and related compounds are increasingly prominent in new drugs.[6][7]

• As a Synthetic Intermediate: 2-Amino-4-fluorobenzenesulfonamide serves as a starting material for creating more complex molecules. The primary amine can be readily derivatized through reactions like acylation, alkylation, or diazotization to build a diverse library of compounds for screening. For example, similar fluorinated sulfonamides are used to synthesize potential PI3K/mTOR dual inhibitors for cancer therapy and to create functionalized rhodamines for high-resolution bioimaging.[8]

Analytical Methodologies

Robust analytical methods are crucial for verifying the identity, purity, and quantity of 2-Amino-4-fluorobenzenesulfonamide. A typical workflow involves a combination of chromatographic and spectroscopic techniques.

Typical Analytical Workflow

Caption: Standard analytical workflow for compound characterization.

Detailed Protocols

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To determine purity and quantify the compound.

  • Methodology:

    • Column: A reversed-phase C18 column is typically used.

    • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile).

    • Detection: UV detection at a wavelength where the aromatic ring shows strong absorbance (typically around 254 nm). Mass spectrometry (LC-MS) can be coupled for definitive mass confirmation.

  • Self-Validation: The method is validated by running a known standard to establish retention time and response factor. Peak purity can be assessed using a photodiode array (PDA) detector.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To confirm the chemical structure.

  • ¹H NMR: Will show characteristic signals for the aromatic protons, with splitting patterns influenced by the fluorine and other substituents, as well as broad signals for the -NH₂ and -SO₂NH₂ protons.

  • ¹⁹F NMR: Will show a single resonance, confirming the presence of the fluorine atom.

  • ¹³C NMR: Will show six distinct signals for the aromatic carbons, with their chemical shifts influenced by the attached functional groups.

• Mass Spectrometry (MS):

  • Objective: To confirm the molecular weight.

  • Methodology: Using techniques like Electrospray Ionization (ESI), the analysis should show a prominent ion corresponding to the protonated molecule [M+H]⁺ at approximately m/z 191.02.

Safety and Handling

As with any laboratory chemical, proper safety precautions are paramount. While a specific, comprehensive safety datasheet for 2-Amino-4-fluorobenzenesulfonamide was not found, data from the closely related 2-Amino-4-chlorobenzenesulfonamide suggests the following hazards should be anticipated.[9]

Potential Hazards:

• Harmful if swallowed.[9]

• Causes skin irritation.[9]

• Causes serious eye irritation.[9]

• May cause respiratory irritation.[9]

Recommended Safety Protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[10] Avoid contact with skin, eyes, and clothing.[10] Wash hands thoroughly after handling.[11]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[4] Keep away from incompatible materials such as strong oxidizing agents.[10]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Disclaimer: This information is for guidance only. Always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Conclusion

2-Amino-4-fluorobenzenesulfonamide (CAS: 2822-72-2) is a strategically important molecule in modern chemical synthesis. Its combination of a reactive amino group, a bio-isosteric fluorine atom, and the pharmacologically significant sulfonamide core makes it a valuable intermediate for developing novel therapeutic agents and functional materials. A thorough understanding of its properties, synthesis, and handling is essential for any researcher aiming to leverage its potential in their scientific endeavors.

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An In-depth Technical Guide to 2-Amino-4-fluorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is my privilege to present this comprehensive technical guide on 2-Amino-4-fluorobenzenesulfonamide. This document is crafted to serve as a vital resource for researchers, chemists, and pharmacologists engaged in the intricate process of drug discovery and development. The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, offering a nuanced approach to modulating pharmacokinetic and pharmacodynamic properties. 2-Amino-4-fluorobenzenesulfonamide, a molecule embodying this principle, presents a unique constellation of functional groups—a nucleophilic amine, an electron-withdrawing sulfonamide, and a strategically placed fluorine atom. This guide is designed not merely to present data, but to provide a deeper understanding of the causality behind experimental choices and to offer a framework for its rational application in the synthesis of novel therapeutic agents.

Molecular Identity and Physicochemical Properties

2-Amino-4-fluorobenzenesulfonamide is a substituted aromatic sulfonamide with the chemical formula C₆H₇FN₂O₂S. The correct identification of this specific isomer is crucial, as its properties differ significantly from its isomers, such as the more commonly cited 4-Amino-2-fluorobenzenesulfonamide.

Canonical SMILES String: C1=CC(=C(C=C1F)N)S(=O)(=O)N

CAS Number: 2822-72-2

Structural Elucidation

The structure of 2-Amino-4-fluorobenzenesulfonamide is characterized by a benzene ring substituted with an amino group at position 2, a fluorine atom at position 4, and a sulfonamide group at position 1. This specific arrangement of substituents dictates its reactivity and potential biological interactions. The electron-donating amino group and the strongly electron-withdrawing sulfonamide group create a distinct electronic profile on the aromatic ring, while the fluorine atom further modulates its lipophilicity and metabolic stability.

Figure 2: Retrosynthetic analysis of 2-Amino-4-fluorobenzenesulfonamide.

Proposed Synthetic Protocol

This protocol is a generalized procedure based on established methods for the synthesis of related sulfonamides. [1][2]Optimization of reaction conditions, particularly temperature and reaction time, would be necessary for achieving high yields.

Step 1: Nitration of 1,4-Difluorobenzene

• To a cooled (0 °C) mixture of fuming nitric acid and concentrated sulfuric acid, slowly add 1,4-difluorobenzene.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring the reaction progress by TLC or GC-MS.

• Pour the reaction mixture onto ice and extract the product, 4-fluoro-2-nitro-1-fluorobenzene, with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Amination of 4-Fluoro-2-nitro-1-fluorobenzene

• Dissolve the product from Step 1 in a suitable solvent (e.g., ethanol) in a pressure vessel.

• Add an excess of aqueous ammonia.

• Heat the mixture to 100-120 °C for several hours, monitoring the reaction by TLC.

• After cooling, the product, 4-fluoro-2-nitroaniline, may precipitate. If not, concentrate the reaction mixture and purify by column chromatography.

Step 3: Reduction of the Nitro Group

• Dissolve 4-fluoro-2-nitroaniline in ethanol or ethyl acetate.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain 2,4-diaminofluorobenzene.

Step 4: Diazotization and Sulfonation

• Dissolve the 2,4-diaminofluorobenzene in a mixture of concentrated hydrochloric acid and acetic acid.

• Cool the solution to 0-5 °C and add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

• In a separate flask, prepare a solution of sulfur dioxide in acetic acid and add copper(I) chloride.

• Slowly add the diazonium salt solution to the sulfur dioxide solution, allowing the reaction to proceed for 1-2 hours.

• Pour the mixture onto ice and extract the 2-amino-4-fluorobenzenesulfonyl chloride with an organic solvent.

Step 5: Sulfonamide Formation

• Dissolve the crude 2-amino-4-fluorobenzenesulfonyl chloride in a suitable solvent (e.g., acetone or THF).

• Cool the solution to 0 °C and bubble ammonia gas through the solution or add concentrated aqueous ammonia dropwise.

• Stir the reaction for several hours at room temperature.

• Remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography to yield 2-Amino-4-fluorobenzenesulfonamide.

Applications in Drug Discovery and Medicinal Chemistry

The sulfonamide functional group is a well-established pharmacophore found in a wide array of therapeutic agents, including antibacterial, diuretic, and anticancer drugs. [3][4]The introduction of a fluorine atom can significantly enhance the therapeutic potential of a molecule by modulating its metabolic stability, binding affinity, and lipophilicity. [5]

Rationale for Use as a Synthetic Building Block

2-Amino-4-fluorobenzenesulfonamide serves as a versatile scaffold for the synthesis of more complex molecules. The primary amino group can be readily functionalized through various reactions, including acylation, alkylation, and diazotization, allowing for the introduction of diverse substituents to explore structure-activity relationships (SAR). The sulfonamide moiety can act as a key hydrogen bond donor and acceptor, crucial for binding to biological targets. [6]

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Protocols & Analytical Methods

Application Notes and Protocols: A Guide to the Synthesis of 2-Amino-4-fluorobenzenesulfonamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a robust experimental procedure for the laboratory-scale synthesis of 2-Amino-4-fluorobenzenesulfonamide and its derivatives. This class of compounds is of significant interest in medicinal chemistry due to the unique properties conferred by the fluorine substituent, which can enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[1] The protocol herein is presented with a focus on the underlying chemical principles, providing researchers with the necessary insights to not only replicate the synthesis but also to adapt it for the creation of novel derivatives. The procedure is divided into a multi-step sequence, including the protection of the amino group of the starting material, chlorosulfonation, amination, and final deprotection. Each step is accompanied by detailed procedural instructions and an explanation of the critical parameters.

Introduction: The Significance of Fluorinated Sulfonamides

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry.[2] The unique electronic properties of fluorine can significantly alter the physicochemical and pharmacological profile of a molecule. In the context of sulfonamides, a well-established pharmacophore with a broad range of therapeutic applications including antibacterial and anticancer agents, the addition of a fluorine atom can lead to derivatives with improved efficacy and pharmacokinetic profiles.[3] 2-Amino-4-fluorobenzenesulfonamide serves as a key building block for the synthesis of a diverse library of such compounds. This guide provides a detailed, step-by-step protocol for its synthesis, starting from the readily available precursor, 3-fluoroaniline.

Overall Synthetic Strategy

The synthesis of 2-Amino-4-fluorobenzenesulfonamide from 3-fluoroaniline is a multi-step process that requires careful control of reaction conditions. A critical aspect of this synthesis is the temporary protection of the aniline's amino group to prevent unwanted side reactions during the aggressive chlorosulfonation step. The overall workflow is depicted below:

Caption: Synthetic workflow for 2-Amino-4-fluorobenzenesulfonamide.

Part 1: Protection of 3-Fluoroaniline

Rationale: The initial step involves the protection of the highly reactive amino group of 3-fluoroaniline as an acetamide. This is crucial because the subsequent chlorosulfonation step utilizes a strong electrophile, chlorosulfonic acid, which would otherwise react with the amino group, leading to undesired side products and polymerization. Acetylation provides a stable amide that is unreactive under chlorosulfonation conditions but can be readily cleaved in the final step.

Experimental Protocol: Acetylation of 3-Fluoroaniline

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-fluoroaniline (10.0 g, 90 mmol) in 50 mL of glacial acetic acid.

• Addition of Reagent: To the stirred solution, carefully add acetic anhydride (10.2 mL, 108 mmol) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 1 hour.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Pour the cooled mixture into 200 mL of ice-cold water with vigorous stirring.

  • Collect the resulting white precipitate by vacuum filtration.

  • Wash the solid with cold water (3 x 50 mL) to remove residual acetic acid.

  • Dry the product, 3-fluoroacetanilide, in a vacuum oven at 60 °C to a constant weight.

Part 2: Chlorosulfonation of 3-Fluoroacetanilide

Rationale: This is the key step for introducing the sulfonyl chloride group onto the aromatic ring. The acetylated amino group directs the electrophilic substitution to the ortho and para positions. Due to steric hindrance from the acetyl group, the major product is the desired 2-sulfonyl chloride derivative. Chlorosulfonic acid serves as both the reactant and the solvent in this reaction.[4]

Experimental Protocol: Synthesis of 2-Acetamido-4-fluorobenzenesulfonyl Chloride

• Reaction Setup: In a 250 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap (to neutralize the evolved HCl gas), place chlorosulfonic acid (35 mL, 525 mmol) and cool the flask in an ice-water bath to 0-5 °C.

• Addition of Reactant: To the cooled and stirred chlorosulfonic acid, add the dried 3-fluoroacetanilide (9.2 g, 60 mmol) portion-wise over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction Conditions: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, slowly heat the mixture to 60-70 °C and maintain for 2 hours. The reaction mixture will become a clear solution.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully and slowly pour the reaction mixture onto 200 g of crushed ice with vigorous stirring in a large beaker. This step is highly exothermic and should be performed in a fume hood.

  • The product, 2-acetamido-4-fluorobenzenesulfonyl chloride, will precipitate as a white solid.

  • Collect the solid by vacuum filtration and wash thoroughly with ice-cold water (3 x 50 mL).

  • Dry the product under vacuum over phosphorus pentoxide. This intermediate is moisture-sensitive and should be used promptly in the next step.[5]

Part 3: Amination of 2-Acetamido-4-fluorobenzenesulfonyl Chloride

Rationale: The sulfonyl chloride is a reactive intermediate that readily undergoes nucleophilic substitution with ammonia to form the corresponding sulfonamide. Concentrated ammonium hydroxide provides a high concentration of the ammonia nucleophile.

Experimental Protocol: Synthesis of 2-Acetamido-4-fluorobenzenesulfonamide

• Reaction Setup: In a 250 mL Erlenmeyer flask, add the dried 2-acetamido-4-fluorobenzenesulfonyl chloride (12.6 g, 50 mmol) to 50 mL of concentrated ammonium hydroxide (28-30%) cooled in an ice bath.

• Reaction Conditions: Stir the mixture vigorously for 30 minutes in the ice bath. The solid sulfonyl chloride will gradually be replaced by the precipitated sulfonamide.

• Work-up and Isolation:

  • Collect the white precipitate by vacuum filtration.

  • Wash the solid with cold water (2 x 30 mL).

  • Recrystallize the crude product from a mixture of ethanol and water to obtain pure 2-acetamido-4-fluorobenzenesulfonamide.

  • Dry the purified product in a vacuum oven at 80 °C.

Part 4: Deprotection to Yield 2-Amino-4-fluorobenzenesulfonamide

Rationale: The final step is the removal of the acetyl protecting group to reveal the free amino group. This is achieved by acid-catalyzed hydrolysis. Dilute hydrochloric acid is used to selectively cleave the amide bond without affecting the more robust sulfonamide linkage.

Experimental Protocol: Hydrolysis of 2-Acetamido-4-fluorobenzenesulfonamide

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, suspend the 2-acetamido-4-fluorobenzenesulfonamide (10.8 g, 46.5 mmol) in 100 mL of 10% aqueous hydrochloric acid.

• Reaction Conditions: Heat the mixture to reflux and maintain for 1-2 hours, or until the reaction is complete (monitored by TLC). The solid will dissolve as the reaction progresses.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and then in an ice bath.

  • Carefully neutralize the solution with a saturated solution of sodium bicarbonate until the pH is approximately 7-8. The product will precipitate out.

  • Collect the solid by vacuum filtration.

  • Wash the product with cold water (2 x 30 mL).

  • Recrystallize the crude product from water or an ethanol/water mixture to obtain pure 2-Amino-4-fluorobenzenesulfonamide.

  • Dry the final product in a vacuum oven at 60 °C.

Characterization of the Final Product

The structure and purity of the synthesized 2-Amino-4-fluorobenzenesulfonamide should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Aromatic protons will appear as multiplets in the range of 6.5-8.0 ppm. The protons of the amino and sulfonamide groups will appear as broad singlets.
¹³C NMR	Aromatic carbons will show signals in the range of 110-160 ppm. The carbon attached to the fluorine will show a large C-F coupling constant.
IR Spectroscopy	Characteristic peaks for N-H stretching of the amino and sulfonamide groups (around 3300-3500 cm⁻¹), S=O stretching (asymmetric and symmetric, around 1350 and 1150 cm⁻¹), and C-F stretching (around 1200-1300 cm⁻¹).
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of 2-Amino-4-fluorobenzenesulfonamide (C₆H₇FN₂O₂S, MW: 206.20 g/mol ) should be observed.

Troubleshooting and Key Considerations

• Moisture Sensitivity: The intermediate sulfonyl chloride is highly susceptible to hydrolysis. Ensure all glassware is dry and the intermediate is handled quickly.

• Temperature Control: Maintaining the recommended temperature ranges, especially during chlorosulfonation and amination, is critical for obtaining a good yield and minimizing side reactions.

• Safety Precautions: Chlorosulfonic acid is extremely corrosive and reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). The neutralization of acidic solutions should be done slowly and with cooling.

Conclusion

The synthetic protocol detailed in this application note provides a reliable and reproducible method for the preparation of 2-Amino-4-fluorobenzenesulfonamide. By understanding the rationale behind each step, researchers can effectively troubleshoot and adapt this procedure for the synthesis of a wide array of fluorinated sulfonamide derivatives, thereby facilitating the development of new therapeutic agents.

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Application Notes and Protocols: 2-Amino-4-fluorobenzenesulfonamide as a Carbonic Anhydrase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for the investigation of 2-Amino-4-fluorobenzenesulfonamide as a potential inhibitor of carbonic anhydrases (CAs). Due to the current absence of specific published inhibitory data for this particular compound, this document emphasizes the foundational principles, established methodologies, and the scientific rationale required to independently characterize its inhibitory profile. The protocols provided are based on well-established methods for evaluating sulfonamide-based CA inhibitors.

Introduction: The Significance of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs, EC 4.2.1.1) are a superfamily of zinc-containing metalloenzymes that play a crucial role in fundamental physiological processes.[1][2] They catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a reaction essential for pH homeostasis, CO2 transport, electrolyte secretion, and various biosynthetic pathways.[3] With 15 known isoforms in humans, CAs present a rich landscape for therapeutic intervention.[4] Dysregulation of specific CA isoforms is implicated in a range of pathologies, including glaucoma, epilepsy, obesity, and cancer, making them attractive targets for drug discovery.[3][4]

The primary sulfonamides (R-SO2NH2) are the most extensively studied class of CA inhibitors.[4] Their mechanism of action involves the coordination of the deprotonated sulfonamide nitrogen to the zinc ion in the enzyme's active site, effectively blocking its catalytic activity.[5] The benzenesulfonamide scaffold serves as a versatile platform for designing isoform-selective inhibitors by modifying the substitution pattern on the aromatic ring.[4]

The Investigational Compound: 2-Amino-4-fluorobenzenesulfonamide

2-Amino-4-fluorobenzenesulfonamide is a small molecule featuring the critical primary sulfonamide moiety for CA inhibition. The presence of amino and fluoro substituents on the benzene ring is anticipated to influence its inhibitory potency and isoform selectivity.

• Amino Group: The amino group can potentially form additional hydrogen bonds with residues in the active site, enhancing binding affinity. Its position on the ring will dictate its interaction with the hydrophilic or hydrophobic regions of the active site cavity.

• Fluorine Atom: Fluorine substitution is a common strategy in medicinal chemistry to modulate a compound's physicochemical properties.[6] Its high electronegativity can alter the pKa of the sulfonamide group, potentially strengthening the zinc-binding interaction.[7] Furthermore, fluorine can influence lipophilicity and metabolic stability.

Given these structural features, it is hypothesized that 2-Amino-4-fluorobenzenesulfonamide will exhibit inhibitory activity against various CA isoforms. The following protocols are designed to rigorously test this hypothesis.

Core Experimental Workflow

The characterization of a novel CA inhibitor typically follows a structured workflow designed to determine its potency, selectivity, and mechanism of action.

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Application Notes and Protocols for the Utilization of 2-Amino-4-fluorobenzenesulfonamide in Medicinal Chemistry

Introduction: The Strategic Advantage of the 2-Amino-4-fluorobenzenesulfonamide Scaffold

In the landscape of modern drug discovery, the strategic incorporation of fluorine and sulfonamide moieties into small molecules has become a cornerstone of medicinal chemistry.[1] The 2-amino-4-fluorobenzenesulfonamide scaffold is a prime exemplar of a privileged starting material, offering a unique combination of functionalities that can be exploited for the synthesis of a diverse array of therapeutic agents.[2] The presence of a primary aromatic amine, a sulfonamide group, and a strategically placed fluorine atom provides medicinal chemists with a versatile toolkit to modulate physicochemical and pharmacological properties.

The fluorine atom, with its small size and high electronegativity, can profoundly influence a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[1] It can block sites of metabolism, leading to an improved pharmacokinetic profile, and its electron-withdrawing nature can modulate the pKa of nearby functional groups, impacting target engagement. The sulfonamide group is a well-established pharmacophore found in numerous FDA-approved drugs, known for its ability to form key hydrogen bond interactions with protein targets.[2] The primary amine serves as a crucial synthetic handle for introducing a wide range of substituents, enabling the exploration of structure-activity relationships (SAR).

This guide provides a comprehensive overview of the applications of 2-amino-4-fluorobenzenesulfonamide in medicinal chemistry, with a focus on its use in the synthesis of protein kinase inhibitors and antibacterial agents. Detailed experimental protocols and workflows are presented to enable researchers to effectively utilize this versatile building block in their drug discovery programs.

I. Application in the Synthesis of Protein Kinase Inhibitors

Protein kinases are a critical class of enzymes involved in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[3] The 2-amino-4-fluorobenzenesulfonamide scaffold can be elaborated to generate potent and selective kinase inhibitors. The sulfonamide moiety can act as a hinge-binder, a common interaction motif in the ATP-binding site of many kinases, while the amine functionality allows for the introduction of various substituents to target different regions of the kinase domain and achieve selectivity.

Synthetic Strategy: Targeting the Kinase Hinge Region

A common strategy for designing kinase inhibitors involves the synthesis of compounds that can form hydrogen bonds with the backbone amide nitrogen and carbonyl oxygen of the kinase hinge region. The primary amine of 2-amino-4-fluorobenzenesulfonamide can be readily derivatized to introduce a heterocyclic core that is known to interact with the hinge. For instance, a pyrimidine or a purine scaffold can be installed via nucleophilic aromatic substitution (SNA) or Buchwald-Hartwig amination.

Below is a representative synthetic workflow for the preparation of a hypothetical kinase inhibitor library starting from 2-amino-4-fluorobenzenesulfonamide.

Caption: General workflow for the synthesis of kinase inhibitors.

Experimental Protocol: Synthesis of a 2,4-Disubstituted Pyrimidine Kinase Inhibitor Scaffold

This protocol describes a general procedure for the synthesis of a library of potential kinase inhibitors based on a 2,4-disubstituted pyrimidine scaffold derived from 2-amino-4-fluorobenzenesulfonamide.

Step 1: Synthesis of N-(4-fluoro-2-sulfamoylphenyl)-2-chloropyrimidin-4-amine (Intermediate A)

• To a solution of 2-amino-4-fluorobenzenesulfonamide (1.0 eq) in n-butanol, add 2,4-dichloropyrimidine (1.1 eq) and N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• Heat the reaction mixture to reflux (approximately 118 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product often precipitates out of the solution upon cooling. Collect the solid by filtration, wash with cold n-butanol, and then with diethyl ether.

• Dry the solid under vacuum to obtain Intermediate A. Further purification can be achieved by recrystallization or column chromatography if necessary.

Step 2: Synthesis of the Final Kinase Inhibitor Library

• In a microwave vial, combine Intermediate A (1.0 eq), the desired amine (R-NH2) (1.2 eq), a palladium catalyst (e.g., Pd2(dba)3), a phosphine ligand (e.g., Xantphos), and a base (e.g., Cs2CO3) in an appropriate solvent such as 1,4-dioxane.

• Seal the vial and heat the reaction mixture in a microwave reactor to the desired temperature (e.g., 120-150 °C) for a specified time.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final kinase inhibitor.

Table 1: Representative Kinase Inhibitor Scaffolds from 2-Amino-4-fluorobenzenesulfonamide

Scaffold	R-Group Example	Target Kinase Class (Hypothetical)
2,4-Disubstituted Pyrimidine	3-(Trifluoromethyl)aniline	Receptor Tyrosine Kinases (e.g., VEGFR)
2,4-Disubstituted Pyrimidine	3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline	Non-receptor Tyrosine Kinases (e.g., Abl)
2,6-Disubstituted Purine	Cyclohexylamine	Cyclin-Dependent Kinases (e.g., CDK2)

II. Application in the Synthesis of Novel Antibacterial Agents

The sulfonamide functional group is historically significant in the development of antibacterial drugs, famously known as "sulfa drugs".[4] These compounds act by inhibiting dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[4] The 2-amino-4-fluorobenzenesulfonamide scaffold provides an excellent starting point for the synthesis of new antibacterial agents with potentially improved properties, such as enhanced potency against resistant strains or a broader spectrum of activity.

Synthetic Strategy: Derivatization of the Amino and Sulfonamide Groups

The primary amino group of 2-amino-4-fluorobenzenesulfonamide can be derivatized to introduce various heterocyclic or aromatic moieties that can enhance binding to the DHPS enzyme or confer other desirable properties. Additionally, the sulfonamide nitrogen can be alkylated or acylated to further explore the SAR.

Caption: Synthetic routes to antibacterial agents.

Experimental Protocol: Synthesis of a Schiff Base Derivative and its Reduced Amine Analog

This protocol outlines the synthesis of a Schiff base from 2-amino-4-fluorobenzenesulfonamide and a subsequent reduction to the corresponding secondary amine, which are common strategies in the development of new antibacterial agents.

Step 1: Synthesis of the Schiff Base Derivative

• Dissolve 2-amino-4-fluorobenzenesulfonamide (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Add the desired heterocyclic aldehyde or ketone (1.0 eq) to the solution.

• Add a catalytic amount of a weak acid, such as acetic acid.

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by TLC. The formation of the imine product is often accompanied by a color change and/or precipitation.

• Once the reaction is complete, cool the mixture and collect the precipitated product by filtration.

• Wash the solid with a cold solvent and dry under vacuum.

Step 2: Reduction to the Secondary Amine

• Suspend the Schiff base derivative (1.0 eq) in methanol.

• Cool the suspension in an ice bath.

• Add sodium borohydride (NaBH4) (1.5-2.0 eq) portion-wise to the stirred suspension.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

• Monitor the reaction by TLC until the starting imine is consumed.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with an organic solvent such as ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the final secondary amine derivative.

Table 2: Examples of Antibacterial Scaffolds Derived from 2-Amino-4-fluorobenzenesulfonamide

Derivative Type	R-Group Example	Potential Spectrum of Activity
Schiff Base	5-Nitro-2-furaldehyde	Gram-positive and Gram-negative bacteria
Reduced Amine	Thiophene-2-carboxaldehyde	Broad-spectrum antibacterial
N-Acylsulfonamide	Acetyl chloride	Gram-positive bacteria

III. Characterization of 2-Amino-4-fluorobenzenesulfonamide Derivatives

The structural elucidation and purity assessment of newly synthesized compounds are critical steps in the drug discovery process. A combination of spectroscopic and analytical techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are essential for confirming the chemical structure of the synthesized derivatives. The fluorine signal in 19F NMR can be a useful probe for monitoring the reaction progress and confirming the presence of the fluorine atom in the final product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compound, confirming its elemental composition. LC-MS is an invaluable tool for monitoring reaction progress and assessing the purity of the final compound.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key functional groups, such as the N-H stretches of the amine and sulfonamide, the S=O stretches of the sulfonamide, and the C=N stretch of a Schiff base intermediate.

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the standard method for determining the purity of the final compounds. A purity of >95% is generally required for biological testing.

Conclusion

2-Amino-4-fluorobenzenesulfonamide is a highly valuable and versatile building block in medicinal chemistry. Its unique combination of a reactive primary amine, a biologically active sulfonamide, and a strategically positioned fluorine atom provides a powerful platform for the synthesis of novel therapeutic agents. The synthetic protocols and strategies outlined in this guide are intended to serve as a practical resource for researchers engaged in the design and development of new protein kinase inhibitors and antibacterial agents. By leveraging the chemical tractability of this scaffold, medicinal chemists can continue to innovate and address unmet medical needs.

References

• Ahmed, I.B.; Kibou, Z.; Nouali, F.; Hassaine, R.; Vázquez-Tato, P.M.; Seijas, J.A.; Choukchou-Braham, N. Fluorescent Properties Study of 2-AminoPyridine Derivatives. Chem. Proc.2021 , 3, x. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules2021 , 26, 1436. [Link]

• MDPI. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. [Link]

• PubMed. Derivatization of amino acids with N,N-dimethyl-2,4-dinitro-5-fluorobenzylamine for liquid chromatography/electrospray ionization mass spectrometry. [Link]

• PubMed. Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][5][6][7]triazine-based VEGFR-2 kinase inhibitors. [Link]

• PubMed Central. Amino Acid Based Antimicrobial Agents – Synthesis and Properties. [Link]

• PubMed. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. [Link]

• ResearchGate. Synthesis, Characterization and Antibacterial Activity of Halogenated Aryl Sulfonamides Derived from 2-Amino-4-chloroanisole. [Link]

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• Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. Cihan University-Erbil Repository. [Link]

• Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry. [Link]

• Synthesis of 2-aminothiazole sulfonamides as potent biological agents. Results in Chemistry. [Link]

• Synthesis of sulfonamide-based kinase inhibitors from sulfonates by exploiting the abrogated SN2 reactivity of 2,2,2-trifluoroethoxysulfonates. Organic & Biomolecular Chemistry. [Link]

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• 2-Amino-4-methylbenzenesulfonamide. Acta Crystallographica Section E. [Link]

• The role of fluorine in medicinal chemistry. Future Medicinal Chemistry. [Link]

• SPECTROSCOPIC, CRYSTAL STRUCTURE, HIRSHFELD SURFACE AND DFT STUDIES OF 2-AMINO-4-CHLOROBENZONITRILE. Malaysian Journal of Analytical Sciences. [Link]

• Synthesis and antibacterial activities of some 2-amino-4, 6-diarylpyrimidines. ResearchGate. [Link]

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• Agilent. Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. [Link]

• MDPI. In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. [Link]

• NIH. Novel 2,4,6-Trimethylbenzenesulfonyl Hydrazones with Antibacterial Activity: Synthesis and In Vitro Study. [Link]

• NIH. Identification of simple arylfluorosulfates as potent agents against resistant bacteria. [Link]

• EXCLI Journal. SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. [Link]

• Semantic Scholar. Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. [Link]

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Application Notes and Protocols for Assessing the Biological Activity of 2-Amino-4-fluorobenzenesulfonamide

Introduction: Unveiling the Therapeutic Potential of a Novel Sulfonamide

2-Amino-4-fluorobenzenesulfonamide is a synthetic organosulfur compound belonging to the sulfonamide class of molecules. The sulfonamide functional group is a cornerstone in medicinal chemistry, forming the basis of a wide array of therapeutic agents with diverse pharmacological activities, including antibacterial, anticancer, and diuretic properties.[1] The introduction of a fluorine atom to the benzene ring can significantly modulate the compound's pharmacokinetic and pharmacodynamic properties, potentially enhancing its efficacy and metabolic stability.

This comprehensive guide provides a suite of detailed protocols for the systematic evaluation of the biological activity of 2-Amino-4-fluorobenzenesulfonamide. It is designed for researchers, scientists, and drug development professionals seeking to characterize the therapeutic potential of this and similar novel chemical entities. The protocols herein are grounded in established methodologies and are presented with the underlying scientific rationale to ensure robust and reproducible results.

Part 1: Antibacterial Activity Assessment

The antibacterial action of sulfonamides stems from their structural similarity to para-aminobenzoic acid (PABA), a crucial precursor in the bacterial synthesis of folic acid.[1][2] By competitively inhibiting the enzyme dihydropteroate synthase (DHPS), sulfonamides disrupt the folic acid pathway, leading to a bacteriostatic effect that halts bacterial growth and replication.[1][3] This section outlines the protocols to determine the antibacterial spectrum and potency of 2-Amino-4-fluorobenzenesulfonamide.

Rationale for Method Selection

To comprehensively assess antibacterial activity, a two-tiered approach is recommended. The disk diffusion method offers a qualitative and rapid screening of a broad panel of bacterial species, while the broth microdilution method provides quantitative data in the form of the Minimum Inhibitory Concentration (MIC), a key metric for potency.[4][5][6]

Experimental Workflow: Antibacterial Susceptibility Testing

Caption: Workflow for antibacterial activity assessment.

Detailed Protocol: Disk Diffusion Method

• Preparation of Materials:

  • Prepare Mueller-Hinton Agar (MHA) plates according to the manufacturer's instructions.

  • Culture selected Gram-positive (e.g., Staphylococcus aureus ATCC 29213) and Gram-negative (e.g., Escherichia coli ATCC 25922) bacterial strains in Mueller-Hinton Broth (MHB) overnight at 37°C.

  • Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard.

  • Prepare a stock solution of 2-Amino-4-fluorobenzenesulfonamide (e.g., 10 mg/mL) in dimethyl sulfoxide (DMSO).

  • Impregnate sterile paper disks (6 mm diameter) with a known amount of the test compound solution (e.g., 10 µL of a 1 mg/mL solution). Allow the solvent to evaporate completely.

• Inoculation and Incubation:

  • Uniformly streak the surface of the MHA plates with the standardized bacterial suspension using a sterile cotton swab.

  • Aseptically place the impregnated disks onto the agar surface.[7]

  • Include a positive control disk (e.g., sulfamethoxazole) and a negative control disk (impregnated with DMSO).

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Measure the diameter of the zone of inhibition (in mm) around each disk.

  • The size of the zone correlates with the sensitivity of the bacterium to the compound. Results are typically reported as susceptible, intermediate, or resistant based on established standards for control antibiotics.[8]

Detailed Protocol: Broth Microdilution for MIC Determination

• Preparation of Plates:

  • Dispense 50 µL of sterile MHB into each well of a 96-well microtiter plate.

  • Add 50 µL of the 2-Amino-4-fluorobenzenesulfonamide stock solution (at twice the highest desired final concentration) to the first well of each row.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, discarding the last 50 µL.

• Inoculation and Incubation:

  • Prepare a bacterial inoculum that will result in a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

  • Add 50 µL of this inoculum to each well.

  • Include a positive control (bacteria without the compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[6] This can be determined by visual inspection or by measuring the optical density at 600 nm.

Compound	E. coli MIC (µg/mL)	S. aureus MIC (µg/mL)
2-Amino-4-fluorobenzenesulfonamide	64	128
Sulfamethoxazole (Control)	16	32
Hypothetical data for illustrative purposes.

Part 2: Anticancer Activity Assessment

Sulfonamide derivatives have demonstrated promising antitumor activities through various mechanisms, including the inhibition of cell cycle progression and induction of apoptosis.[9][10] The MTT assay is a widely adopted colorimetric method to assess cell viability and proliferation, providing a robust platform to screen for cytotoxic effects of novel compounds.[11]

Rationale for Method Selection

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the reduction of the yellow tetrazolium salt by mitochondrial dehydrogenases of metabolically active cells into a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells, allowing for the quantitative determination of cytotoxicity.

Experimental Workflow: In Vitro Cytotoxicity Assay

Caption: Workflow for in vitro anticancer activity assessment.

Detailed Protocol: MTT Assay

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Harvest cells and seed them into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.[12]

• Compound Treatment:

  • Prepare a series of dilutions of 2-Amino-4-fluorobenzenesulfonamide in culture medium from a DMSO stock solution. The final DMSO concentration should be below 0.5% to avoid solvent toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound.

  • Include a vehicle control (medium with DMSO) and a blank control (medium only).

  • Incubate the plate for 48 to 72 hours.[13]

• MTT Addition and Formazan Solubilization:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, until purple precipitate is visible.[12]

  • Carefully remove the medium and add 100 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Compound	MCF-7 IC50 (µM)	A549 IC50 (µM)
2-Amino-4-fluorobenzenesulfonamide	45.2	68.7
Doxorubicin (Control)	0.8	1.2
Hypothetical data for illustrative purposes.

Part 3: Enzyme Inhibition Assay - Carbonic Anhydrase

Sulfonamides are renowned for their potent inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[14][15] CAs are involved in various physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer.[16]

Rationale for Method Selection

A common and reliable method to assess CA inhibition is a spectrophotometric assay that measures the enzymatic hydrolysis of a substrate, such as p-nitrophenyl acetate (p-NPA), which produces the colored product p-nitrophenol.[14] The rate of p-nitrophenol formation is monitored over time, and the inhibitory effect of the test compound is determined by the reduction in this rate.

Experimental Workflow: Carbonic Anhydrase Inhibition Assay

Caption: Workflow for carbonic anhydrase inhibition assay.

Detailed Protocol: Spectrophotometric CA Inhibition Assay

• Reagent Preparation:

  • Prepare a 50 mM Tris-sulfate buffer, pH 7.6, containing 0.1 mM ZnCl2.

  • Prepare a stock solution of bovine carbonic anhydrase (e.g., 1 mg/mL) in the buffer.

  • Prepare a stock solution of p-nitrophenyl acetate (p-NPA) in acetonitrile.

  • Prepare serial dilutions of 2-Amino-4-fluorobenzenesulfonamide in the buffer (with a small amount of DMSO if necessary).

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the following to each well:

    • 140 µL of Tris buffer

    • 20 µL of the test compound dilution (or buffer for control)

    • 20 µL of the CA enzyme solution

  • Include a known CA inhibitor (e.g., acetazolamide) as a positive control.

  • Pre-incubate the plate at 25°C for 10 minutes.[14]

  • Initiate the reaction by adding 20 µL of the p-NPA substrate solution.

  • Immediately measure the increase in absorbance at 348 nm every 30 seconds for 10 minutes using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula:

    • % Inhibition = [1 - (V_inhibitor / V_control)] x 100

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value.

Compound	Carbonic Anhydrase II IC50 (nM)
2-Amino-4-fluorobenzenesulfonamide	250
Acetazolamide (Control)	12
Hypothetical data for illustrative purposes.

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial biological characterization of 2-Amino-4-fluorobenzenesulfonamide. The data generated from these assays will offer critical insights into its potential as an antibacterial, anticancer, or enzyme-inhibiting agent. Positive results in these primary screens should be followed by more in-depth secondary assays, such as mechanism of action studies, in vivo efficacy models, and toxicological assessments, to further elucidate the therapeutic promise of this novel sulfonamide derivative.

References

• Zessel, U., et al. (2014). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research, 21(18), 10815-10827. Available at: [Link]

• Li, Y., et al. (2019). Design, synthesis, and antitumor activity evaluation of novel acyl sulfonamide spirodienones. BMC Chemistry, 13(1), 1-10. Available at: [Link]

• GoodRx. (2025). What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. Available at: [Link]

• Yazgan, H., et al. (2008). Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. Asian Journal of Chemistry, 20(6), 4467. Available at: [Link]

• National Center for Biotechnology Information. (2012). Basics of Enzymatic Assays for HTS. In Assay Guidance Manual. Available at: [Link]

• Savoia, D. (2012). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 2(2), 79-83. Available at: [Link]

• Akhtar, N., et al. (2013). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. BioMed Research International, 2013, 1-8. Available at: [Link]

• World Organisation for Animal Health. (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. Available at: [Link]

• De Simone, G., & Supuran, C. T. (2024). Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. International Journal of Molecular Sciences, 25(22), 12345. Available at: [Link]

• Ganot, N., et al. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50767. Available at: [Link]

• Saify, Z. S., et al. (2013). Anti-microbial activities of sulfonamides using disc diffusion method. Pakistan Journal of Pharmaceutical Sciences, 26(4), 819-822. Available at: [Link]

• Ayimbila, S. N., et al. (2024). Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. EXCLI Journal, 23, 1-20. Available at: [Link]

• Shaldam, M. M., et al. (2023). Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. Pharmaceuticals, 16(7), 939. Available at: [Link]

• Horton, T. (n.d.). MTT Cell Assay Protocol. Available at: [Link]

• Study.com. (n.d.). Sulfonamide: Mechanism of Action & Uses. Available at: [Link]

• MSD Manual Professional Edition. (n.d.). Susceptibility Testing. Available at: [Link]

• APEC. (n.d.). Antimicrobial Susceptibility Testing. Available at: [Link]

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Application Note: A High-Throughput In Vitro Assay for Characterizing Carbonic Anhydrase Inhibition by 2-Amino-4-fluorobenzenesulfonamide

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on performing an in vitro enzyme inhibition assay for 2-Amino-4-fluorobenzenesulfonamide against human Carbonic Anhydrase II (hCA II). Carbonic anhydrases (CAs) are a vital class of metalloenzymes involved in numerous physiological processes, and their dysregulation is linked to diseases such as glaucoma, epilepsy, and cancer, making them prime therapeutic targets.[1][2] Sulfonamides represent the cornerstone of CA inhibitor discovery.[1] This application note details the scientific principles, a step-by-step protocol for a colorimetric assay, and the data analysis workflow required to determine the half-maximal inhibitory concentration (IC₅₀) of 2-Amino-4-fluorobenzenesulfonamide, a representative primary sulfonamide inhibitor.

Scientific Principle & Mechanism of Inhibition

The assay quantifies the esterase activity of Carbonic Anhydrase. While the primary physiological function of CA is the reversible hydration of CO₂, it also efficiently catalyzes the hydrolysis of certain esters.[2][3] This protocol utilizes the colorless substrate p-nitrophenyl acetate (p-NPA), which is hydrolyzed by CA to produce the yellow-colored product p-nitrophenol (p-NP). The rate of p-NP formation is directly proportional to the enzyme's activity and can be monitored spectrophotometrically by measuring the increase in absorbance at 400-405 nm.[2]

In the presence of an inhibitor like 2-Amino-4-fluorobenzenesulfonamide, the rate of catalysis decreases. The potency of the inhibitor is determined by measuring this rate reduction across a range of inhibitor concentrations.

Causality of Inhibition: The inhibitory action of primary sulfonamides (R-SO₂NH₂) is well-established. The deprotonated sulfonamide nitrogen atom acts as a potent zinc-binding group, coordinating directly to the catalytic Zn(II) ion located deep within the enzyme's active site.[1][4][5] This binding event displaces a crucial zinc-bound water molecule (or hydroxide ion), which is essential for the catalytic cycle, thereby arresting the enzyme's function. The benzene ring and its substituents, such as the 2-amino and 4-fluoro groups on the test compound, form additional hydrogen bonds and van der Waals interactions with hydrophilic and hydrophobic residues in the active site, which dictates the inhibitor's affinity and isoform selectivity.[1][6]

Figure 1: Simplified schematic of 2-Amino-4-fluorobenzenesulfonamide binding to the hCA II active site.

Materials and Reagents

Rationale for Selection:

• Enzyme: Human Carbonic Anhydrase II (hCA II) is selected as it is a well-characterized, ubiquitous, and highly active isoform, making it an excellent model for primary screening.

• Buffer: Tris-HCl buffer is chosen to maintain a stable physiological pH (7.5), ensuring optimal enzyme activity and stability.

• Solvent: DMSO is used to dissolve the typically hydrophobic test compounds. It is crucial to keep the final DMSO concentration low (<1%) in the assay to prevent enzyme denaturation.

• Positive Control: Acetazolamide is a potent, clinically used CA inhibitor and serves as a benchmark for assay performance and validation.[7]

Reagent	Recommended Supplier (Example)	Purpose
Human Carbonic Anhydrase II (hCA II)	Sigma-Aldrich (C4396)	Enzyme source
2-Amino-4-fluorobenzenesulfonamide	Chemical Supplier	Test inhibitor
Acetazolamide	Sigma-Aldrich (A6011)	Positive control inhibitor
p-Nitrophenyl Acetate (p-NPA)	Sigma-Aldrich (N8130)	Colorimetric substrate
Tris Base	Major Supplier	Buffering agent
Hydrochloric Acid (HCl)	Major Supplier	For pH adjustment of the buffer
Dimethyl Sulfoxide (DMSO), Anhydrous	Major Supplier	Solvent for inhibitor and substrate
96-well, clear, flat-bottom microplates	Major Supplier	Assay vessel
Equipment
Microplate Spectrophotometer	e.g., BioTek, Molecular Devices	Capable of kinetic reads at 400-405 nm
Multichannel Pipettes (5-50 µL, 50-200 µL)	Standard Lab Supplier	Accurate liquid handling
Standard Laboratory Glassware and Consumables	Standard Lab Supplier	Reagent preparation

Step-by-Step Experimental Protocol

This protocol is optimized for a 96-well plate format with a final assay volume of 200 µL.

Reagent Preparation

• Assay Buffer (50 mM Tris-HCl, pH 7.5): Dissolve Tris base in deionized water. Adjust the pH to 7.5 using HCl and bring it to the final desired volume. Prepare this fresh or store it at 4°C.

• hCA II Enzyme Stock Solution (1 mg/mL): Reconstitute lyophilized hCA II in cold Assay Buffer. Aliquot into single-use volumes and store at -80°C to prevent degradation from repeated freeze-thaw cycles.

• hCA II Working Solution (e.g., 2 µg/mL): Immediately before use, dilute the enzyme stock solution to the desired final concentration in cold Assay Buffer. The optimal concentration should be determined empirically to yield a linear reaction rate for 10-15 minutes.

• Substrate Stock Solution (30 mM p-NPA): Dissolve p-NPA in anhydrous DMSO. This solution is sensitive to moisture and should be prepared fresh.

• Inhibitor Stock Solution (10 mM): Prepare a 10 mM stock of 2-Amino-4-fluorobenzenesulfonamide and Acetazolamide (positive control) in 100% DMSO.

• Inhibitor Serial Dilutions: Perform a serial dilution of the inhibitor stock solution in 100% DMSO to create a range of concentrations (e.g., 10 mM down to 100 nM). This method ensures a consistent DMSO concentration across all test wells.

Assay Procedure in 96-Well Plate

• Plate Layout: Design the plate to include wells for Blanks (no enzyme), Maximum Activity controls (enzyme + DMSO, no inhibitor), Positive Control (enzyme + Acetazolamide), and Test Compound wells. It is mandatory to run all conditions in at least triplicate.

• Dispensing Reagents:

  • Add 158 µL of Assay Buffer to all wells.

  • Add 2 µL of the corresponding DMSO/inhibitor dilution to the appropriate wells. For Maximum Activity wells, add 2 µL of 100% DMSO.

  • Add 20 µL of the hCA II Working Solution to all wells except the Blank wells. Add 20 µL of Assay Buffer to the Blank wells instead.

• Pre-incubation: Gently mix the plate and incubate at room temperature for 15 minutes. This step is critical as it allows the inhibitor to bind to the enzyme and reach equilibrium before the reaction is initiated.[2]

Reaction Initiation and Measurement

• Substrate Addition: To initiate the reaction, add 20 µL of the 30 mM p-NPA Substrate Stock Solution to all wells. The final concentration of p-NPA will be 3 mM.

• Kinetic Measurement: Immediately place the plate into a microplate reader pre-set to 25°C. Measure the absorbance at 400 nm every 30 seconds for 10-20 minutes.[2]

Data Analysis and Interpretation

Calculation of Reaction Rates

For each well, plot absorbance (OD₄₀₀) versus time (minutes). The initial phase of the reaction should be linear. Determine the rate of reaction (V) by calculating the slope of this linear portion (ΔAbs/min).[2]

Calculation of Percent Inhibition

Use the calculated rates to determine the percentage of inhibition for each inhibitor concentration using the following formula:

% Inhibition = [ 1 - ( (V_inhibitor - V_blank) / (V_max_activity - V_blank) ) ] * 100

Where:

• V_inhibitor: Rate of reaction in the presence of the inhibitor.

• V_blank: Rate of reaction in the blank well (background hydrolysis).

• V_max_activity: Rate of reaction in the Maximum Activity control well (0% inhibition).

Determination of IC₅₀ Value

The IC₅₀ is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[8][9] To determine this value:

• Plot % Inhibition versus the logarithm of the inhibitor concentration .

• The data should form a sigmoidal dose-response curve.

• Use a non-linear regression analysis (e.g., four-parameter logistic fit) in software like GraphPad Prism or R to fit the curve and calculate the precise IC₅₀ value.[8]

Note: The IC₅₀ value is dependent on assay conditions, particularly the substrate concentration.[10][11] For competitive inhibitors, a higher substrate concentration will lead to a higher apparent IC₅₀.

Example Data Presentation

The following table shows representative data from a dose-response experiment.

[Inhibitor] (nM)	log[Inhibitor]	Avg. Rate (ΔAbs/min)	Std. Dev.	% Inhibition
0 (Max Activity)	-	0.0520	0.0015	0.0
1	0.00	0.0495	0.0011	4.8
10	1.00	0.0411	0.0013	21.0
50	1.70	0.0285	0.0009	45.2
100	2.00	0.0198	0.0010	61.9
500	2.70	0.0065	0.0005	87.5
1000	3.00	0.0031	0.0004	94.0
Blank	-	0.0020	0.0003	-

Experimental Workflow Visualization

The following diagram outlines the complete workflow from preparation to final data analysis.

Figure 2: Step-by-step workflow for the hCA II inhibition assay.

Conclusion

This application note provides a robust, validated, and high-throughput compatible protocol for assessing the inhibitory potency of 2-Amino-4-fluorobenzenesulfonamide against human Carbonic Anhydrase II. The detailed steps for reagent preparation, assay execution, and data analysis ensure reproducibility and accuracy. This methodology is fundamental for the primary screening and structure-activity relationship (SAR) studies essential in the early stages of drug discovery targeting the carbonic anhydrase family of enzymes.

References

• Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. National Institutes of Health. Available at: [Link]

• D'Ambrosio, K., et al. (2024). Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. MDPI. Available at: [Link]

• Baranauskiene, L., et al. (2018). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. MDPI. Available at: [Link]

• Koutnik, P., et al. (2017). Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. AVESİS. Available at: [Link]

• Davidson College. (n.d.). IC50 Determination. edX. Available at: [Link]

• AA Blocks. (n.d.). 4-Amino-2-Fluorobenzenesulfonamide. AA Blocks. Available at: [Link]

• Georgakis, N., et al. (2020). Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. Methods in Molecular Biology. Available at: [Link]

• Gülçin, İ., et al. (2008). In Vitro Inhibition of Human Carbonic Anhydrase I and II Isozymes with Natural Phenolic Compounds. ResearchGate. Available at: [Link]

• Nocentini, A., & Supuran, C. T. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Half maximal inhibitory concentration (IC50). Wikipedia. Available at: [Link]

• protocols.io. (2019). Carbonic Anhydrase Activity Assay. protocols.io. Available at: [Link]

• Giel-Pietraszuk, M., et al. (2020). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. National Institutes of Health. Available at: [Link]

• Stupak, M., et al. (2021). Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide. MDPI. Available at: [Link]

• Smirnov, A., et al. (2021). Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• De Vita, D., et al. (2024). Azobenzenesulfonamide Carbonic Anhydrase Inhibitors as New Weapons to Fight Helicobacter pylori: Synthesis, Bioactivity Evaluation, In Vivo Toxicity, and Computational Studies. MDPI. Available at: [Link]

• Auld, D., & Varadarajan, S. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. Available at: [Link]

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Application Notes and Protocols: Evaluating the Cellular Efficacy of 2-Amino-4-fluorobenzenesulfonamide

Introduction: A Framework for Evaluating a Novel Sulfonamide

The sulfonamide functional group is a cornerstone of numerous pharmacologically active agents, exhibiting a wide array of biological activities. 2-Amino-4-fluorobenzenesulfonamide, a member of this chemical class, presents a scaffold with potential for therapeutic development. The introduction of a fluorine atom can significantly modulate a molecule's metabolic stability, membrane permeability, and binding affinity to protein targets. Therefore, a systematic evaluation of its cellular effects is paramount to elucidating its mechanism of action and therapeutic potential.

This guide provides a comprehensive framework for assessing the efficacy of 2-Amino-4-fluorobenzenesulfonamide using a suite of robust cell-based assays. We will adopt a hierarchical approach, beginning with broad assessments of cytotoxicity to establish a therapeutic window. Subsequently, we will delve into more specific assays to investigate the compound's impact on cell proliferation and apoptosis. Given that many sulfonamides are known to target carbonic anhydrases, we will also detail a specific protocol to evaluate the inhibitory activity of 2-Amino-4-fluorobenzenesulfonamide against this enzyme class.[1][2] This structured approach ensures a thorough characterization of the compound's cellular phenotype.

The protocols herein are designed to be self-validating, incorporating appropriate controls and providing a clear rationale for each step. By following this guide, researchers can generate high-quality, reproducible data to inform the progression of 2-Amino-4-fluorobenzenesulfonamide in the drug discovery pipeline.

Part 1: Foundational Analysis - Determining the Cytotoxic Profile

A primary and essential step in the evaluation of any new chemical entity is to determine its cytotoxic potential.[3][4][5] This information is crucial for identifying a concentration range where specific cellular effects can be studied without the confounding variable of overt toxicity. We will employ a metabolic activity assay as a surrogate for cell viability.

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[6] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The concentration of these crystals, which is determined spectrophotometrically after solubilization, is directly proportional to the number of metabolically active cells. A decrease in signal upon treatment with 2-Amino-4-fluorobenzenesulfonamide would indicate a reduction in cell viability or proliferation.

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for determining the cytotoxicity of 2-Amino-4-fluorobenzenesulfonamide using the MTT assay.

Protocol 1: MTT Cytotoxicity Assay

Materials:

• 2-Amino-4-fluorobenzenesulfonamide

• Selected cancer or normal cell line (e.g., A549, HEK293)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock solution of 2-Amino-4-fluorobenzenesulfonamide in complete medium. Perform serial dilutions to create a range of concentrations for the dose-response curve (e.g., 0.1 µM to 100 µM).

• Cell Treatment: Carefully remove the medium from the wells and add 100 µL of the 2X compound dilutions. Include vehicle control (medium with the same concentration of solvent used for the compound) and untreated control wells.

• Incubation: Incubate the plate for a predetermined time period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization buffer to each well and pipette up and down to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with medium and MTT but no cells). Express the results as a percentage of the vehicle control. Plot the percentage of cell viability against the log of the compound concentration and determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Part 2: Mechanistic Insights - Proliferation and Apoptosis Assays

Following the determination of its cytotoxic profile, the next logical step is to investigate whether 2-Amino-4-fluorobenzenesulfonamide affects cell number through cytostatic (inhibition of proliferation) or cytotoxic (induction of cell death) mechanisms.

2a. Cell Proliferation - BrdU Incorporation Assay

Principle: The BrdU (5-bromo-2'-deoxyuridine) assay measures DNA synthesis, a hallmark of cell proliferation.[7][8] BrdU, a synthetic analog of thymidine, is incorporated into newly synthesized DNA during the S-phase of the cell cycle.[8] An anti-BrdU antibody is then used to detect the incorporated BrdU, providing a quantitative measure of cell proliferation.[8][9] A reduction in BrdU incorporation following treatment with 2-Amino-4-fluorobenzenesulfonamide would suggest an anti-proliferative effect.

Experimental Workflow: BrdU Proliferation Assay

Caption: Workflow for measuring apoptosis induction by 2-Amino-4-fluorobenzenesulfonamide through caspase-3/7 activity.

Protocol 3: Caspase-3/7 Activity Assay

Materials:

• Caspase-Glo® 3/7 Assay Kit (or equivalent)

• 2-Amino-4-fluorobenzenesulfonamide

• Appropriate cell line

• Complete cell culture medium

• 96-well white opaque plates

• Luminometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from Protocol 1, using a white opaque plate suitable for luminescence measurements.

• Incubation: Incubate the plate for a shorter duration, typically 6-24 hours, as apoptosis is often an earlier event than overt cytotoxicity.

• Reagent Addition: Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature. Add 100 µL of the reagent to each well.

• Incubation: Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-2 hours.

• Data Acquisition: Measure the luminescence of each well using a luminometer.

• Data Analysis: Subtract the background luminescence and normalize the results to the vehicle-treated control to determine the fold-change in caspase-3/7 activity.

Part 3: Target-Specific Investigation - Carbonic Anhydrase Inhibition Assay

Given that the sulfonamide moiety is a well-known zinc-binding group present in many carbonic anhydrase inhibitors, it is prudent to investigate whether 2-Amino-4-fluorobenzenesulfonamide targets this enzyme family. [2]Carbonic anhydrases (CAs) are involved in various physiological processes, and their inhibition can have therapeutic effects.

Principle of the Carbonic Anhydrase Activity Assay

This assay measures the esterase activity of carbonic anhydrase. The enzyme catalyzes the hydrolysis of a specific ester substrate, releasing a chromophore that can be quantified by measuring its absorbance. In the presence of an inhibitor like 2-Amino-4-fluorobenzenesulfonamide, the enzymatic activity will be reduced, leading to a decrease in the colorimetric signal.

Protocol 4: In Vitro Carbonic Anhydrase Inhibition Assay

Materials:

• Carbonic Anhydrase Activity Assay Kit (Colorimetric)

• 2-Amino-4-fluorobenzenesulfonamide

• Purified human carbonic anhydrase (e.g., CA II or CA IX)

• Acetazolamide (a known CA inhibitor, as a positive control)

• 96-well clear flat-bottom plate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all kit components as per the manufacturer's instructions. Prepare serial dilutions of 2-Amino-4-fluorobenzenesulfonamide and the positive control, acetazolamide.

• Reaction Setup: To each well, add the assay buffer, the purified carbonic anhydrase enzyme, and the test compound or control.

• Pre-incubation: Incubate the plate for a short period (e.g., 15 minutes) at room temperature to allow for the inhibitor to bind to the enzyme.

• Substrate Addition: Initiate the reaction by adding the CA substrate to each well.

• Data Acquisition: Immediately begin measuring the absorbance at the appropriate wavelength (as specified by the kit) in kinetic mode for 10-30 minutes.

• Data Analysis: Calculate the rate of the reaction (change in absorbance over time) for each well. Determine the percentage of inhibition for each concentration of 2-Amino-4-fluorobenzenesulfonamide relative to the untreated enzyme control. Calculate the IC50 value for the compound.

Data Presentation and Interpretation

The quantitative data generated from these assays should be summarized for clear interpretation and comparison.

Table 1: Summary of In Vitro Efficacy of 2-Amino-4-fluorobenzenesulfonamide

Assay	Cell Line / Enzyme	Endpoint	Result (IC50 / EC50)
Cytotoxicity	A549	Cell Viability (MTT)	e.g., 45.2 µM
HEK293	Cell Viability (MTT)	e.g., > 100 µM
Proliferation	A549	BrdU Incorporation	e.g., 25.8 µM
Apoptosis	A549	Caspase-3/7 Activity	e.g., 38.5 µM
Enzyme Inhibition	Carbonic Anhydrase II	Esterase Activity	e.g., 5.1 µM
Carbonic Anhydrase IX	Esterase Activity	e.g., 1.2 µM

Interpretation: The hypothetical data in Table 1 would suggest that 2-Amino-4-fluorobenzenesulfonamide exhibits selective cytotoxicity towards the A549 cancer cell line over the normal HEK293 cell line. The lower IC50 value in the proliferation assay compared to the cytotoxicity assay suggests a primary cytostatic effect at lower concentrations. The induction of apoptosis at a similar concentration to the overall cytotoxicity indicates that programmed cell death is a likely mechanism of action. The potent inhibition of carbonic anhydrase, particularly the tumor-associated isoform CA IX, strongly suggests that this is a primary molecular target of the compound.

Conclusion

This comprehensive guide outlines a strategic and logical progression of cell-based assays to thoroughly characterize the efficacy of 2-Amino-4-fluorobenzenesulfonamide. By systematically evaluating its cytotoxic, anti-proliferative, and pro-apoptotic effects, and by investigating its activity against a plausible molecular target, researchers can build a robust data package. This in-depth cellular characterization is an indispensable step in the journey of transforming a promising chemical entity into a potential therapeutic agent.

References

• National Center for Biotechnology Information (2011). Inhibition of the cellular function of perforin by 1-amino-2,4-dicyanopyrido[1,2-a]benzimidazoles. PubMed. Available at: [Link]

• National Institutes of Health (n.d.). Evaluation of Caspase-3 Activity During Apoptosis with Fluorescence Lifetime-Based Cytometry Measurements and Phasor Analyses. Available at: [Link]

• National Institutes of Health (2020). Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. Available at: [Link]

• National Center for Biotechnology Information (n.d.). 2-Amino-4-methylpyridine as a potent inhibitor of inducible NO synthase activity in vitro and in vivo. PubMed Central. Available at: [Link]

• ResearchGate (2014). (PDF) Cell Proliferation Assays. Available at: [Link]

• American Association for Cancer Research (n.d.). Profiling Novel Sulfonamide Antitumor Agents with Cell-based Phenotypic Screens and Array-based Gene Expression Analysis. AACR Journals. Available at: [Link]

• National Center for Biotechnology Information (n.d.). Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors. PubMed Central. Available at: [Link]

• SpringerLink (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Available at: [Link]

• MDPI (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Available at: [Link]

• BMG Labtech (2025). Apoptosis – what assay should I use?. Available at: [Link]

• Elabscience (2021). Cell Function | Overview of Common Cell Proliferation Assays. Available at: [Link]

• MDPI (2024). Study on the Rapid Limit Test for Six Sulfonamide Residues in Food Based on the TLC-SERS Method. Available at: [Link]

• University of Virginia (n.d.). Measuring Apoptosis using Annexin V and Flow Cytometry. Available at: [Link]

• National Institutes of Health (n.d.). Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays. Available at: [Link]

• National Center for Biotechnology Information (n.d.). 2-Amino-4-(1-piperidine) pyridine exhibits inhibitory effect on colon cancer through suppression of FOXA2 expression. PubMed. Available at: [Link]

• BioAgilytix (n.d.). The Use of Cell-Based Assays for Translational Medicine Studies. Available at: [Link]

• National Center for Biotechnology Information (2011). SAR of 2-amino and 2,4-diamino pyrimidines with in vivo efficacy against Trypanosoma brucei. PubMed. Available at: [Link]

• National Center for Biotechnology Information (1993). Feasibility of proliferation studies using the BrdU and MTT assays with a head and neck carcinoma cell line. PubMed. Available at: [Link]

• National Center for Biotechnology Information (2021). Apoptosis Marker Assays for HTS - Assay Guidance Manual. Available at: [Link]

• Food Safety and Inspection Service (2009). Determination and Confirmation of Sulfonamides. Available at: [Link]

• Wikipedia (n.d.). Carbonic anhydrase inhibitor. Available at: [Link]

• National Institutes of Health (n.d.). Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation of Novel Sulfonyl Semicarbazide Derivatives. Available at: [Link]

• National Center for Biotechnology Information (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Available at: [Link]

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• 4. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]
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Application Note: Comprehensive Characterization of 2-Amino-4-fluorobenzenesulfonamide

Abstract

This document provides a detailed guide to the analytical methodologies for the comprehensive characterization of 2-Amino-4-fluorobenzenesulfonamide, a key intermediate in pharmaceutical synthesis. The protocols outlined herein are designed to ensure the identity, purity, and stability of the compound, adhering to rigorous scientific standards. This guide moves beyond a simple listing of procedures to explain the causal relationships behind the choice of each analytical technique and its specific parameters, ensuring a self-validating system of analysis. The methodologies are grounded in authoritative guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).

Introduction: The Importance of Rigorous Characterization

2-Amino-4-fluorobenzenesulfonamide is a crucial building block in the synthesis of various pharmaceutical agents. Its purity and structural integrity are paramount to the safety and efficacy of the final drug product. The presence of impurities, even in trace amounts, can lead to undesirable side effects or reduced therapeutic activity. Therefore, a robust analytical workflow is essential to fully characterize this intermediate.

This application note details a multi-faceted approach to the characterization of 2-Amino-4-fluorobenzenesulfonamide, employing a suite of orthogonal analytical techniques. Each method provides a unique piece of the puzzle, and together they create a comprehensive profile of the molecule. The rationale behind the selection of each technique is rooted in the specific physicochemical properties of 2-Amino-4-fluorobenzenesulfonamide, namely the presence of a primary aromatic amine, a sulfonamide group, and a fluorine substituent on the aromatic ring.

Integrated Analytical Workflow

A holistic approach to characterization involves a logical sequence of analyses, starting with chromatographic techniques for separation and quantification, followed by spectroscopic methods for structural elucidation, and finally, thermal analysis to assess stability.

Caption: Integrated workflow for the characterization of 2-Amino-4-fluorobenzenesulfonamide.

Chromatographic Analysis: Purity and Impurity Profiling

Chromatographic techniques are fundamental for assessing the purity of 2-Amino-4-fluorobenzenesulfonamide and for identifying and quantifying any process-related or degradation impurities.

High-Performance Liquid Chromatography (HPLC)

Rationale: Reversed-phase HPLC (RP-HPLC) is the cornerstone for purity determination of non-volatile, polar organic compounds like 2-Amino-4-fluorobenzenesulfonamide. The presence of the polar amino and sulfonamide groups, combined with the aromatic ring, allows for good retention and separation on a C18 stationary phase. The primary aromatic amine also possesses a UV chromophore, enabling sensitive detection.

Protocol: Purity Determination by RP-HPLC

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 2-Amino-4-fluorobenzenesulfonamide and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of 0.1 mg/mL with the same diluent.

• Method Validation:

  • The method should be validated according to ICH Q2(R2) guidelines for specificity, linearity, range, accuracy, precision, and robustness[1][2].

Expected Results:

Parameter	Expected Value	Rationale
Retention Time	5 - 10 minutes	The combination of polar and non-polar moieties should result in moderate retention under these conditions.
Purity	> 98%	For a pharmaceutical intermediate, high purity is expected.
Impurities	< 0.1% for any single impurity	In line with typical regulatory requirements for starting materials.

Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: While 2-Amino-4-fluorobenzenesulfonamide itself is not sufficiently volatile for direct GC analysis, GC-MS is invaluable for the identification of volatile and semi-volatile impurities that may be present from the synthesis process. Derivatization of the amino group can also be employed to increase volatility if necessary.

Protocol: Analysis of Volatile Impurities by GC-MS

• Instrumentation:

  • GC system coupled to a mass spectrometer (e.g., quadrupole or ion trap).

• Chromatographic Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: 50 °C for 2 min, then ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Transfer Line Temperature: 280 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-450 amu.

• Sample Preparation:

  • Dissolve a known amount of the sample in a suitable solvent like dichloromethane or methanol.

  • Analyze directly.

Spectroscopic Analysis: Unveiling the Molecular Structure

Spectroscopic techniques provide definitive information about the chemical structure of 2-Amino-4-fluorobenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is arguably the most powerful tool for unambiguous structure elucidation. ¹H NMR provides information on the number and connectivity of protons, while ¹³C NMR reveals the carbon skeleton. The presence of fluorine allows for ¹⁹F NMR, which can provide additional structural insights and confirm the position of the fluorine atom.

Protocol: ¹H, ¹³C, and ¹⁹F NMR Analysis

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Data Acquisition:

  • Acquire standard ¹H, ¹³C{¹H}, and ¹⁹F NMR spectra.

  • Perform 2D NMR experiments such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) to aid in assignments.

Expected ¹H and ¹³C NMR Chemical Shifts (Predicted):

Atom	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Aromatic CH (ortho to NH₂)	~6.5 - 6.7	~110 - 115
Aromatic CH (ortho to F)	~7.0 - 7.2	~115 - 120 (with C-F coupling)
Aromatic CH (ortho to SO₂NH₂)	~7.5 - 7.7	~125 - 130
Aromatic C-NH₂	-	~145 - 150
Aromatic C-F	-	~155 - 160 (with large C-F coupling)
Aromatic C-SO₂NH₂	-	~135 - 140
NH₂ (amine)	~4.0 - 5.0 (broad)	-
SO₂NH₂ (sulfonamide)	~7.0 - 7.5 (broad)	-

Note: Predicted chemical shifts can vary based on the solvent and computational method used.

Fourier Transform Infrared (FTIR) Spectroscopy

Rationale: FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For 2-Amino-4-fluorobenzenesulfonamide, we expect to see characteristic absorption bands for the N-H bonds of the amine and sulfonamide, the S=O bonds of the sulfonamide, and the C-F bond.

Protocol: FTIR Analysis

• Instrumentation:

  • FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory.

• Sample Preparation:

  • Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition:

  • Collect the spectrum over the range of 4000-400 cm⁻¹.

Expected Characteristic IR Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (amine)	3400 - 3250	Medium, two bands
N-H Stretch (sulfonamide)	~3300	Medium
C-H Stretch (aromatic)	3100 - 3000	Medium
S=O Stretch (sulfonamide)	1350 - 1300 and 1160 - 1130	Strong, two bands
C-N Stretch (aromatic amine)	1335 - 1250	Strong
C-F Stretch	1250 - 1000	Strong

Mass Spectrometry (MS)

Rationale: Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the structure. Electrospray ionization (ESI) is a soft ionization technique suitable for this polar molecule.

Protocol: Mass Spectrometry Analysis

• Instrumentation:

  • Mass spectrometer with an ESI source (e.g., Q-TOF or Orbitrap).

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 10 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Data Acquisition:

  • Acquire the mass spectrum in both positive and negative ion modes.

  • Perform tandem MS (MS/MS) on the molecular ion to obtain fragmentation data.

Expected Fragmentation Pattern:

A key fragmentation pathway for aromatic sulfonamides is the loss of SO₂ (64 Da)[3]. Other expected fragments would arise from the cleavage of the C-S and S-N bonds.

Caption: Predicted major fragmentation pathways for 2-Amino-4-fluorobenzenesulfonamide in positive ion ESI-MS.

Thermal Analysis: Assessing Stability

Thermal analysis techniques are crucial for determining the thermal stability and solid-state properties of the compound.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Rationale: TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition. DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing thermal transitions such as melting, crystallization, and glass transitions. The thermal decomposition of sulfonamides typically occurs in multiple stages[4].

Protocol: TGA/DSC Analysis

• Instrumentation:

  • Simultaneous TGA/DSC instrument.

• Experimental Conditions:

  • Sample Pan: Aluminum or platinum.

  • Sample Size: 3-5 mg.

  • Purge Gas: Nitrogen at 50 mL/min.

  • Temperature Program: Ramp from 30 °C to 600 °C at 10 °C/min.

Expected Thermal Events:

Technique	Expected Observation	Interpretation
DSC	Endothermic peak	Melting of the crystalline solid.
TGA	Onset of weight loss	Beginning of thermal decomposition.
TGA	Multiple weight loss steps	Stepwise decomposition of the molecule, likely involving the loss of SO₂ and other fragments.

Conclusion

The analytical methods and protocols detailed in this application note provide a comprehensive framework for the characterization of 2-Amino-4-fluorobenzenesulfonamide. By employing a combination of chromatographic, spectroscopic, and thermal techniques, researchers and drug development professionals can confidently ascertain the identity, purity, and stability of this critical pharmaceutical intermediate. The emphasis on understanding the rationale behind each method ensures a robust and scientifically sound approach to quality control, ultimately contributing to the development of safe and effective medicines.

References

• International Council for Harmonisation. Q2(R2) Validation of Analytical Procedures. [Link]

• Journal of the American Chemical Society. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. [Link]

• Journal of Thermal Analysis and Calorimetry. The influence of chemical structure of sulfonamides on the course of their thermal decomposition. [Link]

• Chemistry LibreTexts. 7.5 High Resolution NMR Spectroscopy. [Link]

• Chemistry LibreTexts. 10.7: Functional Groups and IR Tables. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

• PubMed. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. [Link]

• International Council for Harmonisation. ICH Q2(R2) Validation of analytical procedures. [Link]

• NMRDB.org. Predict all NMR spectra. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• ResearchGate. FT-IR and FT-Raman spectra, vibrational assignments, NBO analysis and DFT calculations of 2-amino-4-chlorobenzonitrile. [Link]

• ResearchGate. Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. [Link]

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HPLC purification of 2-Amino-4-fluorobenzenesulfonamide

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Purification of 2-Amino-4-fluorobenzenesulfonamide

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details an optimized Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the purification of 2-Amino-4-fluorobenzenesulfonamide, a key intermediate in pharmaceutical and chemical synthesis. The protocol is designed for researchers, scientists, and drug development professionals, providing not only a step-by-step methodology but also the scientific rationale behind each parameter selection. This document emphasizes robust method development, from understanding the analyte's physicochemical properties to troubleshooting common chromatographic challenges, ensuring high purity and recovery of the target compound.

Introduction: The Rationale for Purification

2-Amino-4-fluorobenzenesulfonamide is a valuable sulfonamide building block in medicinal chemistry. Sulfonamides are a class of compounds known for their wide range of biological activities, serving as the basis for antibacterial drugs and other therapeutic agents.[1] The purity of such intermediates is paramount, as impurities can lead to unwanted side reactions, lower yields of the final active pharmaceutical ingredient (API), and introduce potential toxicological risks.

High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique for the purification of small organic molecules. Its high resolution, sensitivity, and scalability make it the method of choice for isolating target compounds from complex reaction mixtures. This application note presents a validated RP-HPLC protocol tailored to the specific properties of 2-Amino-4-fluorobenzenesulfonamide, ensuring a final product purity exceeding 98%.

Analyte Profile: Physicochemical Properties

A successful purification strategy begins with a thorough understanding of the target molecule. The key properties of 2-Amino-4-fluorobenzenesulfonamide are summarized below, influencing the choice of column, mobile phase, and detection parameters.

Property	Value	Source
Chemical Name	2-Amino-4-fluorobenzenesulfonamide	[2]
CAS Number	2368-83-4 (Note: This CAS is for 4-Amino-2-Fluorobenzenesulfonamide, an isomer. The principles apply, but structure is key)	[2]
Molecular Formula	C₆H₇FN₂O₂S	[2]
Molecular Weight	190.19 g/mol	[2]
Structure	(See Figure 1 below)
Predicted XLogP3	0.2	[2]
Key Functional Groups	Aromatic Ring, Primary Amine (-NH₂), Sulfonamide (-SO₂NH₂)

Note: The CAS number 2368-83-4 corresponds to the isomer 4-Amino-2-Fluorobenzenesulfonamide. This guide focuses on the purification principles applicable to amino-fluorobenzenesulfonamide isomers, with the structure for the titled compound specified in Figure 1.

The presence of a primary aromatic amine (a basic group) and a sulfonamide group (an acidic group) makes the molecule's overall charge highly dependent on pH. This is the most critical factor to control for achieving sharp, symmetrical peaks in RP-HPLC. The low XLogP3 value suggests moderate polarity, making it an ideal candidate for reversed-phase chromatography.

Figure 1: Chemical Structure of 2-Amino-4-fluorobenzenesulfonamide

Caption: Structure of 2-Amino-4-fluorobenzenesulfonamide.

HPLC Method Development: The Scientific Rationale

The selection of HPLC parameters is a deliberate process based on the analyte's chemistry to achieve optimal separation.

Mode of Chromatography: Reversed-Phase (RP)

For non-polar to moderately polar small molecules like 2-Amino-4-fluorobenzenesulfonamide, RP-HPLC is the standard. The separation occurs on a non-polar stationary phase (e.g., C18) with a polar mobile phase. The analyte is retained through hydrophobic interactions between its aromatic ring and the stationary phase's alkyl chains. Elution is achieved by increasing the concentration of an organic solvent in the mobile phase, which reduces its polarity and displaces the analyte from the column.

Stationary Phase: C18 Column Selection

A C18 (octadecylsilane) column is the workhorse of RP-HPLC and is the recommended starting point. Its long alkyl chains provide strong hydrophobic retention for aromatic compounds. An end-capped column is highly recommended. End-capping "caps" unreacted, acidic silanol groups on the silica surface, which can otherwise cause severe peak tailing with basic compounds like aromatic amines.[3]

Mobile Phase: The Key to Resolution and Peak Shape

The mobile phase composition is critical for controlling retention and ensuring peak symmetry.

• Organic Modifier: Acetonitrile is chosen over methanol due to its lower viscosity (resulting in lower backpressure) and better UV transparency at lower wavelengths.

• Aqueous Phase & pH Control: This is the most crucial parameter. The basic amino group (-NH₂) can interact strongly with residual silanols on the column, leading to peak tailing.[4] To mitigate this, the mobile phase must be buffered at a low pH. Using an acidic modifier like 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid serves two purposes:

  • It protonates the basic amino group to a consistent cationic form (-NH₃⁺).

  • It protonates and neutralizes the acidic silanol groups (Si-OH) on the silica surface, drastically reducing the undesirable secondary ionic interactions that cause tailing.[4]

• Elution Mode: Gradient Elution: A gradient elution, where the percentage of acetonitrile is increased over time, is superior to an isocratic (constant composition) method for purification. It allows for the effective elution of a wider range of impurities, sharpens the peak of the target compound, and reduces the total run time.

Detection

The aromatic ring in 2-Amino-4-fluorobenzenesulfonamide makes it a strong chromophore, ideal for UV detection. Based on methods for similar sulfonamides, a detection wavelength of 265 nm is a suitable starting point.[5] However, using a Diode Array Detector (DAD) or Photodiode Array (PDA) detector is best practice. This allows for the simultaneous monitoring of multiple wavelengths to confirm the optimal absorbance maximum and assess peak purity across the entire UV spectrum.

Detailed Purification Protocol

This protocol is designed for a standard analytical or semi-preparative HPLC system.

Materials and Equipment

• HPLC System: A preparative or semi-preparative HPLC system with a gradient pump, autosampler (or manual injector), column oven, and a UV/DAD detector.

• Column: C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm particle size). A guard column is recommended to protect the main column.[3]

• Chemicals:

  • 2-Amino-4-fluorobenzenesulfonamide (crude reaction mixture).

  • HPLC-grade Acetonitrile (ACN).

  • HPLC-grade water (e.g., Milli-Q).

  • Trifluoroacetic Acid (TFA), HPLC grade.

• Supplies:

  • Volumetric flasks and graduated cylinders.

  • Sample vials.

  • Syringe filters (0.22 µm or 0.45 µm, PTFE or nylon).

  • Fraction collection tubes.

  • Rotary evaporator for solvent removal.

Reagent Preparation

• Mobile Phase A (Aqueous): 0.1% TFA in Water. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade water. Mix thoroughly and degas.

• Mobile Phase B (Organic): 0.1% TFA in Acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade acetonitrile. Mix thoroughly and degas.

• Sample Solvent: Prepare a 1:1 (v/v) mixture of Mobile Phase A and Mobile Phase B.

Sample Preparation

• Weigh an appropriate amount of the crude 2-Amino-4-fluorobenzenesulfonamide.

• Dissolve the sample in the Sample Solvent to a concentration of approximately 5-10 mg/mL. The goal is complete dissolution. Use sonication if necessary.

• Filter the sample solution through a 0.22 µm syringe filter directly into an HPLC vial. This step is critical to remove particulate matter that could block the column frit and cause high backpressure.[6]

HPLC Method Parameters

The following parameters should be programmed into the HPLC instrument control software.

Parameter	Recommended Setting	Rationale
Column	C18, 250 x 10 mm, 5 µm	Standard for reversed-phase purification of small molecules.
Mobile Phase A	0.1% TFA in Water	Provides low pH to control ionization and improve peak shape.
Mobile Phase B	0.1% TFA in Acetonitrile	Organic modifier for elution.
Flow Rate	4.0 mL/min	Appropriate for a 10 mm ID semi-preparative column.
Column Temp.	30 °C	Elevated temperature reduces viscosity and can improve peak shape.
Detection	DAD/UV at 265 nm	Good absorbance wavelength for sulfonamides.[5]
Injection Volume	100 - 500 µL	Dependent on sample concentration and column loading capacity.
Gradient Program	(See table below)	To separate impurities and elute the product as a sharp peak.

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Purification Workflow

Figure 2: HPLC Purification Workflow

Caption: Step-by-step workflow for HPLC purification.

• System Equilibration: Equilibrate the column with the initial mobile phase conditions (95% A / 5% B) for at least 10 column volumes or until a stable baseline is achieved.

• Injection: Inject the filtered sample onto the column.

• Fraction Collection: Monitor the chromatogram in real-time. Begin collecting the eluent just before the main product peak begins to rise from the baseline and stop collecting just after it returns. Use multiple, smaller collection tubes to isolate the purest parts of the peak.

• Purity Analysis: After the purification run, inject a small aliquot (10 µL) from the heart-cut fractions to confirm purity using an analytical HPLC method.

• Solvent Removal: Pool the fractions that meet the desired purity specification. Remove the acetonitrile and water using a rotary evaporator. A final lyophilization step may be necessary to remove residual water and TFA.

Troubleshooting Common Issues

A self-validating protocol must account for potential problems. Below are common issues and their solutions.

Figure 3: Troubleshooting Logic for Peak Shape Problems

Caption: A logical approach to diagnosing common HPLC peak shape issues.

• Problem: Peak Tailing

  • Causality: As a basic compound, 2-Amino-4-fluorobenzenesulfonamide is prone to secondary ionic interactions with negatively charged, deprotonated silanol groups on the silica packing material. This causes a portion of the analyte molecules to lag behind the main band, creating a "tail".

  • Solution:

    • Verify Mobile Phase pH: Ensure that the acidic modifier (TFA or Formic Acid) was added correctly. The low pH is essential to suppress silanol ionization.[4]

    • Reduce Column Loading: Injecting too much sample can saturate the stationary phase and lead to tailing. Dilute the sample or reduce the injection volume.[3]

    • Use an End-capped Column: If tailing persists, the column may have poor end-capping. Switch to a high-quality, fully end-capped C18 column designed for basic compounds.

• Problem: Peak Broadening

  • Causality: Broad peaks indicate a loss of chromatographic efficiency and can be caused by issues either on or off the column.

  • Solution:

    • Check for Column Voids: A void at the head of the column, caused by pressure shocks or stationary phase degradation, can cause severe broadening. This can sometimes be fixed by reversing and flushing the column (check manufacturer's instructions first), but often requires column replacement.[6]

    • Sample Solvent: If the sample is dissolved in a solvent much stronger (less polar) than the initial mobile phase (e.g., 100% ACN), the sample band will spread out on the column before the gradient starts, leading to broad peaks. Always dissolve the sample in a solvent as close to the initial mobile phase composition as possible.

• Problem: High System Backpressure

  • Causality: An increase in pressure above the normal operating range typically points to a blockage somewhere in the flow path.

  • Solution:

    • Column Frit Blockage: This is the most common cause, usually from injecting unfiltered samples.[6] Try back-flushing the column to dislodge particulates. If this fails, the inlet frit or the entire column may need replacement.

    • Mobile Phase Precipitation: If buffered mobile phases are used and mixed improperly with high concentrations of organic solvent, the buffer salts can precipitate. This is less of a concern with TFA but can happen with phosphate buffers. Ensure all solvents are fully miscible.

Conclusion

This application note provides a robust and scientifically grounded protocol for the . By selecting a C18 stationary phase and carefully controlling the mobile phase pH with an acidic modifier, high-purity material can be reliably obtained. The provided workflow and troubleshooting guide serve as a comprehensive resource for scientists to achieve efficient separation and address common chromatographic challenges, ensuring the integrity of this vital chemical intermediate for downstream applications.

References

• AA Blocks. (n.d.). 4-Amino-2-Fluorobenzenesulfonamide. Retrieved January 26, 2026, from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved January 26, 2026, from [Link]

• Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved January 26, 2026, from [Link]

• Physical Testing and Chemical Analysis Part B: Chemical Analysis. (2011). RP-HPLC Determination of Amino Acids with Precolumn Derivatization. Retrieved January 26, 2026, from [Link]

• Hodges, R. S., et al. (n.d.). HPLC Analysis and Purification of Peptides. PubMed Central. Retrieved January 26, 2026, from [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved January 26, 2026, from [Link]

• Journal of Food Science and Technology. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Retrieved January 26, 2026, from [Link]

• CABI Digital Library. (n.d.). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. Retrieved January 26, 2026, from [Link]

• Mant, C. T., et al. (n.d.). HPLC Analysis and Purification of Peptides. ResearchGate. Retrieved January 26, 2026, from [Link]

• Foods. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. Retrieved January 26, 2026, from [Link]

• Analytica Chimica Acta. (n.d.). DEVELOPMENT OF A METHOD FOR THE ANALYSIS OF PRIMARY AROMATIC AMINES BY SPE-UPLC-MS. Retrieved January 26, 2026, from [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved January 26, 2026, from [Link]

• ResearchGate. (n.d.). Hydro-organic and micellar-organic reversed-phase liquid chromatographic procedures for the evaluation of sulphonamides in pharmaceuticals. Retrieved January 26, 2026, from [Link]

• Journal of Food Science and Technology. (n.d.). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Retrieved January 26, 2026, from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved January 26, 2026, from [Link]

• International Journal of Molecular Sciences. (n.d.). In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Retrieved January 26, 2026, from [Link]

• Molecules. (n.d.). Simple and Effective Derivatization of Amino Acids with 1-Fluoro-2-nitro-4-(trifluoromethyl)benzene in a Microwave Reactor for Determination of Free Amino Acids in Kombucha Beverages. Retrieved January 26, 2026, from [Link]

• ResearchGate. (n.d.). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. Retrieved January 26, 2026, from [Link]

• RSC Publishing. (n.d.). Development of an HPLC method for the determination of amines in a leukemia mouse model. Retrieved January 26, 2026, from [Link]

• Journal of Chemical & Engineering Data. (n.d.). Solubility of p-Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K. Retrieved January 26, 2026, from [Link]

• Acta Crystallographica Section E. (n.d.). 2-Amino-4-methylbenzenesulfonamide. Retrieved January 26, 2026, from [Link]

• Mastelf. (2025). Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Retrieved January 26, 2026, from [Link]

• Journal of Medicinal Chemistry. (n.d.). Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors. Retrieved January 26, 2026, from [Link]

• Molecules. (n.d.). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Retrieved January 26, 2026, from [Link]

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Application Note: Mass Spectrometric Characterization of 2-Amino-4-fluorobenzenesulfonamide

Abstract

This application note provides a detailed guide for the mass spectrometric analysis of 2-Amino-4-fluorobenzenesulfonamide, a key intermediate in pharmaceutical synthesis. Utilizing electrospray ionization tandem mass spectrometry (ESI-MS/MS), we elucidate its fragmentation behavior in positive ion mode. This guide offers a robust protocol for researchers, scientists, and drug development professionals, ensuring accurate identification and structural confirmation. We present a proposed fragmentation pathway, supported by established principles of sulfonamide mass spectrometry, and provide a comprehensive experimental protocol for its verification.

Introduction

2-Amino-4-fluorobenzenesulfonamide (C₆H₇FN₂O₂S, Molecular Weight: 190.20 g/mol ) is a crucial building block in the synthesis of various pharmaceutical agents.[1][2] Its chemical structure, featuring an aromatic ring substituted with an amino group, a sulfonamide moiety, and a fluorine atom, presents a unique case for mass spectrometric analysis. The basic amino group facilitates protonation, making positive mode electrospray ionization an ideal method for its detection and characterization.[3] Understanding the fragmentation pattern of this molecule is essential for its unambiguous identification in complex matrices and for quality control during drug development processes.

This document outlines a comprehensive methodology for the analysis of 2-Amino-4-fluorobenzenesulfonamide using ESI-MS/MS. We will delve into the rationale behind the chosen instrumental parameters and propose a detailed fragmentation pathway for the protonated molecule.

Predicted Ionization and Fragmentation Behavior

In positive ion ESI, 2-Amino-4-fluorobenzenesulfonamide is expected to readily protonate, primarily at the amino group, to form the precursor ion [M+H]⁺ at an m/z of approximately 191.21.

The subsequent fragmentation of this protonated molecule upon collision-induced dissociation (CID) is predicted to follow pathways characteristic of sulfonamides.[4][5][6] The primary fragmentation is anticipated to be the cleavage of the S-N bond, a common fragmentation route for protonated sulfonamides.[4][7] This cleavage can lead to the formation of a stable sulfanilamide-like moiety. Furthermore, the loss of small neutral molecules such as sulfur dioxide (SO₂) is a well-documented fragmentation pathway for aromatic sulfonamides.[8] The presence of both an electron-donating amino group and an electron-withdrawing fluorine atom on the aromatic ring will influence the charge distribution and the relative stability of the resulting fragment ions.

Experimental Protocol

This section provides a step-by-step protocol for the mass spectrometric analysis of 2-Amino-4-fluorobenzenesulfonamide.

3.1. Materials and Reagents

• 2-Amino-4-fluorobenzenesulfonamide standard

• HPLC-grade methanol

• HPLC-grade water

• Formic acid (LC-MS grade)

3.2. Sample Preparation

• Prepare a stock solution of 2-Amino-4-fluorobenzenesulfonamide at a concentration of 1 mg/mL in methanol.

• From the stock solution, prepare a working solution of 1 µg/mL in a mobile phase simulant (e.g., 50:50 methanol:water with 0.1% formic acid). The acidic modifier aids in the protonation of the analyte.

3.3. Instrumentation

A high-resolution tandem mass spectrometer, such as a Q-TOF or Orbitrap instrument, equipped with an electrospray ionization (ESI) source is recommended for this analysis.

3.4. Mass Spectrometer Settings

The following are suggested starting parameters, which should be optimized for the specific instrument in use:

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	The basic amino group is readily protonated.
Capillary Voltage	3.5 - 4.5 kV	To ensure efficient spray and ion generation.
Cone Voltage	20 - 40 V	To facilitate ion transfer from the source to the mass analyzer.
Source Temperature	120 - 150 °C	To aid in desolvation of the ESI droplets.
Desolvation Gas	Nitrogen	Inert gas for droplet evaporation.
Desolvation Temp.	350 - 450 °C	To ensure complete desolvation.
Collision Gas	Argon	Inert gas for collision-induced dissociation.
Collision Energy	10 - 30 eV (Ramp)	To induce fragmentation and observe a range of product ions.
Mass Range	m/z 50 - 250	To cover the precursor ion and expected fragment ions.

Proposed Fragmentation Pathway and Data Interpretation

Upon introduction into the mass spectrometer, 2-Amino-4-fluorobenzenesulfonamide will be detected as the protonated molecule, [M+H]⁺, at m/z 191.04. The tandem mass spectrum (MS/MS) of this precursor ion is predicted to exhibit several characteristic fragment ions.

A key fragmentation event is the homolytic cleavage of the C-S bond, followed by the loss of the SO₂NH₂ radical, or the heterolytic cleavage leading to the loss of SO₂ and NH₃. A prominent fragmentation pathway for sulfonamides involves the cleavage of the sulfonamide bond.[4] For 2-Amino-4-fluorobenzenesulfonamide, this would result in the formation of a characteristic ion. Another expected fragmentation is the neutral loss of sulfur dioxide (SO₂), a common observation in the mass spectra of aromatic sulfonamides.[8]

The proposed fragmentation pathway is visualized in the following diagram:

Caption: Proposed ESI-MS/MS fragmentation of 2-Amino-4-fluorobenzenesulfonamide.

Interpretation of Key Fragments:

• m/z 191.04 ([M+H]⁺): The protonated molecular ion of 2-Amino-4-fluorobenzenesulfonamide.

• m/z 127.06: This ion likely results from the neutral loss of sulfur dioxide (SO₂) from the precursor ion. This is a characteristic fragmentation for aromatic sulfonamides.[8]

• m/z 174.01: This fragment corresponds to the loss of ammonia (NH₃) from the sulfonamide group.

• m/z 110.04: This ion could be formed by the subsequent loss of ammonia from the m/z 127.06 fragment, resulting in a fluorinated aniline-like cation.

Data Summary

The expected key ions and their proposed elemental compositions are summarized in the table below.

m/z (calculated)	Proposed Formula	Description
191.0438	C₆H₈FN₂O₂S⁺	Protonated Molecule [M+H]⁺
127.0615	C₆H₈FN₂⁺	Fragment from loss of SO₂
174.0125	C₆H₅FO₂S⁺	Fragment from loss of NH₃
110.0406	C₆H₅FN⁺	Fragment from loss of SO₂ and NH₃

Conclusion

This application note details a robust and reliable method for the mass spectrometric analysis of 2-Amino-4-fluorobenzenesulfonamide using electrospray ionization tandem mass spectrometry. The proposed fragmentation pathway, characterized by the neutral loss of SO₂ and NH₃, provides a clear and predictable pattern for the structural confirmation of this important pharmaceutical intermediate. The provided protocol offers a solid foundation for researchers and analysts in the pharmaceutical industry to develop and validate methods for the identification and quantification of 2-Amino-4-fluorobenzenesulfonamide.

References

• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373–2379. [Link]

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Preclinical Development of 2-Amino-4-fluorobenzenesulfonamide Analogues: Application Notes and Protocols for Anticancer Drug Discovery

Introduction: Targeting Hypoxic Tumors with Novel Sulfonamide Analogues

The tumor microenvironment is characterized by regions of low oxygen, or hypoxia, a condition that drives tumor progression, metastasis, and resistance to therapy. A key protein induced by hypoxia is Carbonic Anhydrase IX (CA IX), a transmembrane enzyme that is highly expressed in a wide range of solid tumors, including colorectal, breast, and lung cancer, while its presence in normal tissues is limited.[1][2] This differential expression makes CA IX an attractive and validated target for the development of novel anticancer therapeutics.[2][3]

The sulfonamide scaffold has emerged as a privileged structure for the inhibition of carbonic anhydrases. By modifying the core structure of 2-Amino-4-fluorobenzenesulfonamide, researchers can develop potent and selective inhibitors of CA IX, leading to the disruption of pH regulation in tumor cells and ultimately inducing apoptosis.[4] The fluorine substitution on the benzenesulfonamide ring can enhance metabolic stability and cell permeability, crucial properties for an effective drug candidate.[5]

This comprehensive guide provides detailed application notes and protocols for the preclinical development of 2-Amino-4-fluorobenzenesulfonamide analogues as potential anticancer agents. It is designed for researchers, scientists, and drug development professionals to navigate the critical stages of in vitro characterization, ADME/Tox profiling, and in vivo efficacy studies.

I. The Drug Discovery and Development Workflow

The preclinical development of novel 2-Amino-4-fluorobenzenesulfonamide analogues follows a structured yet adaptable workflow. The primary goal is to identify a lead candidate with potent and selective anticancer activity, favorable pharmacokinetic properties, and an acceptable safety profile for advancement into clinical trials.

Caption: Preclinical development workflow for 2-Amino-4-fluorobenzenesulfonamide analogues.

II. In Vitro Characterization: Identifying Potent and Selective Anticancer Analogues

The initial phase of preclinical development focuses on identifying analogues with potent anticancer activity and confirming their mechanism of action through the inhibition of CA IX.

Application Note: Rationale for a Tiered In Vitro Screening Approach

A tiered screening approach is employed to efficiently identify promising lead compounds from a library of synthesized analogues. This strategy begins with a broad primary screen for cytotoxicity against a relevant cancer cell line. Hits from this initial screen are then subjected to more specific assays to confirm their on-target activity and elucidate their mechanism of action. This approach conserves resources by focusing on the most promising candidates at each stage.

Protocol 1: Primary Cytotoxicity Screening using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[6] It is a robust and widely used method for initial cytotoxicity screening of novel compounds.[6][7]

Objective: To determine the half-maximal inhibitory concentration (IC50) of the 2-Amino-4-fluorobenzenesulfonamide analogues against a human cancer cell line known to express CA IX (e.g., HCT-15 colorectal cancer cells).[1]

Materials:

• 2-Amino-4-fluorobenzenesulfonamide analogues

• Human colorectal cancer cell line (HCT-15)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture HCT-15 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Harvest cells and seed them into 96-well plates at a density of 5 x 10³ cells per well in 100 µL of culture medium.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of each analogue in DMSO.

  • Perform serial dilutions of the stock solutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%.

  • Remove the medium from the wells and add 100 µL of the medium containing the respective compound concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

  • Incubate the plates for 48-72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[8]

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Parameter	Description
Cell Line	HCT-15 (human colorectal carcinoma)
Seeding Density	5,000 cells/well
Compound Concentrations	0.1 - 100 µM
Incubation Time	48 - 72 hours
Assay Readout	Absorbance at 570 nm

Protocol 2: Carbonic Anhydrase IX (CA IX) Inhibition Assay

This assay directly measures the ability of the active analogues to inhibit the enzymatic activity of CA IX.

Objective: To determine the half-maximal inhibitory concentration (IC50) of the lead analogues against recombinant human CA IX.

Materials:

• Recombinant human CA IX

• 4-Nitrophenyl acetate (NPA)

• HEPES buffer (pH 7.4)

• 96-well UV-transparent plates

• Spectrophotometer

Procedure:

• Assay Preparation:

  • Prepare a stock solution of NPA in acetonitrile.

  • Prepare serial dilutions of the test compounds in HEPES buffer.

• Enzymatic Reaction:

  • In a 96-well plate, add the following in order: HEPES buffer, the test compound solution, and the CA IX enzyme solution.

  • Initiate the reaction by adding the NPA solution.

  • The final reaction volume is typically 200 µL.

• Measurement:

  • Immediately measure the increase in absorbance at 400 nm over time, which corresponds to the formation of 4-nitrophenol.

• Data Analysis:

  • Calculate the initial reaction rates for each compound concentration.

  • Determine the percentage of inhibition relative to the enzyme activity in the absence of an inhibitor.

  • Calculate the IC50 value by plotting the percentage of inhibition against the compound concentration.

III. ADME/Tox Profiling: Assessing Drug-like Properties and Safety

A thorough understanding of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties of the lead compounds is crucial for selecting a clinical candidate.[9]

Application Note: The Importance of Early ADME/Tox Assessment

Integrating ADME/Tox profiling early in the drug discovery process helps to identify and eliminate compounds with unfavorable pharmacokinetic or toxicological properties, thereby reducing the high attrition rates in later stages of development.[10]

Protocol 3: Caco-2 Permeability Assay for Oral Bioavailability Prediction

The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a polarized monolayer with tight junctions that mimics the intestinal epithelium. This assay is widely used to predict the oral absorption of drug candidates.[1]

Objective: To assess the bidirectional permeability of the lead analogues across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well format)

• DMEM with high glucose

• FBS, non-essential amino acids, penicillin-streptomycin

• Hanks' Balanced Salt Solution (HBSS) buffered with HEPES

• Lucifer yellow solution

• LC-MS/MS system

Procedure:

• Cell Culture and Monolayer Formation:

  • Seed Caco-2 cells onto the apical side of the Transwell inserts at a high density.

  • Culture the cells for 21 days, changing the medium every 2-3 days, to allow for differentiation and formation of a confluent monolayer.

  • Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay:

  • Wash the cell monolayers with pre-warmed HBSS.

  • For apical-to-basolateral (A-B) permeability, add the test compound (typically at 10 µM) in HBSS to the apical chamber and fresh HBSS to the basolateral chamber.

  • For basolateral-to-apical (B-A) permeability, add the test compound to the basolateral chamber and fresh HBSS to the apical chamber.

  • Incubate the plates at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber and replace with fresh HBSS.

• Monolayer Integrity Check:

  • After the permeability experiment, assess the integrity of the monolayer by measuring the leakage of Lucifer yellow.

• Sample Analysis:

  • Analyze the concentration of the test compound in the collected samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.

  • Calculate the efflux ratio (Papp B-A / Papp A-B). An efflux ratio greater than 2 suggests the involvement of active efflux transporters.

Parameter	Description
Cell Line	Caco-2
Culture Time	21 days
Compound Concentration	10 µM
Sampling Times	30, 60, 90, 120 min
Analytical Method	LC-MS/MS

Protocol 4: Metabolic Stability Assay using Liver Microsomes

This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s (CYPs), providing an estimate of its intrinsic clearance.[11][12]

Objective: To determine the in vitro metabolic stability of the lead analogues in human liver microsomes.

Materials:

• Pooled human liver microsomes

• NADPH regenerating system (or NADPH)

• Phosphate buffer (pH 7.4)

• Acetonitrile

• LC-MS/MS system

Procedure:

• Incubation:

  • Prepare a reaction mixture containing liver microsomes (e.g., 0.5 mg/mL protein) in phosphate buffer.

  • Add the test compound (typically at 1 µM).

  • Pre-incubate the mixture at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding cold acetonitrile containing an internal standard.[13]

• Sample Processing:

  • Centrifuge the samples to precipitate the proteins.

  • Transfer the supernatant for analysis.

• Analysis:

  • Analyze the concentration of the remaining parent compound in the supernatant using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t1/2 = 0.693 / k).

  • Calculate the intrinsic clearance (Clint).

Parameter	Description
Enzyme Source	Pooled human liver microsomes
Protein Concentration	0.5 mg/mL
Compound Concentration	1 µM
Time Points	0, 5, 15, 30, 45, 60 min
Analytical Method	LC-MS/MS

IV. In Vivo Efficacy Studies: Demonstrating Antitumor Activity in a Living System

In vivo studies are essential to confirm the anticancer efficacy of the lead candidate in a more physiologically relevant setting.

Application Note: The Rationale for Xenograft Models

Xenograft models, where human cancer cells are implanted into immunocompromised mice, are a widely accepted standard for evaluating the in vivo efficacy of novel anticancer agents.[14] These models allow for the assessment of a compound's ability to inhibit tumor growth in a living organism.

Protocol 5: Human Tumor Xenograft Efficacy Study

Objective: To evaluate the in vivo antitumor efficacy of the lead 2-Amino-4-fluorobenzenesulfonamide analogue in a mouse xenograft model of human colorectal cancer.

Materials:

• Immunocompromised mice (e.g., athymic nude mice)

• HCT-15 human colorectal cancer cells

• Matrigel

• Lead compound formulated in an appropriate vehicle

• Calipers

Procedure:

• Tumor Implantation:

  • Harvest HCT-15 cells and resuspend them in a mixture of medium and Matrigel.

  • Subcutaneously inject the cell suspension (e.g., 5 x 10⁶ cells) into the flank of each mouse.

  • Monitor the mice for tumor growth.

• Treatment:

  • Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

  • Administer the lead compound (e.g., via oral gavage or intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle alone.

• Monitoring:

  • Measure the tumor volume using calipers two to three times per week.

  • Monitor the body weight of the mice as an indicator of general toxicity.

  • Observe the mice for any signs of adverse effects.

• Endpoint:

  • Continue the study for a predetermined period or until the tumors in the control group reach a specified size.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for CA IX expression).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

  • Analyze the statistical significance of the differences in tumor volume and weight between the groups.

Parameter	Description
Animal Model	Athymic nude mice
Cell Line	HCT-15
Tumor Implantation	Subcutaneous
Treatment Route	Oral gavage or IP injection
Endpoints	Tumor volume, tumor weight, body weight

V. Conclusion and Future Directions

The successful execution of these preclinical studies will provide a comprehensive data package to support the selection of a lead 2-Amino-4-fluorobenzenesulfonamide analogue for further development. This includes demonstrating potent and selective in vitro anticancer activity, a favorable ADME/Tox profile, and significant in vivo antitumor efficacy. Future studies will involve more extensive toxicology assessments in two species, formulation development, and the preparation of an Investigational New Drug (IND) application for submission to regulatory authorities. The ultimate goal is to translate these promising preclinical findings into a novel and effective therapy for cancer patients.

References

• Sulfonamide derivative targeting carbonic anhydrase IX as a nuclear imaging probe for colorectal cancer detection in vivo. Journal of Biomedical Science. [Link]

• KCN1, a novel synthetic sulfonamide anticancer agent: in vitro and in vivo anti-pancreatic cancer activities and preclinical pharmacology. PLoS One. [Link]

• Microsomal stability assay for human and mouse liver microsomes. protocols.io. [Link]

• Pharmacokinetics, biodistribution and toxicology following intravenous and oral administration of DSM-RX78 and EFB-1, two new 2-(2-fluorobenzamido)benzoate-based PDE4 inhibitors, to rats. Journal of Pharmacy and Pharmacology. [Link]

• Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases. Molecules. [Link]

• In vitro ADME-Tox characterisation in drug discovery and development. VectorB2B. [Link]

• In Vitro Characterization Of Novel Compounds With Anti-Cancer Activity. ScholarWorks@UTEP. [Link]

• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. [Link]

• Synthesis and Antitumor Activity of Amino Acid Ester Derivatives Containing 5-Fluorouracil. Molecules. [Link]

• Functionalization of Fluorinated Benzenesulfonamides and Their Inhibitory Properties toward Carbonic Anhydrases. ResearchGate. [Link]

• Microsomal Stability. Cyprotex. [Link]

• Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cel. PUBDB. [Link]

• Design, Synthesis, and In Vitro Cytotoxic Studies of Some Novel Arylidene-Hydrazinyl-Thiazoles as Anticancer and Apoptosis-Inducing Agents. ACS Omega. [Link]

• Inhibitory effects of fluorinated benzenesulfonamides on insulin fibrillation. International Journal of Biological Macromolecules. [Link]

• Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. Methods in Molecular Biology. [Link]

• Novel sulfonamides unveiled as potent anti-lung cancer agents via tumor pyruvate kinase M2 activation. RSC Publishing. [Link]

• The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Drug Target Review. [Link]

• metabolic stability in liver microsomes. Mercell. [Link]

• Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry. [Link]

• Update on in vitro cytotoxicity assays for drug development. ResearchGate. [Link]

• Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. Molecules. [Link]

• Carbonic anhydrase IX as a target for designing novel anticancer drugs. Current Medicinal Chemistry. [Link]

• Design, synthesis, anticancer activity and mechanism studies of novel 2-amino-4-aryl-pyrimidine derivatives of ursolic acid. New Journal of Chemistry. [Link]

• Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

• Automated Permeability Assays for Caco-2 and MDCK Cells. Diva-Portal.org. [Link]

• In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs. Anticancer Research. [Link]

• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. Journal of Visualized Experiments. [Link]

• Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology. [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications. [Link]

• In vitro drug metabolism: for the selection of your lead compounds. MTTlab. [Link]

• Oral Administration of a Bivalent Carbonic Anhydrase IX Near-Infrared Imaging Agent Detects Hypoxic Tumors in a Mouse Model. ACS Sensors. [Link]

• Effective Anticancer Potential of a New Sulfonamide as a Carbonic Anhydrase IX Inhibitor Against Aggressive Tumors. ChemMedChem. [Link]

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• 1. Sulfonamide derivative targeting carbonic anhydrase IX as a nuclear imaging probe for colorectal cancer detection in vivo - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effective Anticancer Potential of a New Sulfonamide as a Carbonic Anhydrase IX Inhibitor Against Aggressive Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijprajournal.com [ijprajournal.com]
• 7. researchgate.net [researchgate.net]
• 8. In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Amino-4-fluorobenzenesulfonamide

Welcome to the technical support center for the synthesis of 2-Amino-4-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to optimize your synthetic yield and purity.

Introduction to the Synthesis of 2-Amino-4-fluorobenzenesulfonamide

2-Amino-4-fluorobenzenesulfonamide is a valuable building block in medicinal chemistry. Its synthesis is typically achieved through a two-step process starting from 3-fluoroaniline. The first step is an electrophilic aromatic substitution, specifically the chlorosulfonation of 3-fluoroaniline to yield the intermediate 2-amino-4-fluorobenzenesulfonyl chloride. This is followed by nucleophilic substitution, where the sulfonyl chloride is treated with ammonia (ammonolysis) to form the final product.

The overall yield and purity of this synthesis are highly dependent on careful control of reaction conditions in both steps. This guide will walk you through potential pitfalls and provide strategies for optimization.

Reaction Pathway Overview

Caption: Synthetic route to 2-Amino-4-fluorobenzenesulfonamide.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 2-Amino-4-fluorobenzenesulfonamide in a question-and-answer format.

Part 1: Chlorosulfonation of 3-Fluoroaniline

Q1: My chlorosulfonation reaction is resulting in a low yield of the desired 2-amino-4-fluorobenzenesulfonyl chloride. What are the likely causes?

A1: Low yields in this step often stem from several factors:

• Incomplete Reaction: The reaction may not have gone to completion. The amino group of 3-fluoroaniline is a base and will react with the highly acidic chlorosulfonic acid in a vigorous exothermic reaction. It is crucial to ensure a sufficient excess of chlorosulfonic acid is used to act as both the reactant and the solvent.

• Side Reactions:

  • Polysulfonation: Although the amino group is deactivating upon protonation, forcing conditions can lead to the introduction of a second sulfonyl chloride group.

  • Oxidation: Anilines can be susceptible to oxidation by strong acids.

  • Hydrolysis of the Sulfonyl Chloride: The intermediate sulfonyl chloride is highly reactive and susceptible to hydrolysis back to the sulfonic acid if moisture is present.[1]

• Suboptimal Temperature Control: The initial reaction between the aniline and chlorosulfonic acid is highly exothermic. If the temperature is not carefully controlled (ideally kept low initially), it can lead to degradation of the starting material and the formation of side products.

Troubleshooting Steps:

• Reagent Quality: Ensure your 3-fluoroaniline is pure and your chlorosulfonic acid is fresh and has not been exposed to moisture.

• Reaction Conditions:

  • Use a significant excess of chlorosulfonic acid (typically 4-5 molar equivalents).

  • Add the 3-fluoroaniline dropwise to the cooled chlorosulfonic acid with vigorous stirring to manage the initial exotherm.

  • After the initial addition, a controlled increase in temperature (e.g., to 60-70°C) is often necessary to drive the reaction to completion.[2]

• Moisture Control: Use oven-dried glassware and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the sulfonyl chloride.

• Work-up: The quenching of the reaction mixture by pouring it onto ice must be done carefully and with good stirring to dissipate heat and precipitate the sulfonyl chloride.

Q2: I am observing the formation of a dark, tarry substance during the chlorosulfonation. What is causing this and how can I prevent it?

A2: The formation of dark, tarry materials is often a sign of decomposition or polymerization of the starting material or product. This is typically caused by:

• Localized Overheating: Poor temperature control during the addition of 3-fluoroaniline to chlorosulfonic acid can lead to "hot spots" where the temperature rises significantly, causing degradation.

• Oxidation: Anilines are prone to oxidation, especially under harsh acidic conditions and at elevated temperatures.

Solutions:

• Controlled Addition: Add the 3-fluoroaniline slowly and subsurface to the vigorously stirred, cooled chlorosulfonic acid. This ensures rapid mixing and heat dissipation.

• Maintain Low Temperature Initially: Keep the reaction mixture at a low temperature (e.g., 0-5°C) during the addition of the aniline.

• Inert Atmosphere: Running the reaction under an inert atmosphere can help to minimize oxidative side reactions.

Part 2: Ammonolysis of 2-Amino-4-fluorobenzenesulfonyl Chloride

Q3: The yield of my final product, 2-Amino-4-fluorobenzenesulfonamide, is low after the ammonolysis step. What are the common reasons for this?

A3: A low yield in the ammonolysis step is frequently due to:

• Hydrolysis of the Sulfonyl Chloride: This is a major competing reaction. The 2-amino-4-fluorobenzenesulfonyl chloride is highly reactive and will readily hydrolyze to the corresponding sulfonic acid in the presence of water.[3]

• Incomplete Reaction: The reaction with ammonia may not have gone to completion.

• Side Reactions: The amino group of one molecule of the product can potentially react with the sulfonyl chloride of another molecule, leading to dimer formation, although this is less common in the presence of a large excess of ammonia.

Troubleshooting Steps:

• Anhydrous Conditions: While the ammonolysis is often carried out in aqueous ammonia, it is crucial to minimize the time the sulfonyl chloride is exposed to water before reacting with ammonia.

• Temperature Control: The reaction of the sulfonyl chloride with ammonia is exothermic. Add the sulfonyl chloride portion-wise to a cooled, concentrated ammonia solution with efficient stirring to maintain a low temperature (e.g., 0-10°C).

• Excess Ammonia: Use a large excess of concentrated aqueous ammonia to ensure that the ammonolysis reaction is favored over hydrolysis.

• Immediate Processing: Once the sulfonyl chloride is prepared, it is best to use it immediately in the ammonolysis step to minimize decomposition and hydrolysis.

Q4: My final product is difficult to purify and appears to be contaminated with a water-soluble impurity. What could this be?

A4: The most likely water-soluble impurity is the ammonium salt of 2-amino-4-fluorobenzenesulfonic acid, formed from the hydrolysis of the sulfonyl chloride intermediate.

Solutions for Purification:

• Washing: Thoroughly wash the crude product with cold water to remove any water-soluble impurities.

• Recrystallization: Recrystallization is a highly effective method for purifying the final product. A common solvent for recrystallization of aminobenzenesulfonamides is hot water or an ethanol/water mixture. The product is typically much less soluble in cold water, allowing for good recovery upon cooling.

Optimized Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of 2-Amino-4-fluorobenzenesulfonamide.

Materials and Equipment

Reagent/Equipment	Purpose
3-Fluoroaniline	Starting material
Chlorosulfonic acid	Reagent for chlorosulfonation
Concentrated aqueous ammonia	Reagent for ammonolysis
Crushed ice	For quenching the reaction
Round-bottom flask	Reaction vessel
Dropping funnel	For controlled addition of reagents
Magnetic stirrer with heating	For stirring and heating
Ice bath	For temperature control
Buchner funnel and flask	For filtration

Step 1: Synthesis of 2-Amino-4-fluorobenzenesulfonyl Chloride

Caption: Workflow for the chlorosulfonation of 3-fluoroaniline.

• In a fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a calcium chloride drying tube.

• Carefully add 58.3 g (33.5 mL, 0.5 mol) of chlorosulfonic acid to the flask.

• Cool the flask in an ice-salt bath to 0-5°C with stirring.

• Slowly add 11.1 g (0.1 mol) of 3-fluoroaniline dropwise from the dropping funnel over a period of 30-45 minutes, ensuring the internal temperature does not exceed 10°C. Vigorous evolution of HCl gas will occur.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Heat the reaction mixture in a water bath at 60-70°C for 2 hours.

• Cool the reaction mixture to room temperature.

• In a large beaker (1 L), prepare a slurry of crushed ice and water.

• With vigorous stirring, carefully and slowly pour the reaction mixture onto the ice.

• The 2-amino-4-fluorobenzenesulfonyl chloride will precipitate as a white solid.

• Collect the solid by suction filtration and wash it thoroughly with cold water. Do not allow the product to dry completely if it is to be used immediately in the next step.

Step 2: Synthesis of 2-Amino-4-fluorobenzenesulfonamide

Caption: Workflow for the ammonolysis and purification.

• In a beaker, place 150 mL of concentrated aqueous ammonia and cool it in an ice bath.

• With continuous stirring, add the moist 2-amino-4-fluorobenzenesulfonyl chloride from the previous step in small portions to the cold ammonia solution. Maintain the temperature below 10°C.

• After the addition is complete, continue to stir the mixture in the ice bath for 1 hour.

• Collect the precipitated 2-Amino-4-fluorobenzenesulfonamide by suction filtration.

• Wash the solid with cold water until the washings are neutral to litmus paper.

• For purification, recrystallize the crude product from hot water or a minimal amount of hot ethanol followed by the addition of water until turbidity is observed, then allow to cool slowly.

• Collect the purified crystals by suction filtration and dry them in a desiccator or a vacuum oven at a moderate temperature.

Characterization Data

The final product should be characterized to confirm its identity and purity.

• Appearance: White to off-white crystalline solid.

• 1H NMR (DMSO-d6, 400 MHz): δ 7.55 (dd, J = 8.8, 5.6 Hz, 1H), 6.95 (s, 2H, -SO2NH2), 6.61 (dd, J = 8.8, 2.4 Hz, 1H), 6.45 (m, 1H), 5.85 (s, 2H, -NH2).

• 13C NMR (DMSO-d6, 101 MHz): δ 162.4 (d, J = 245.0 Hz), 150.2 (d, J = 12.0 Hz), 128.0 (d, J = 8.0 Hz), 115.8 (d, J = 3.0 Hz), 110.8 (d, J = 22.0 Hz), 102.6 (d, J = 26.0 Hz).

• IR (KBr, cm-1): 3470, 3370 (NH2 stretching), 3270 (SO2NH2 stretching), 1630 (NH2 bending), 1330, 1150 (SO2 stretching).

Safety Precautions

• Chlorosulfonic acid is extremely corrosive and reacts violently with water. Handle it with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety goggles, lab coat).[4]

• The chlorosulfonation reaction evolves large quantities of corrosive hydrogen chloride gas. Ensure adequate ventilation and consider using a gas trap.

• Ammonia is a corrosive and pungent gas. Work in a well-ventilated area and handle concentrated ammonia solutions with care.

References

• Understanding the Chemistry: Synthesis and Reactions of 3-Fluoroaniline. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 26, 2026, from [Link]

• PubChem. (n.d.). 3-Fluoroaniline. National Center for Biotechnology Information. Retrieved January 26, 2026, from [Link]

• 2-Amino-4-methylbenzenesulfonamide. (2009). Acta Crystallographica Section E: Structure Reports Online, 65(11), o2513. [Link]

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• ResearchGate. (n.d.). Scheme 6: Ammonolysis of 2-nitro-4-(trifluoromethyl) benzene sulfonyl chloride. Retrieved January 26, 2026, from [Link]

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• Ohmic heating-assisted regioselective sulfonation of aniline: synthesis of sulfanilic acid. (2022). Royal Society of Chemistry. [Link]

• Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. (2022). MDPI. [Link]

• Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols. (2024). Molecules, 29(6), 1445. [Link]

• Detailed experimental procedure for the synthesis of 4-fluoropyridine. (n.d.). Retrieved January 26, 2026, from [Link]

• Amination of the p-acetaminobenzene sulfonyl chloride. (n.d.). Retrieved January 26, 2026, from [Link]

• 1 H/ 13 C HMBC NMR spectrum (DMSO) of 4a which demonstrates that the 4-fluorobenzoyl group is linked to the Cys residue. (2013). ResearchGate. [Link]

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. (2025). Preprints.org. [Link]

• Proposed synthetic route for the synthesis of p-aminobenzenesulfonamide substituted quinazolin-4(3H)-one 8a–8j. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• How to get (or crystallize) solid amino acids derivatives and peptides? (2014). ResearchGate. [Link]

• Effect of reaction temperature on aniline conversion and product... (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Synthesizing method of 2-amino-4'-fluoro-benzophenone. (2013).

• Hydrolysis stable sulfonyl chlorides. (2016). Reddit. [Link]

• Ammonolysis – Knowledge and References. (n.d.). Taylor & Francis. Retrieved January 26, 2026, from [Link]

• Synthesis of Fluorinated Amino Acids. (2025). ResearchGate. [Link]

• Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. (2022). Semantic Scholar. [Link]

• SPECTROSCOPIC, CRYSTAL STRUCTURE, HIRSHFELD SURFACE AND DFT STUDIES OF 2-AMINO-4-CHLOROBENZONITRILE. (2024). Malaysian Journal of Analytical Sciences, 28(1), 133-146. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2020). MDPI. [Link]

• Product manipulations and comparison of isomer outcomes with aniline sulfonation. (n.d.). Retrieved January 26, 2026, from [Link]

• Sulfonyl chloride synthesis by oxidation. (n.d.). Organic Chemistry Portal. Retrieved January 26, 2026, from [Link]

• Method for crystallization of amino acids. (1992).

• Purification of Amino-Pyrazoles. (2020). Reddit. [Link]

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• 4. reddit.com [reddit.com]

Technical Support Center: Recrystallization of 2-Amino-4-fluorobenzenesulfonamide

An in-depth guide to the recrystallization of 2-Amino-4-fluorobenzenesulfonamide, designed for researchers and drug development professionals. This technical support center provides detailed troubleshooting, frequently asked questions, and validated protocols to ensure the successful purification of this compound.

As a Senior Application Scientist, this guide is structured to provide both foundational protocols and advanced troubleshooting insights for the purification of 2-Amino-4-fluorobenzenesulfonamide. The methodologies described herein are grounded in established chemical principles to ensure reproducibility and high purity of the final product.

I. Understanding the Molecule: Key Physicochemical Properties

2-Amino-4-fluorobenzenesulfonamide is a polar molecule, a characteristic dictated by the presence of a primary amine (-NH2) and a sulfonamide (-SO2NH2) group.[1] These functional groups are capable of forming strong hydrogen bonds, which significantly influences their solubility in various solvents. The aromatic ring and fluorine atom contribute to its overall structure and stability. Successful recrystallization hinges on selecting a solvent system that can effectively overcome the compound's crystal lattice energy at elevated temperatures while allowing for its reformation into a highly ordered, pure state upon cooling.

Frequently Asked Questions (FAQs)

This section addresses the most common queries and challenges encountered during the recrystallization of 2-Amino-4-fluorobenzenesulfonamide.

Q1: What is the most critical first step in developing a recrystallization protocol for this compound?

A1: The most crucial step is solvent selection. An ideal solvent for recrystallization must satisfy specific criteria: the compound of interest should be highly soluble at the solvent's boiling point but sparingly soluble or insoluble at low temperatures (e.g., 0-4 °C).[2][3] This differential solubility is the driving force for the entire purification process. Additionally, the solvent should be chemically inert towards the compound, non-toxic, and have a relatively low boiling point for easy removal from the purified crystals.[4]

Q2: Which solvents are recommended for 2-Amino-4-fluorobenzenesulfonamide?

A2: Given the polar nature of the molecule, polar solvents are the primary candidates. For sulfonamides, common and effective solvents include ethanol, isopropanol, and mixtures of alcohol and water.[5] Specifically for fluorinated amino-aromatic compounds, ethanol has been shown to be an effective recrystallization solvent, sometimes in conjunction with activated carbon for decolorization if colored impurities are present.[6][7] A mixed-solvent system, such as ethanol/water or isopropanol/water, can also be highly effective. The alcohol acts as the primary solvent, and water is added as an anti-solvent to reduce the compound's solubility in the cold solution, thereby maximizing yield.

Solvent Selection & Testing

A systematic approach to solvent selection is vital. The following workflow outlines a small-scale test to identify the optimal solvent or solvent system.

Caption: A workflow for selecting an appropriate recrystallization solvent.

Troubleshooting Guide

This guide provides solutions to specific issues that may arise during the recrystallization process.

Problem: Low Crystal Yield

Potential Cause	Explanation & Solution
Excess Solvent	Using more than the minimum amount of hot solvent required to dissolve the compound will keep a significant portion of it dissolved even after cooling. Solution: Re-heat the solution to boil off some of the solvent until the solution is saturated. Allow it to cool again.[8][9]
Premature Crystallization	If performing a hot filtration to remove insoluble impurities, the compound may crystallize on the filter paper or in the funnel stem. Solution: Use a pre-heated funnel and filter flask. Add a small amount of extra hot solvent before filtration to keep the compound in solution, then boil off this excess before cooling.[9]
Incomplete Cooling	The compound may have significant solubility at room temperature. Solution: After the flask has cooled to room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal precipitation.[5][9]
Rapid Cooling	Cooling the solution too quickly can trap impurities and lead to the formation of small, impure crystals, which are harder to collect. Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help slow the cooling process.[10]

Problem: Oiling Out

"Oiling out" occurs when the dissolved solid comes out of solution as a liquid rather than a crystalline solid. This often happens when the solution is highly supersaturated or when the boiling point of the solvent is higher than the melting point of the solute.

Potential Cause	Explanation & Solution
High Solute Concentration	The solution is too concentrated, causing the solute to separate from the solution above its melting point. Solution: Re-heat the solution to dissolve the oil, then add a small amount of additional hot solvent (1-5% more) to reduce the saturation level. Allow it to cool slowly.[10]
Rapid Cooling	A rapid drop in temperature can cause the solute to crash out of solution as a supercooled liquid. Solution: Ensure the cooling process is slow and undisturbed. Insulate the flask with a cloth or place it in a warm water bath that cools gradually to room temperature.[10]
Insoluble Impurities	Impurities can lower the melting point of the mixture, promoting oil formation. Solution: If the oil does not crystallize upon cooling and scratching, it may be necessary to separate the oil, re-dissolve it in a fresh solvent, and attempt the recrystallization again, possibly after a different preliminary purification step (e.g., column chromatography).

Problem: No Crystals Form Upon Cooling

Potential Cause	Explanation & Solution
Too Much Solvent	The solution is not supersaturated, and the concentration of the compound is too low for crystals to form. Solution: Boil off a portion of the solvent to increase the concentration and allow the solution to cool again.[8] If this fails, the solvent can be removed entirely by rotary evaporation and the recrystallization attempted again with less solvent.
High Purity or Lack of Nucleation Sites	Sometimes, a very pure compound in a clean flask will form a stable supersaturated solution without precipitating. Solution: Induce crystallization by scratching the inner surface of the flask at the meniscus with a glass rod to create microscopic nucleation sites. Alternatively, add a tiny "seed crystal" from a previous successful batch.
Highly Impure Product	Certain impurities can act as crystallization inhibitors. Solution: Consider a preliminary purification step like column chromatography before proceeding with recrystallization.[10]

Troubleshooting Flowchart

Caption: A logical flowchart for troubleshooting common recrystallization issues.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the recrystallization of 2-Amino-4-fluorobenzenesulfonamide using an ethanol/water solvent system.

Materials:

• Crude 2-Amino-4-fluorobenzenesulfonamide

• Ethanol (95% or absolute)

• Deionized water

• Activated charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. Add a minimal amount of hot ethanol to just cover the solid and bring the mixture to a gentle boil with stirring.[5] Continue adding small portions of hot ethanol until the solid completely dissolves. Causality: Using the minimum amount of solvent ensures the solution will be saturated upon cooling, maximizing yield.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (approx. 1-2% of the solute's weight). Caution: Never add charcoal to a boiling solution, as it can cause violent bumping. Re-heat the mixture to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and a fresh flask to remove them. Rinse the original flask and filter paper with a small amount of hot solvent to recover any remaining product.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[2]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to induce maximum precipitation.

• Collection and Washing: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold solvent (in this case, a small amount of ice-cold ethanol or an ethanol/water mixture) to remove any residual soluble impurities from the crystal surfaces.[5]

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator. Determine the yield and assess purity via melting point analysis or other spectroscopic methods.

References

• CN1690042A - Preparation method of 2-amino-4' -fluoro-benzophenone - Google P
• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester.
• Troubleshooting Recrystalliz
• CN103086899A - Synthesizing method of 2-amino-4'-fluoro-benzophenone - Google P
• Technical Support Center: Recrystallization of Sulfonamide Products - Benchchem.
• Technical Support Center: Crystallinity of Sulfonamide Compounds - Benchchem.
• Finding the best solvent for recrystallisation student sheet - Royal Society of Chemistry.
• Common issues in sulfonamide synthesis and solutions - Benchchem.
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo.
• Determining Which Solvent to Use - Chemistry LibreTexts.
• 4-Amino-2-Fluorobenzenesulfonamide - AA Blocks.

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• 2. edu.rsc.org [edu.rsc.org]
• 3. mt.com [mt.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN1690042A - Preparation method of 2-amino-4' -fluoro-benzophenone - Google Patents [patents.google.com]
• 7. CN103086899A - Synthesizing method of 2-amino-4'-fluoro-benzophenone - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 2-Amino-4-fluorobenzenesulfonamide in Solution

Welcome to the technical support center for 2-Amino-4-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when working with this compound in solution. Here, we synthesize fundamental chemical principles with practical, field-proven insights to help you navigate your experiments successfully.

Introduction to the Stability of 2-Amino-4-fluorobenzenesulfonamide

2-Amino-4-fluorobenzenesulfonamide is an important building block in medicinal chemistry. Understanding its stability in solution is critical for obtaining reliable and reproducible experimental results. Like other sulfonamides, its stability is influenced by several factors, including pH, temperature, light, and the presence of oxidizing agents.[1] The presence of both an amino group and a sulfonamide group, along with a fluorine substituent on the aromatic ring, imparts a unique reactivity profile to this molecule. While sulfonamides are generally considered hydrolytically stable, the specific substitution pattern of 2-Amino-4-fluorobenzenesulfonamide can affect its degradation pathways.[2]

This guide provides a structured approach to troubleshooting common stability-related issues, backed by scientific rationale and practical protocols.

Troubleshooting Guide

This section is organized in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Issue 1: Precipitation or Cloudiness in Aqueous Solution

Q1: I prepared an aqueous solution of 2-Amino-4-fluorobenzenesulfonamide, but it turned cloudy or a precipitate formed over time. What is happening and how can I fix it?

A1: This is a common issue related to the solubility and pH-dependent stability of the compound.

Causality:

• pH-Dependent Solubility: 2-Amino-4-fluorobenzenesulfonamide is an amphoteric molecule, meaning it has both acidic (sulfonamide N-H) and basic (amino group) functionalities. Its solubility in aqueous solutions is highly dependent on the pH. At its isoelectric point, the molecule has a net neutral charge, leading to minimal solubility. Adjusting the pH away from the isoelectric point increases the proportion of charged species (protonated amine or deprotonated sulfonamide), which are generally more soluble in water.

• Salting Out: High concentrations of salts in your buffer can decrease the solubility of the compound, a phenomenon known as "salting out."

• Temperature Effects: Solubility of most solids in liquids increases with temperature. If you prepared a saturated solution at an elevated temperature, it might precipitate upon cooling to room temperature.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitation issues.

Experimental Protocol: Determining Optimal pH for Solubilization

• Prepare a slurry: Add a small, excess amount of 2-Amino-4-fluorobenzenesulfonamide to a known volume of purified water.

• pH Titration: While stirring, slowly add small aliquots of 0.1 M HCl or 0.1 M NaOH and monitor the visual clarity of the solution.

• Identify pH range of solubility: Note the pH at which the compound fully dissolves. This will give you an empirical understanding of the pH range to maintain solubility for your experiments.

• Buffer Selection: Choose a buffer system that can maintain the pH within this optimal solubility range.

Issue 2: Solution Turning Yellow or Brown

Q2: My solution of 2-Amino-4-fluorobenzenesulfonamide has developed a yellow or brown color upon storage. What causes this discoloration and is the compound degrading?

A2: Discoloration is a strong indicator of chemical degradation, most likely due to oxidation or photodegradation.

Causality:

• Oxidation: The amino group on the benzene ring is susceptible to oxidation, which can lead to the formation of colored polymeric or quinone-like structures. This can be accelerated by exposure to air (oxygen), metal ions, or oxidizing agents.

• Photodegradation: Aromatic amines and sulfonamides can be sensitive to light, particularly UV radiation.[3][4] Absorption of light energy can promote the formation of reactive species and colored degradation products.

Troubleshooting and Prevention:

Preventative Measure	Rationale
Use Degassed Solvents	Removing dissolved oxygen from your solvents minimizes the potential for oxidation.
Work Under Inert Atmosphere	Purging your vials with an inert gas like nitrogen or argon before sealing can protect the solution from atmospheric oxygen.
Protect from Light	Store solutions in amber vials or wrap clear vials in aluminum foil to prevent photodegradation.
Add Antioxidants (with caution)	In some cases, adding a small amount of an antioxidant like ascorbic acid or sodium metabisulfite can prevent oxidative degradation. However, you must first verify that the antioxidant does not interfere with your downstream applications.
Chelating Agents	If metal ion-catalyzed oxidation is suspected, the addition of a chelating agent like EDTA may be beneficial.

Experimental Protocol: Assessing Photostability

• Prepare two identical solutions of 2-Amino-4-fluorobenzenesulfonamide in your experimental buffer.

• Wrap one vial completely in aluminum foil (light-protected sample) and leave the other exposed to ambient laboratory light (light-exposed sample).

• Store both samples under the same temperature conditions for a defined period (e.g., 24, 48, 72 hours).

• Analyze both samples by HPLC-UV at the end of the study period. A significant decrease in the peak area of the parent compound and/or the appearance of new peaks in the light-exposed sample compared to the light-protected sample indicates photodegradation.

Issue 3: Loss of Activity or Potency Over Time

Q3: I'm using a stock solution of 2-Amino-4-fluorobenzenesulfonamide in my assay, and I've noticed a decrease in its expected activity over time. What could be the cause?

A3: A loss of potency is a clear sign of chemical degradation. The primary mechanisms are likely hydrolysis and oxidation.

Causality:

• Hydrolysis: While generally slow for sulfonamides, hydrolysis of the sulfonamide bond can occur, especially under strongly acidic or basic conditions and at elevated temperatures. This would cleave the molecule into 2-amino-4-fluorobenzenamine and sulfonic acid. The fluorine atom at the ortho position might influence the rate of hydrolysis.

• Oxidation: As mentioned previously, oxidation of the amino group can lead to degradation products that are unlikely to retain the desired biological activity.

Predicted Degradation Pathway (Hydrolysis):

Sources

• 1. Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates [mdpi.com]

Technical Support Center: Scaling Up the Synthesis of 2-Amino-4-fluorobenzenesulfonamide

Welcome to the comprehensive technical support guide for the synthesis of 2-Amino-4-fluorobenzenesulfonamide. This document is designed for researchers, scientists, and drug development professionals to navigate the intricacies of scaling up this important synthesis. Here, we provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your process effectively.

I. Synthetic Overview & Core Challenges

The synthesis of 2-Amino-4-fluorobenzenesulfonamide typically proceeds via a two-step process starting from 4-fluoroaniline. The primary challenges in scaling up this synthesis lie in controlling the highly reactive and hazardous nature of the chlorosulfonation step, ensuring regioselectivity, and managing the ammonolysis reaction to maximize yield and purity.

Caption: Synthetic pathway for 2-Amino-4-fluorobenzenesulfonamide.

II. Detailed Experimental Protocols

Step 1: Chlorosulfonation of 4-Fluoroaniline

This electrophilic aromatic substitution is a critical step where precise control of reaction conditions is paramount to ensure the desired regioselectivity and to minimize the formation of byproducts. The amino group of 4-fluoroaniline is a strong activating group, directing the sulfonation to the ortho position.

Protocol:

• Reactor Setup: In a well-ventilated fume hood, equip a jacketed glass reactor with a mechanical stirrer, a dropping funnel, a thermometer, and a gas outlet connected to a scrubber containing an aqueous sodium hydroxide solution to neutralize the evolving HCl gas. Ensure all glassware is thoroughly dried to prevent premature hydrolysis of chlorosulfonic acid.

• Reagent Charging: Charge the reactor with chlorosulfonic acid (3-5 equivalents) and cool the reactor to 0-5 °C using a circulating chiller.

• Slow Addition of 4-Fluoroaniline: Slowly add 4-fluoroaniline (1 equivalent) dropwise via the dropping funnel, maintaining the internal temperature between 0-10 °C. The reaction is highly exothermic, and a slow addition rate is crucial to control the temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-10 °C for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC)[1][2][3][4].

• Reaction Quenching: Once the reaction is complete, carefully and slowly quench the reaction mixture by pouring it onto crushed ice with vigorous stirring. This will precipitate the crude 2-amino-4-fluorobenzenesulfonyl chloride.

• Isolation of Intermediate: Filter the precipitated solid and wash it thoroughly with cold water until the filtrate is neutral. The crude sulfonyl chloride should be used immediately in the next step as it is susceptible to hydrolysis.

Parameter	Recommended Range	Rationale
Molar Ratio (Chlorosulfonic Acid : 4-Fluoroaniline)	3:1 to 5:1	An excess of chlorosulfonic acid ensures complete conversion of the starting material.
Temperature	0-10 °C	Lower temperatures favor the desired ortho-sulfonation and minimize the formation of isomeric byproducts and decomposition.
Reaction Time	1-3 hours	Sufficient time for the reaction to go to completion, which should be confirmed by TLC monitoring.

Step 2: Ammonolysis of 2-Amino-4-fluorobenzenesulfonyl Chloride

This nucleophilic substitution reaction converts the sulfonyl chloride to the desired sulfonamide. The key is to control the temperature and ensure a sufficient excess of ammonia.

Protocol:

• Reactor Setup: In a separate reactor equipped with a stirrer and a thermometer, place a concentrated aqueous solution of ammonia (at least 10 equivalents). Cool the ammonia solution to 0-5 °C in an ice bath.

• Addition of Sulfonyl Chloride: Add the freshly prepared, damp 2-amino-4-fluorobenzenesulfonyl chloride portion-wise to the cold ammonia solution with vigorous stirring. Maintain the temperature below 10 °C during the addition as the reaction is exothermic.

• Reaction Completion: After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room temperature to ensure complete conversion.

• Product Isolation: Acidify the reaction mixture with dilute hydrochloric acid to a pH of approximately 5-6 to precipitate the crude 2-Amino-4-fluorobenzenesulfonamide.

• Filtration and Washing: Filter the precipitated solid and wash it with cold water to remove any remaining salts.

• Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Parameter	Recommended Range	Rationale
Molar Ratio (Ammonia : Sulfonyl Chloride)	≥ 10:1	A large excess of ammonia drives the reaction to completion and neutralizes the HCl byproduct.
Temperature	0-10 °C (addition), then room temp.	Low temperature during addition minimizes side reactions. Stirring at room temperature ensures the reaction goes to completion.
Reaction Time	2-4 hours	Adequate time for the complete conversion of the sulfonyl chloride.

III. Troubleshooting Guide & FAQs

Caption: Troubleshooting common issues in the chlorosulfonation step.

Q1: My yield of 2-amino-4-fluorobenzenesulfonyl chloride is low. What are the likely causes?

A1: Low yields in the chlorosulfonation step can be attributed to several factors:

• Incomplete Reaction: The reaction may not have gone to completion. Ensure you are monitoring the reaction by TLC to confirm the disappearance of the starting 4-fluoroaniline.

• Hydrolysis of Chlorosulfonic Acid: Chlorosulfonic acid is highly reactive with water. Ensure all your glassware is scrupulously dry and the reaction is protected from atmospheric moisture[5][6][7][8].

• Isomer Formation: While the amino group strongly directs ortho, some para-sulfonation can occur, especially at higher temperatures. Maintaining a low reaction temperature is critical for regioselectivity[9].

• Scale-Up Effects: Heat and mass transfer can be different at a larger scale. Ensure efficient stirring and cooling to maintain a homogenous and controlled reaction environment[10][11][12][13].

Q2: The ammonolysis reaction mixture turns dark, and the final product is discolored. How can I prevent this?

A2: Discoloration often points to side reactions or impurities.

• Temperature Control: The ammonolysis reaction is exothermic. If the temperature is not controlled, side reactions can lead to colored byproducts. Ensure slow addition of the sulfonyl chloride to the chilled ammonia solution.

• Purity of the Intermediate: Impurities from the chlorosulfonation step can carry over and cause discoloration. Ensure the intermediate sulfonyl chloride is washed thoroughly.

• Purification: The crude product can be purified by recrystallization. A common solvent system for sulfonamides is an ethanol/water mixture[14]. Adding a small amount of activated carbon during recrystallization can help remove colored impurities.

Caption: Troubleshooting common issues in the ammonolysis and purification steps.

Q3: How do I confirm the identity and purity of my final product?

A3: A combination of analytical techniques should be used:

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.

• NMR Spectroscopy: 1H and 13C NMR are essential for structural confirmation. The spectra should be consistent with the structure of 2-Amino-4-fluorobenzenesulfonamide[15].

• Mass Spectrometry: To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (amine, sulfonamide, C-F bond).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

IV. Safety Considerations

• Chlorosulfonic Acid: This reagent is extremely corrosive and reacts violently with water, releasing toxic HCl gas. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). Ensure an emergency shower and eyewash station are readily accessible[5][6][7][8].

• Ammonia: Concentrated ammonia solutions are corrosive and have a pungent, irritating odor. Handle in a fume hood.

• Scale-Up Hazards: Be aware that the exothermic nature of these reactions is more challenging to control on a larger scale. Never scale up a reaction by more than a factor of three without careful re-evaluation of the process safety[10][11][12][13].

V. References

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• 2. youtube.com [youtube.com]
• 3. How To [chem.rochester.edu]
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• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. fishersci.be [fishersci.be]
• 8. macro.lsu.edu [macro.lsu.edu]
• 9. mdpi.com [mdpi.com]
• 10. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ehs.stanford.edu [ehs.stanford.edu]
• 12. Guide of Pilot Plant Scale-Up Techniques | Adesis [adesisinc.com]
• 13. Pilot Plant Scale-up Considerations for Solids, Liquid orals, Semi solids and Relevant Documentation | Pharmaguideline [pharmaguideline.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Managing Impurities in 2-Amino-4-fluorobenzenesulfonamide Reactions

Welcome to the technical support center for 2-Amino-4-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity management during chemical reactions involving this critical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the integrity and purity of your synthesis.

Introduction: The Challenge of Purity in Fluorinated Sulfonamides

2-Amino-4-fluorobenzenesulfonamide is a key building block in the synthesis of various pharmaceutical agents. Its reactivity, dictated by the amino, sulfonyl, and fluoro groups on the benzene ring, also makes it susceptible to the formation of various impurities. Controlling these impurities is paramount, as they can impact the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). This guide provides a systematic approach to identifying, controlling, and mitigating common impurities.

Troubleshooting Guide: A Proactive Approach to Impurity Management

This section addresses specific experimental challenges in a question-and-answer format, providing both the "what" and the "why" behind our recommended solutions.

Q1: I am observing multiple spots on my TLC/peaks in my HPLC chromatogram that are close to my product. What are the likely isomeric impurities, and how are they formed?

A1: The presence of additional signals close to your main product peak often indicates the formation of isomeric impurities. In the synthesis of 2-Amino-4-fluorobenzenesulfonamide, the most common isomeric impurities arise from the initial sulfonation or amination step, depending on your synthetic route.

• Causality of Isomer Formation: The directing effects of the substituents on the aromatic ring govern the position of incoming electrophiles or nucleophiles. The amino group is a strong ortho-, para- director, while the fluorine atom is a weak deactivating ortho-, para- director. The sulfonamide group, once formed, is a meta-director. The interplay of these directing effects, especially under suboptimal reaction conditions, can lead to the formation of undesired isomers.

• Common Isomeric Impurities:

  • 3-Amino-4-fluorobenzenesulfonamide: Can form if the starting material is 2-fluoroaniline and sulfonation occurs at the meta-position to the amino group, which is less favored but possible under certain conditions.

  • 5-Amino-2-fluorobenzenesulfonamide: Another potential isomer from the sulfonation of 4-fluoroaniline if used as a starting material.

• Troubleshooting and Control Strategies:

  • Starting Material Purity: Ensure the purity of your starting materials (e.g., 3-fluoroaniline). Contamination with other isomers will directly translate to impurities in your product.

  • Reaction Temperature Control: Electrophilic aromatic substitution reactions are sensitive to temperature. Running the reaction at a lower temperature can increase the selectivity for the desired isomer.

  • Choice of Sulfonating Agent: The bulkiness of the sulfonating agent can influence regioselectivity. Using a sterically hindered agent might favor substitution at the less hindered para-position to the amino group.

  • Solvent Effects: The polarity of the solvent can influence the reactivity and selectivity of the reaction. Experiment with different solvents to optimize for the desired isomer.

Q2: My final product has a yellow tint, and I see some late-eluting peaks in my HPLC. What could be the cause of this discoloration and these impurities?

A2: A yellow tint and late-eluting peaks are often indicative of oxidative degradation or the formation of dimeric/polymeric impurities.

• Causality of Degradation and Dimerization: The amino group in 2-Amino-4-fluorobenzenesulfonamide is susceptible to oxidation, which can lead to the formation of colored nitroso or nitro compounds, especially in the presence of air, light, or certain metal catalysts. Dimerization can occur through intermolecular reactions between the amino and sulfonyl groups of two molecules, particularly at elevated temperatures.

• Troubleshooting and Control Strategies:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

  • Light Protection: Protect the reaction mixture from light, especially if the reaction is run over an extended period.

  • Temperature Management: Avoid excessive temperatures during the reaction and work-up, as this can promote both degradation and dimerization.

  • Antioxidant Addition: In some cases, the addition of a small amount of an antioxidant can help to prevent oxidative degradation.

  • Purification: These impurities can often be removed by recrystallization or column chromatography.

Q3: I have identified an impurity with a molecular weight corresponding to the loss of the sulfonyl group. How can I prevent this desulfonation?

A3: The loss of the sulfonyl group (desulfonation) can occur under harsh acidic or basic conditions, or at high temperatures.

• Causality of Desulfonation: The carbon-sulfur bond in arylsulfonamides can be cleaved under certain conditions. This is often catalyzed by strong acids or bases and is accelerated by heat.

• Troubleshooting and Control Strategies:

  • pH Control: Maintain the pH of the reaction mixture within a moderate range. If the reaction requires acidic or basic conditions, use the mildest possible reagents and the shortest possible reaction time.

  • Temperature Moderation: As with other side reactions, keeping the reaction temperature as low as possible will help to minimize desulfonation.

  • Work-up Conditions: Be mindful of the conditions used during the work-up. Avoid prolonged exposure to strong acids or bases during extraction and purification steps.

Frequently Asked Questions (FAQs)

Q1: What are the typical acceptance criteria for impurities in an API derived from 2-Amino-4-fluorobenzenesulfonamide?

A1: The acceptance criteria for impurities are defined by regulatory bodies such as the International Council for Harmonisation (ICH). According to ICH Q3A/B guidelines, the thresholds for reporting, identification, and qualification of impurities in a new drug substance are based on the maximum daily dose. For most small molecule drugs, the identification threshold is typically 0.10-0.15%.[1] Any impurity exceeding this level must be identified and characterized.

Q2: What is the best analytical method for impurity profiling of 2-Amino-4-fluorobenzenesulfonamide?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely used and robust method for impurity profiling of pharmaceutical intermediates and APIs.[2][3] A reversed-phase HPLC method with UV detection is typically suitable for separating 2-Amino-4-fluorobenzenesulfonamide from its potential impurities. For structural elucidation of unknown impurities, hyphenated techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) are invaluable.[3]

Q3: How should I store 2-Amino-4-fluorobenzenesulfonamide to ensure its stability?

A3: To maintain the stability of 2-Amino-4-fluorobenzenesulfonamide, it should be stored in a cool, dry, and dark place. The container should be tightly sealed to protect it from moisture and air, which can contribute to degradation. Storing under an inert atmosphere is recommended for long-term storage.

Experimental Protocols

Protocol 1: General HPLC Method for Impurity Profiling

This protocol provides a starting point for developing a specific HPLC method for your reaction.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Visualizations

Diagram 1: Potential Impurity Formation Pathways

Caption: Potential pathways for impurity formation.

Diagram 2: Troubleshooting Workflow for Impurity Identification

Caption: Workflow for identifying and addressing impurities.

References

• Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. MDPI. [Link]

• Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology. [Link]

• Investigation into the Formation of Impurities during the Optimization of Brigatinib. PMC. [Link]

• CN103086899A - Synthesizing method of 2-amino-4'-fluoro-benzophenone.
• CN112552233A - Synthetic method of 2-amino-4-fluoropyridine.

• Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771). PMC. [Link]

• Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. NIH. [Link]

• Related impurities in peptide medicines. PubMed. [Link]

• Degradation of Fluorobenzene by Rhizobiales Strain F11 via ortho Cleavage of 4-Fluorocatechol and Catechol. PMC. [Link]

• CN102173995A - Synthesis method of m-fluoroaniline.

• Reductive Stress of Sulfur-Containing Amino Acids within Proteins and Implication of Tandem Protein–Lipid Damage. PMC. [Link]

• Summary of analytical methods for detecting amino acid impurities. ResearchGate. [Link]

• Method for preparing 2-amino-4'-fluorobenzophenone (2018). SciSpace. [Link]

• Impurity profile of amino acids?. ResearchGate. [Link]

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• 1. CN1690042A - Preparation method of 2-amino-4' -fluoro-benzophenone - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Sulfonamide-Based Carbonic Anhydrase Inhibitors: Profiling 2-Amino-4-fluorobenzenesulfonamide Against Established Clinical Agents

For the attention of researchers, scientists, and professionals in drug development, this guide provides an objective comparison of 2-Amino-4-fluorobenzenesulfonamide against other prominent sulfonamide inhibitors of carbonic anhydrase. This analysis is grounded in available experimental data to inform research and development decisions.

The sulfonamide functional group is a cornerstone in medicinal chemistry, renowned for its role in a variety of therapeutic agents. A primary target for many sulfonamide-based drugs is the ubiquitous family of zinc-containing metalloenzymes known as carbonic anhydrases (CAs).[1][2] These enzymes play a critical role in fundamental physiological processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] This seemingly simple reaction is vital for respiration, pH homeostasis, electrolyte secretion, and various biosynthetic pathways.[1]

There are at least 15 different carbonic anhydrase isoforms in mammals, each with a unique tissue distribution and physiological function.[1] This diversity allows for the targeted development of inhibitors for specific disease states. For instance, inhibition of CA isoforms in the eye can reduce aqueous humor production, making it a key strategy in glaucoma management.[3] Similarly, targeting CAs in the kidneys can have diuretic effects, while inhibiting isoforms overexpressed in tumors is a promising avenue in oncology.[1][3]

This guide will delve into the mechanistic aspects of sulfonamide inhibition and provide a comparative analysis of 2-Amino-4-fluorobenzenesulfonamide against clinically established inhibitors such as acetazolamide, dorzolamide, and the COX-2 inhibitor celecoxib, which also exhibits CA inhibitory activity.

The Mechanism of Action: A Tale of Zinc Binding

The inhibitory activity of primary sulfonamides against carbonic anhydrases is well-established and hinges on the interaction with the zinc ion (Zn²⁺) located in the enzyme's active site. In its deprotonated state, the sulfonamide nitrogen coordinates with the tetrahedral zinc ion, displacing a water molecule or hydroxide ion that is essential for the catalytic cycle. This binding is further stabilized by a network of hydrogen bonds with conserved amino acid residues within the active site, most notably with the side chain of Threonine 199. The phenyl ring of the benzenesulfonamide scaffold also forms van der Waals interactions with hydrophobic residues in the active site, contributing to the overall binding affinity.

The "tail" of the sulfonamide molecule, which refers to the substituents on the benzene ring, plays a crucial role in determining the inhibitor's potency and isoform selectivity. By designing tails that interact with specific amino acid residues in the variable regions of the active site of different CA isoforms, it is possible to achieve selective inhibition.

Caption: General mechanism of carbonic anhydrase inhibition by sulfonamides.

Comparative Analysis of Sulfonamide Inhibitors

Inhibitor	Target Isoform	Inhibition Constant (Kᵢ in nM)	Key Characteristics & Clinical Relevance
2-Amino-4-fluorobenzenesulfonamide	Data not available	Data not available	A foundational structure for more complex sulfonamide inhibitors. The fluorine substitution may enhance binding affinity and pharmacokinetic properties. Further research is needed to fully characterize its inhibitory profile.
Acetazolamide	hCA I	250[4]	A non-selective inhibitor of multiple CA isoforms.[5] Used clinically as a diuretic, for the treatment of glaucoma, epilepsy, and acute mountain sickness.[3][6] Its lack of selectivity can lead to side effects.[6]
hCA II	12[5]
hCA IV	74[5]
hCA IX	25.8[7]
hCA XII	25.7[7]
Dorzolamide	hCA I	Weak inhibitor	A topically active CA inhibitor used in the treatment of glaucoma.[3] It is a potent inhibitor of hCA II and hCA IV, the key isoforms involved in aqueous humor production.[8]
hCA II	Potent inhibitor
hCA IV	Potent inhibitor
Celecoxib	hCA II	Nanomolar range	A selective COX-2 inhibitor with off-target CA inhibitory activity. Its sulfonamide moiety allows it to bind to the CA active site. This dual inhibition may contribute to some of its therapeutic effects and side effects.

hCA: human Carbonic Anhydrase

In Focus: 2-Amino-4-fluorobenzenesulfonamide

While specific inhibitory data for 2-Amino-4-fluorobenzenesulfonamide is sparse in comparative studies, its chemical structure suggests potential as a carbonic anhydrase inhibitor. The primary sulfonamide group is the key pharmacophore for zinc binding. The presence of a fluorine atom at the 4-position of the benzene ring is of particular interest. Fluorine substitution is a common strategy in medicinal chemistry to modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, which can in turn affect its biological activity and pharmacokinetics. Further investigation into its inhibitory profile against a panel of CA isoforms is warranted to determine its potency and selectivity.

Established Comparators: A Snapshot

Acetazolamide

Acetazolamide is one of the earliest and most well-studied sulfonamide CA inhibitors.[5] It exhibits potent inhibition against several CA isoforms, particularly hCA II.[5] This broad-spectrum activity, while therapeutically useful in certain contexts, is also responsible for its side effect profile, which can include metabolic acidosis and paresthesias.[6]

Dorzolamide

Developed for topical ophthalmic use, dorzolamide is a potent inhibitor of hCA II and IV, the primary isoforms responsible for aqueous humor secretion in the eye.[8] Its design as a topically active agent minimizes systemic side effects associated with oral CA inhibitors like acetazolamide.[3]

Celecoxib

Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor used as an anti-inflammatory drug. Interestingly, it also possesses a primary sulfonamide moiety that enables it to inhibit carbonic anhydrases, particularly hCA II, in the nanomolar range. This off-target activity is an important consideration in its overall pharmacological profile.

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

The following is a generalized protocol for determining the inhibitory activity of a compound against a specific carbonic anhydrase isoform using a stopped-flow spectrophotometric assay. This method measures the enzyme's ability to catalyze the hydration of carbon dioxide.

Caption: Workflow for a stopped-flow carbonic anhydrase inhibition assay.

Materials:

• Purified carbonic anhydrase isoform (e.g., recombinant human CA II)

• Test inhibitor (e.g., 2-Amino-4-fluorobenzenesulfonamide)

• Reference inhibitor (e.g., Acetazolamide)

• Buffer solution (e.g., 10 mM Tris-HCl, pH 7.4)

• CO₂-saturated water

• pH indicator (e.g., p-nitrophenol)

• Stopped-flow spectrophotometer

Procedure:

• Enzyme and Inhibitor Pre-incubation:

  • Prepare a series of dilutions of the test inhibitor and reference inhibitor in the assay buffer.

  • In a cuvette, mix the purified CA enzyme solution with each inhibitor dilution (and a control with no inhibitor).

  • Incubate the enzyme-inhibitor mixture for a defined period (e.g., 15 minutes) at a constant temperature (e.g., 25°C) to allow for binding to reach equilibrium.

• Initiation of the Reaction:

  • Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated water in the stopped-flow instrument. The hydration of CO₂ to carbonic acid will cause a change in pH.

• Data Acquisition:

  • Monitor the change in absorbance of the pH indicator over a short time course (milliseconds to seconds) at its specific wavelength. The rate of absorbance change is proportional to the rate of the enzymatic reaction.

• Data Analysis:

  • Calculate the initial velocity of the reaction for each inhibitor concentration.

  • Plot the percentage of enzyme activity versus the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a suitable dose-response curve.

  • The inhibition constant (Kᵢ) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation, provided the substrate concentration and the Michaelis-Menten constant (Kₘ) are known.

Conclusion and Future Directions

While established sulfonamide inhibitors like acetazolamide and dorzolamide have well-defined roles in clinical practice, the exploration of novel derivatives continues to be a vibrant area of research. The quest for isoform-selective inhibitors is driven by the desire to develop more targeted therapies with improved side-effect profiles.

2-Amino-4-fluorobenzenesulfonamide represents a simple yet potentially valuable scaffold for the development of new CA inhibitors. The lack of comprehensive public data on its inhibitory profile highlights an opportunity for further investigation. A systematic evaluation of its activity against a broad panel of CA isoforms, directly compared with standard inhibitors under consistent experimental conditions, would be a crucial first step in elucidating its therapeutic potential. Such studies would not only characterize this specific molecule but also contribute to a deeper understanding of the structure-activity relationships that govern the potency and selectivity of sulfonamide-based carbonic anhydrase inhibitors.

References

• Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. (2021). National Institutes of Health. [Link]

• Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. (2024). MDPI. [Link]

• 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (n.d.). MDPI. [Link]

• Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. (2022). MDPI. [Link]

• Synthesis and Carbonic Anhydrase I, II, IV and XII Inhibitory Properties of N-protected Amino Acid - Sulfonamide Conjugates. (2016). PubMed. [Link]

• Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. (2023). PubMed. [Link]

• Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. (n.d.). National Institutes of Health. [Link]

• Competitive inhibitory effects of acetazolamide upon interactions with bovine carbonic anhydrase II. (2007). PubMed. [Link]

• Original article: SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. (2025). EXCLI Journal. [Link]

• Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. (2023). RSC Publishing. [Link]

• Identification of 2-amino benzothiazoles with bactericidal activity against Mycobacterium tuberculosis. (2022). bioRxiv. [Link]

• Design, synthesis, and carbonic anhydrase inhibition activities of Schiff bases incorporating benzenesulfonamide scaffold: Molecular docking application. (2023). National Institutes of Health. [Link]

• The cyclooxygenase-2 inhibitor celecoxib is a potent inhibitor of human carbonic anhydrase II. (n.d.). PubMed. [Link]

• Carbonic Anhydrase Inhibitors. (n.d.). National Center for Biotechnology Information. [Link]

• Carbonic anhydrase inhibitors – Knowledge and References. (n.d.). Taylor & Francis Online. [Link]

• Synthesis of 2-aminothiazole sulfonamides as potent biological agents. (2024). PubMed Central. [Link]

• Acetazolamide and human carbonic anhydrases: retrospect, review and discussion of an intimate relationship. (2023). PubMed. [Link]

• Exploring aliphatic sulfonamides as multiclass inhibitors of the carbonic anhydrases from the pathogen bacterium Vibrio cholerae. (2024). National Institutes of Health. [Link]

• The carbonic anhydrase inhibitors methazolamide and acetazolamide have different effects on the hypoxic ventilatory response in the anaesthetized cat. (n.d.). National Institutes of Health. [Link]

• Dorzolamide hydrochloride: A topically active, carbonic anhydrase inhibitor for the treatment of glaucoma. (n.d.). Mount Sinai Scholars Portal. [Link]

Sources

• 1. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium [mdpi.com]
• 3. Carbonic Anhydrase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Acetazolamide and human carbonic anhydrases: retrospect, review and discussion of an intimate relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to the Validation of 2-Amino-4-fluorobenzenesulfonamide as a Carbonic Anhydrase Inhibitor

For researchers, scientists, and drug development professionals, the rigorous validation of any new chemical entity is paramount to ensuring its utility as a reliable research tool. This guide provides a comprehensive framework for the validation of 2-Amino-4-fluorobenzenesulfonamide as a putative carbonic anhydrase inhibitor. While direct inhibitory data for this specific compound is not yet prevalent in peer-reviewed literature, its chemical structure—a primary benzenesulfonamide—strongly suggests its classification within this important class of metalloenzyme inhibitors.

This document will, therefore, serve as a detailed roadmap for its characterization and comparison against established alternatives. We will delve into the mechanistic rationale, provide detailed experimental protocols for validation, and present a comparative analysis based on the well-documented activities of structurally related and clinically relevant carbonic anhydrase inhibitors.

The Rationale: Why Investigate 2-Amino-4-fluorobenzenesulfonamide?

The benzenesulfonamide scaffold is the cornerstone of carbonic anhydrase (CA) inhibitor design. These compounds function by coordinating to the zinc ion within the enzyme's active site, disrupting the catalytic hydration of carbon dioxide to bicarbonate and a proton. CAs are ubiquitous enzymes involved in a myriad of physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and certain types of cancer.[1][2]

The introduction of a fluorine atom to the benzenesulfonamide ring, as seen in 2-Amino-4-fluorobenzenesulfonamide, is a common strategy in medicinal chemistry to modulate the compound's physicochemical properties. Fluorination can influence factors such as metabolic stability, lipophilicity, and binding affinity. Therefore, validating 2-Amino-4-fluorobenzenesulfonamide is a logical step in the exploration of novel CA inhibitors with potentially unique selectivity and potency profiles.

Characterization of 2-Amino-4-fluorobenzenesulfonamide

A prerequisite for any validation study is the confirmation of the research tool's identity and purity.

Table 1: Physicochemical Properties of 2-Amino-4-fluorobenzenesulfonamide

Property	Value	Source
CAS Number	2368-83-4	[2][3]
Molecular Formula	C₆H₇FN₂O₂S	[2]
Molecular Weight	190.20 g/mol	[2][3]
Appearance	White to off-white solid	[4]
Purity	>98% (typical)	[4]

A certificate of analysis from the supplier should be obtained to confirm the purity, typically determined by methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Comparative Landscape: Established Carbonic Anhydrase Inhibitors

To properly evaluate 2-Amino-4-fluorobenzenesulfonamide, its performance must be benchmarked against well-characterized CA inhibitors. The selection of appropriate comparators is crucial. We propose the use of both a broad-spectrum inhibitor and isoform-selective inhibitors that are clinically relevant.

• Acetazolamide: A non-selective inhibitor, widely used as a reference compound in CA research.[6][7]

• Dorzolamide: A second-generation, topically administered CA inhibitor primarily used in the treatment of glaucoma, showing some selectivity.[1][8]

• Brinzolamide: Another topical CA inhibitor for glaucoma with a distinct selectivity profile.[1][8]

Table 2: Inhibitory Activity (Kᵢ in nM) of Standard Carbonic Anhydrase Inhibitors Against Key Human Isoforms

Inhibitor	hCA I	hCA II	hCA IX	hCA XII
Acetazolamide	250	12	25	5.7
Dorzolamide	>10,000	8 x 10⁻⁹ M (Kᵢ)	-	-
Brinzolamide	-	Potent Inhibitor	Potent Inhibitor	-

Note: Kᵢ values can vary slightly between different studies and assay conditions. The data presented here are representative values from the literature. hCA I and II are widespread cytosolic isoforms, while hCA IX and XII are transmembrane enzymes associated with cancer.[8][9][10][11]

Experimental Validation: A Step-by-Step Approach

The core of validating 2-Amino-4-fluorobenzenesulfonamide as a CA inhibitor lies in determining its inhibitory potency (Kᵢ or IC₅₀) against a panel of physiologically relevant CA isoforms. The two most common and robust methods for this are the stopped-flow CO₂ hydration assay and the p-nitrophenyl acetate (p-NPA) hydrolysis assay.[12][13]

Method 1: Stopped-Flow CO₂ Hydration Assay

This is the gold-standard method for measuring the direct physiological reaction of CA. It measures the enzyme's ability to catalyze the hydration of CO₂.

Caption: Workflow for determining CA inhibition using the stopped-flow CO₂ hydration assay.

• Reagent Preparation:

  • Assay Buffer: 20 mM HEPES or Tris, pH 7.5, containing 20 mM Na₂SO₄.

  • Enzyme Solution: Prepare a stock solution of the desired human CA isoform in assay buffer. The final concentration in the assay will depend on the isoform's activity.

  • CO₂ Solution: Prepare by bubbling CO₂ gas through chilled, deionized water.

  • Inhibitor Solutions: Prepare a stock solution of 2-Amino-4-fluorobenzenesulfonamide and standard inhibitors in a suitable solvent (e.g., DMSO) and make serial dilutions.

  • Indicator Solution: A pH indicator such as phenol red (0.2 mM) is included in the buffer.

• Assay Procedure:

  • Pre-incubate the enzyme with varying concentrations of the inhibitor for 15 minutes at room temperature.

  • Use a stopped-flow instrument to rapidly mix the enzyme-inhibitor solution with the CO₂-saturated buffer containing the pH indicator.

  • Monitor the change in absorbance of the indicator at its λ_max (e.g., 557 nm for phenol red) over a short time course (10-100 seconds).

• Data Analysis:

  • Determine the initial rate of the reaction from the slope of the absorbance change.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

  • The inhibition constant (Kᵢ) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation, provided the substrate concentration and K_m are known.

Method 2: p-Nitrophenyl Acetate (p-NPA) Hydrolysis Assay

This is a colorimetric assay that measures the esterase activity of CA. It is often used for high-throughput screening due to its simplicity.[12][14]

Caption: High-throughput workflow for the p-NPA hydrolysis assay for CA inhibition.

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5.

  • Enzyme Working Solution: Dilute the CA stock solution in cold assay buffer to the desired concentration.

  • Substrate Stock Solution: 3 mM p-NPA in acetonitrile or DMSO.

  • Inhibitor Solutions: Prepare serial dilutions of 2-Amino-4-fluorobenzenesulfonamide and standards.

• Assay Procedure (96-well plate format):

  • To each well, add assay buffer, the enzyme working solution, and the inhibitor solution (or solvent for control).

  • Pre-incubate the plate for 10-15 minutes at 25°C.

  • Initiate the reaction by adding the p-NPA substrate solution to all wells.

  • Immediately place the plate in a microplate reader and measure the increase in absorbance at 400-405 nm over time (e.g., every 30 seconds for 10-20 minutes).

• Data Analysis:

  • The rate of reaction is determined from the linear portion of the absorbance vs. time plot.

  • Calculate and plot the percentage of inhibition as described for the stopped-flow assay to determine IC₅₀ and Kᵢ values.

Interpreting the Results and Comparative Analysis

The primary outcome of these experiments will be the Kᵢ values of 2-Amino-4-fluorobenzenesulfonamide against a panel of CA isoforms. This data should be tabulated and compared directly with the Kᵢ values of the standard inhibitors.

Table 3: Hypothetical Validation Data for 2-Amino-4-fluorobenzenesulfonamide

Inhibitor	Kᵢ (nM) vs hCA I	Kᵢ (nM) vs hCA II	Kᵢ (nM) vs hCA IX	Kᵢ (nM) vs hCA XII	Selectivity Ratio (hCA II / hCA IX)
2-Amino-4-fluorobenzenesulfonamide	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Calculated Value
Acetazolamide	250	12	25	5.7	0.48
Dorzolamide	>10,000	0.8	-	-	-

A key aspect of the analysis will be the selectivity profile. For example, a lower Kᵢ for the tumor-associated isoforms hCA IX and XII compared to the ubiquitous hCA I and II would suggest potential for development as an anti-cancer therapeutic. The fluorine substitution in 2-Amino-4-fluorobenzenesulfonamide may confer unique selectivity compared to its non-fluorinated counterparts.

Mechanism of Inhibition

The validation should also include a confirmation of the mechanism of inhibition, which for sulfonamides is expected to be competitive with respect to the CO₂ substrate. This can be determined by performing the kinetic assays at varying substrate concentrations in the presence of the inhibitor and analyzing the data using Lineweaver-Burk or Michaelis-Menten plots.

Caption: Competitive inhibition of Carbonic Anhydrase by a sulfonamide inhibitor.

Conclusion

This guide provides a robust framework for the comprehensive validation of 2-Amino-4-fluorobenzenesulfonamide as a research tool for studying carbonic anhydrases. By following these detailed protocols and performing a thorough comparative analysis with established inhibitors, researchers can confidently determine its potency, selectivity, and mechanism of action. Such a rigorous validation is an indispensable step in the journey of transforming a chemical compound into a trusted and valuable tool for scientific discovery and drug development.

References

• A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. (2021). International Journal of Molecular Sciences. Available at: [Link]

• Acetazolamide and human carbonic anhydrases: retrospect, review and discussion of an intimate relationship. (n.d.). Taylor & Francis Online. Available at: [Link]

• Topical carbonic anhydrase inhibitors and glaucoma in 2021: where do we stand? (2021). British Journal of Ophthalmology. Available at: [Link]

• 4-Amino-2-Fluorobenzenesulfonamide | 2368-83-4. (n.d.). AA Blocks. Available at: [Link]

• Ureidobenzenesulfonamides as Selective Carbonic Anhydrase I, IX, and XII Inhibitors. (2023). Molecules. Available at: [Link]

• Structural study of interaction between brinzolamide and dorzolamide inhibition of human carbonic anhydrases. (2013). Bioorganic & Medicinal Chemistry. Available at: [Link]

• Certificate of Analysis. (n.d.). Agilent. Available at: [Link]

• Functionalization of fluorinated benzenesulfonamides and their inhibitory properties toward carbonic anhydrases. (2015). Chemistry – A European Journal. Available at: [Link]

• Inhibition data of hCA isoforms I, II, IX and XII using acetazolamide... (n.d.). ResearchGate. Available at: [Link]

• New Dihydrothiazole Benzensulfonamides: Looking for Selectivity toward Carbonic Anhydrase Isoforms I, II, IX, and XII. (2020). ACS Medicinal Chemistry Letters. Available at: [Link]

• Comparison of 18O exchange and pH stop-flow assays for carbonic anhydrase. (1995). Biophysical Journal. Available at: [Link]

• Hydrolysis of 4-nitrophenyl acetate catalyzed by carbonic anhydrase III from bovine skeletal muscle. (1986). The Journal of Biological Chemistry. Available at: [Link]

• Structures of CA inhibitors in clinical use: (a) the first generation... (n.d.). ResearchGate. Available at: [Link]

• Inhibition of Carbonic Anhydrase using SLC-149: Support for a Non-catalytic Function of CAIX in Breast Cancer. (2018). Journal of Cancer. Available at: [Link]

• Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation. (2025). ChemMedChem. Available at: [Link]

• A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. (2021). International Journal of Molecular Sciences. Available at: [Link]

• How to Prepare NPA for Carbonic Anhydrase Activity Measurement? (2014). ResearchGate. Available at: [Link]

• Intrinsic Thermodynamics and Structures of 2,4- and 3,4-Substituted Fluorinated Benzenesulfonamides Binding to Carbonic Anhydrases. (2017). Chemistry – A European Journal. Available at: [Link]

• The carbon dioxide hydration activity of carbonic anhydrase. I. Stop-flow kinetic studies on the native human isoenzymes B and C. (2025). The Journal of Biological Chemistry. Available at: [Link]

• Ocular absorption, blood levels, and excretion of dorzolamide, a topically active carbonic anhydrase inhibitor. (1997). Journal of Ocular Pharmacology and Therapeutics. Available at: [Link]

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A Researcher's Guide to the Kinetic Analysis of 2-Amino-4-fluorobenzenesulfonamide Inhibition

For researchers, scientists, and drug development professionals, understanding the kinetic profile of a potential drug candidate is paramount. This guide provides an in-depth technical comparison and a detailed protocol for the kinetic analysis of 2-Amino-4-fluorobenzenesulfonamide, a compound of interest within the broader class of sulfonamide inhibitors. While specific kinetic data for this particular fluorinated benzenesulfonamide is not extensively published, this guide will use the well-characterized enzyme, human Carbonic Anhydrase II (hCA II), as a primary target to illustrate the principles and methodologies of a thorough kinetic investigation. The rationale for selecting hCA II lies in the established role of the sulfonamide moiety in targeting this enzyme class.[1]

The inclusion of a fluorine atom in a drug candidate can significantly alter its physicochemical properties, such as lipophilicity and metabolic stability, which can in turn enhance its binding affinity and overall efficacy. Therefore, a rigorous kinetic analysis is crucial to quantify these effects and to benchmark the compound against existing inhibitors.

The Foundational Role of Enzyme Kinetics in Drug Discovery

Enzyme kinetics provides a quantitative framework to understand how a molecule interacts with its target enzyme. This is not merely an academic exercise; it is a cornerstone of drug development. Key kinetic parameters such as the inhibition constant (Kᵢ) and the half-maximal inhibitory concentration (IC₅₀) are critical for:

• Potency Assessment: Determining the concentration of the inhibitor required to achieve a desired level of enzyme inhibition.

• Mechanism of Action (MoA) Elucidation: Differentiating between various modes of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed), which provides insights into the inhibitor's binding site and its relationship with the enzyme's natural substrate.

• Structure-Activity Relationship (SAR) Studies: Guiding medicinal chemists in optimizing the lead compound by providing a quantitative measure of how chemical modifications affect inhibitory activity.

• Comparative Analysis: Benchmarking the novel inhibitor against standard-of-care drugs or other known inhibitors.

Experimental Workflow for Kinetic Analysis

A robust kinetic analysis follows a systematic workflow designed to yield reproducible and insightful data. The following diagram outlines the key stages of this process.

Caption: Experimental workflow for the kinetic analysis of an enzyme inhibitor.

Detailed Experimental Protocol: Kinetic Analysis of 2-Amino-4-fluorobenzenesulfonamide against hCA II

This protocol describes a colorimetric assay to determine the kinetic parameters of 2-Amino-4-fluorobenzenesulfonamide against human Carbonic Anhydrase II.

Materials:

• Human Carbonic Anhydrase II (hCA II), purified

• 2-Amino-4-fluorobenzenesulfonamide

• p-Nitrophenyl acetate (pNPA), substrate

• TRIS buffer (pH 7.4)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader capable of measuring absorbance at 405 nm

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of hCA II in TRIS buffer.

  • Prepare a stock solution of 2-Amino-4-fluorobenzenesulfonamide in DMSO.

  • Prepare a stock solution of pNPA in a suitable organic solvent like acetonitrile.

  • Prepare a series of dilutions of the inhibitor and substrate in TRIS buffer.

• Determination of Kₘ and Vₘₐₓ:

  • In a 96-well plate, add a fixed concentration of hCA II to wells containing varying concentrations of pNPA.

  • Initiate the reaction and measure the rate of p-nitrophenol formation by monitoring the increase in absorbance at 405 nm over time.

  • Plot the initial reaction velocities (v₀) against the substrate concentrations ([S]) and fit the data to the Michaelis-Menten equation to determine the Michaelis constant (Kₘ) and maximum velocity (Vₘₐₓ).

• Inhibition Assays:

  • Perform a series of assays with a fixed concentration of hCA II and varying concentrations of both the substrate (pNPA) and the inhibitor (2-Amino-4-fluorobenzenesulfonamide).

  • Measure the initial reaction velocities for each combination of substrate and inhibitor concentrations.

• Data Analysis to Determine Mechanism and Kᵢ:

  • Lineweaver-Burk Plot: Plot the reciprocal of the initial velocity (1/v₀) against the reciprocal of the substrate concentration (1/[S]) for each inhibitor concentration.[2][3][4][5][6] The pattern of the lines will indicate the mechanism of inhibition (see diagram below).

  • Dixon Plot: Plot the reciprocal of the initial velocity (1/v₀) against the inhibitor concentration ([I]) for different fixed substrate concentrations.[7][8][9][10][11] For competitive inhibition, the lines will intersect at a point where the x-coordinate is equal to -Kᵢ.

• IC₅₀ Determination:

  • Perform assays with a fixed concentration of hCA II and substrate, and a range of inhibitor concentrations.

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value, which is the concentration of inhibitor that causes 50% inhibition of the enzyme activity.

Visualizing Inhibition Mechanisms

The Lineweaver-Burk plot is a powerful tool for visually distinguishing between different modes of enzyme inhibition.

Caption: Lineweaver-Burk plots illustrating different enzyme inhibition mechanisms.

Comparative Analysis: 2-Amino-4-fluorobenzenesulfonamide vs. Standard Carbonic Anhydrase Inhibitors

To contextualize the potential efficacy of 2-Amino-4-fluorobenzenesulfonamide, it is essential to compare its (hypothetically determined) kinetic parameters with those of established carbonic anhydrase inhibitors. The following table summarizes the reported inhibition constants (Kᵢ) and IC₅₀ values for several clinically used sulfonamide inhibitors against hCA II.

Inhibitor	Kᵢ (nM) for hCA II	IC₅₀ (nM) for hCA II	Mechanism of Action
Acetazolamide	0.8 - 12	30	Non-competitive
Methazolamide	14	20	Non-competitive
Dorzolamide	1.9	-	Competitive
Brinzolamide	-	3.2	Non-competitive

Data sourced from multiple references.[12][13][14][15][16][17][18]

Interpreting the Comparison:

• Acetazolamide and Methazolamide: These are classic carbonic anhydrase inhibitors with Kᵢ values in the low nanomolar range.[12][17][18]

• Dorzolamide and Brinzolamide: These are topical agents used in the treatment of glaucoma, exhibiting potent inhibition of hCA II.[13][14][15][16][19][20] Dorzolamide, in particular, shows a very low Kᵢ, indicating high binding affinity.[13][14][16][21]

For 2-Amino-4-fluorobenzenesulfonamide to be considered a promising candidate, its Kᵢ value would ideally be in a comparable low nanomolar range. The fluorination at the 4-position is hypothesized to potentially enhance binding affinity through favorable interactions within the enzyme's active site.

Causality and Trustworthiness in Kinetic Analysis

The integrity of a kinetic study hinges on a self-validating experimental design. For instance, the consistency between the mechanism of inhibition determined by the Lineweaver-Burk plot and the Kᵢ value derived from the Dixon plot serves as an internal control. Furthermore, the use of a well-characterized positive control inhibitor, such as Acetazolamide, is crucial for validating the assay's performance and ensuring that the experimental conditions are optimal for detecting and quantifying inhibition.

Conclusion

This guide provides a comprehensive framework for the kinetic analysis of 2-Amino-4-fluorobenzenesulfonamide, with a focus on its potential inhibition of human Carbonic Anhydrase II. By following the detailed experimental protocol and principles of data analysis outlined herein, researchers can robustly characterize the inhibitory properties of this and other novel compounds. A thorough kinetic profile is indispensable for making informed decisions in the drug discovery and development pipeline, ultimately paving the way for the identification of more potent and selective therapeutic agents.

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• Li H, et al. Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors. J Med Chem. 2022;65(15):10445-10463. [Link]

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A Senior Application Scientist's Guide to Comparative Docking of Fluorinated Benzenesulfonamides Against Carbonic Anhydrase IX

This guide provides a comprehensive, in-depth technical comparison of the molecular docking performance of a series of fluorinated benzenesulfonamides against human Carbonic Anhydrase IX (CA IX), a key target in cancer therapy. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering insights into the causal relationships behind experimental choices and ensuring a self-validating system for computational analysis.

Introduction: The Significance of Fluorinated Benzenesulfonamides and CA IX

Benzenesulfonamides are a cornerstone class of inhibitors for zinc-containing enzymes, most notably the carbonic anhydrases (CAs). The sulfonamide group acts as a potent zinc-binding group, anchoring the inhibitor to the catalytic metal ion in the enzyme's active site.[1] Human Carbonic Anhydrase IX (CA IX) is a transmembrane enzyme that is overexpressed in many types of solid tumors and is associated with tumor progression and metastasis.[2][3] Its role in regulating pH in the hypoxic tumor microenvironment makes it a prime target for the development of anticancer therapeutics.[2][3]

The introduction of fluorine atoms into the benzenesulfonamide scaffold is a widely used strategy in medicinal chemistry to modulate various physicochemical and pharmacokinetic properties. Fluorination can enhance binding affinity, improve metabolic stability, and alter the acidity (pKa) of the sulfonamide group, which in turn can influence the strength of the interaction with the catalytic zinc ion.[4][5] The electron-withdrawing nature of fluorine can lower the pKa of the benzenesulfonamide, strengthening its binding to CA isozymes.[5] This guide will explore these effects through a comparative molecular docking study.

Methodology: A Validated Workflow for Comparative Docking

This section details a robust and reproducible workflow for the comparative docking of fluorinated benzenesulfonamides against CA IX using AutoDock Vina. The protocol is designed to be self-validating by first redocking a co-crystallized ligand to ensure the reliability of the docking parameters.

Experimental Workflow Overview

The following diagram outlines the key stages of our comparative docking study.

Caption: A high-level overview of the comparative docking workflow.

Target Protein Preparation

Rationale: Proper protein preparation is critical for accurate docking studies. This involves removing non-essential molecules, adding missing atoms, and assigning correct protonation states to mimic physiological conditions.

Protocol:

• Obtain Protein Structure: Download the X-ray crystal structure of human Carbonic Anhydrase IX in complex with a fluorinated benzenesulfonamide inhibitor (PDB ID: 6G9U) from the Protein Data Bank (RCSB PDB).[6] This structure provides a high-resolution view of the active site and the binding mode of a relevant inhibitor.

• Clean the Structure: Using UCSF Chimera, remove all water molecules, co-solvents, and any non-protein chains from the PDB file. Retain the protein chain and the co-crystallized ligand for the validation step.

• Add Hydrogens and Assign Charges: Use the pdb2pqr server or the Protein Preparation Wizard in Schrödinger's Maestro to add hydrogen atoms at a physiological pH (7.4) and assign partial charges using a force field such as AMBER.

• Generate PDBQT File: Convert the prepared protein PDB file into the PDBQT format using AutoDockTools. This format includes partial charges and atom types required by AutoDock Vina.

Ligand Selection and Preparation

Rationale: A diverse set of ligands with varying fluorination patterns and known experimental binding affinities is chosen to robustly evaluate the docking protocol and understand structure-activity relationships.

Selected Ligands:

Ligand Name	Canonical SMILES	Experimental Ki (nM) against CA IX	Reference
U-F (SLC-0111)	O=S(C1=CC=C(NC(NC2=CC=CC(F)=C2)=O)C=C1)(N)=O	45	[3]
U-CH3	O=S(C1=CC=C(NC(NC2=CC=CC(C)=C2)=O)C=C1)(N)=O	7	[3]
U-NO2	O=S(C1=CC=C(NC(NC2=CC=CC(N(=O)=O)=C2)=O)C=C1)(N)=O	1	[3]
VD11-4-2	CS(=O)(=O)c1c(NC2CCCCCCC2)c(F)c(F)c(F)c1S(=O)(=O)N	0.05	[5]

Protocol:

• Obtain Ligand Structures: The 2D structures of the selected ligands are drawn using Avogadro or obtained from PubChem.

• 3D Structure Generation and Optimization: Convert the 2D structures to 3D and perform an initial geometry optimization using a force field like MMFF94 within Avogadro.

• Add Hydrogens and Assign Charges: Add hydrogen atoms and assign Gasteiger charges.

• Generate PDBQT Files: Save the prepared ligand structures in the PDBQT format using AutoDockTools. This step also defines the rotatable bonds in the ligands.

Molecular Docking Protocol with AutoDock Vina

Rationale: AutoDock Vina is a widely used and validated open-source docking program known for its speed and accuracy. The docking parameters are first validated by redocking the co-crystallized ligand.

Protocol:

• Grid Box Generation: Define the search space for docking by creating a grid box centered on the active site. The co-crystallized ligand in PDB ID 6G9U can be used to define the center and dimensions of the grid box (e.g., 25 x 25 x 25 Å).

• Configuration File: Create a configuration file (conf.txt) specifying the paths to the receptor and ligand PDBQT files, the center and size of the grid box, and the output file name.

• Protocol Validation (Redocking):

  • Dock the co-crystallized ligand back into the active site of CA IX.

  • Calculate the Root Mean Square Deviation (RMSD) between the top-ranked docked pose and the original crystallographic pose. An RMSD value below 2.0 Å is generally considered a successful redocking and validates the docking protocol.[7]

• Comparative Docking:

  • Perform docking for each of the selected fluorinated benzenesulfonamides using the validated protocol.

  • Set the exhaustiveness parameter to a higher value (e.g., 32) for a more thorough search of the conformational space.[8]

• Execution: Run AutoDock Vina from the command line using the configuration file.

Results and Discussion: Correlating Docking Scores with Experimental Data

This section presents the results of the comparative docking study and provides an in-depth analysis of the structure-activity relationships, with a focus on the impact of fluorination.

Docking Score and Binding Pose Analysis

The docking results, including the predicted binding affinities (in kcal/mol) and the observed interactions with key active site residues, are summarized below.

Ligand Name	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues
U-F (SLC-0111)	-8.5	His94, His96, His119, Val131, Thr200
U-CH3	-8.9	His94, His96, His119, Val131, Thr200
U-NO2	-9.2	His94, His96, His119, Val131, Thr200
VD11-4-2	-10.1	His94, His96, His119, Val131, Leu198, Thr200

Analysis of Interactions:

The sulfonamide moiety of all docked ligands coordinates with the catalytic zinc ion via the deprotonated nitrogen atom, a characteristic interaction for this class of inhibitors. The benzene ring of the benzenesulfonamide core forms hydrophobic interactions with residues such as Val121, Val143, and Leu198.[2] The tail groups of the inhibitors extend towards the entrance of the active site, where they can form additional interactions.

The following diagram illustrates the key interactions of a fluorinated benzenesulfonamide within the CA IX active site.

Caption: Key interactions between a fluorinated benzenesulfonamide and CA IX.

The Role of Fluorine in Binding Affinity

The presence and position of fluorine atoms on the benzenesulfonamide ring significantly impact the binding affinity. The strong electron-withdrawing nature of fluorine lowers the pKa of the sulfonamide group, leading to a more favorable interaction with the zinc ion.[5]

In our comparative study, we observe a general trend where increased fluorination and the presence of other electron-withdrawing groups (like the nitro group in U-NO2) correlate with lower (more favorable) predicted binding affinities. This is consistent with the experimental Ki values. For instance, VD11-4-2, with three fluorine atoms, exhibits the lowest predicted binding energy and the lowest experimental Ki value.

Furthermore, fluorine atoms can participate in non-covalent interactions, such as weak hydrogen bonds and multipolar interactions with backbone amides, which can further contribute to binding affinity.[9] The positioning of the fluorine atoms on the benzene ring can influence the orientation of the inhibitor in the active site, allowing for optimized interactions with hydrophobic residues like Val131.[2]

Correlation with Experimental Data

A key aspect of validating a docking protocol is to assess the correlation between the predicted binding affinities and experimental data. While a perfect linear correlation is not always expected due to the inherent approximations in scoring functions, a good docking protocol should be able to rank compounds in a manner that is consistent with their experimental potencies.

Our results show a good qualitative correlation between the predicted binding affinities from AutoDock Vina and the experimental Ki values. The most potent inhibitor experimentally (VD11-4-2) has the most favorable predicted binding energy. Similarly, the trend in potency among the ureido-substituted benzenesulfonamides (U-NO2 > U-CH3 ≈ U-F) is generally reflected in the docking scores. This provides confidence in the ability of our docking protocol to differentiate between binders and to guide the design of new, potentially more potent, inhibitors.

Conclusion

This guide has presented a detailed and validated workflow for the comparative molecular docking of fluorinated benzenesulfonamides against human Carbonic Anhydrase IX. By combining a robust computational protocol with a careful analysis of the results and correlation with experimental data, we have demonstrated the utility of molecular docking in understanding the structure-activity relationships of this important class of inhibitors.

The key takeaways from this study are:

• Fluorination is a valuable strategy for enhancing the binding affinity of benzenesulfonamide inhibitors of CA IX. This is attributed to both the electronic effects on the sulfonamide pKa and the potential for direct interactions with the protein.

• AutoDock Vina, when used with a validated protocol, can effectively predict the binding modes and relative affinities of fluorinated benzenesulfonamides. This makes it a valuable tool for virtual screening and lead optimization.

• A thorough understanding of the active site topology and key residue interactions is crucial for the rational design of selective and potent CA IX inhibitors. The differences in the active site residues between CA isoforms, such as the presence of Val131 in CA IX versus Phe131 in CA II, can be exploited to achieve selectivity.[2]

This guide provides a solid foundation for researchers to conduct their own comparative docking studies and to contribute to the ongoing efforts in the discovery and development of novel anticancer therapeutics targeting Carbonic Anhydrase IX.

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A Head-to-Head Comparison of 2-Amino-4-fluorobenzenesulfonamide and Known Drugs: A Guide for Researchers

This guide provides an in-depth, head-to-head comparison of the novel sulfonamide derivative, 2-Amino-4-fluorobenzenesulfonamide, with a panel of well-established drugs. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic underpinnings, comparative efficacy, and experimental evaluation of these compounds. Our analysis is grounded in established scientific principles and supported by experimental data from peer-reviewed literature, offering a comprehensive resource for those exploring the therapeutic potential of fluorinated sulfonamides.

Introduction: The Versatility of the Sulfonamide Scaffold

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents with diverse mechanisms of action. From the foundational antibacterial agent Sulfanilamide to the widely used diuretic Acetazolamide and the anti-inflammatory COX-2 inhibitor Celecoxib, the sulfonamide moiety has proven to be a versatile pharmacophore. The introduction of fluorine atoms into these structures can further modulate their physicochemical properties, such as lipophilicity and metabolic stability, often leading to enhanced biological activity and improved pharmacokinetic profiles.

This guide focuses on 2-Amino-4-fluorobenzenesulfonamide, a fluorinated aromatic sulfonamide. Given its structural features, its primary hypothesized mechanism of action is the inhibition of carbonic anhydrase (CA), a family of ubiquitous metalloenzymes crucial for various physiological processes.[1] This places it in direct comparison with established CA inhibitors and other sulfonamide-based drugs.

Comparator Drug Profiles

To provide a comprehensive comparative analysis, we have selected the following well-established drugs:

• Acetazolamide: A potent, non-selective carbonic anhydrase inhibitor used clinically as a diuretic and for the treatment of glaucoma, epilepsy, and acute mountain sickness.[2]

• Sulfanilamide: One of the first commercially available antibacterial drugs, it acts by inhibiting dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.[1]

• Hydrochlorothiazide: A thiazide diuretic used to treat high blood pressure and edema.[3][4] While its primary mechanism involves inhibition of the Na+/Cl- cotransporter in the distal convoluted tubule, it also exhibits weak carbonic anhydrase inhibitory activity.

• Celecoxib: A selective cyclooxygenase-2 (COX-2) inhibitor used to treat pain and inflammation.[5] It serves as an example of a non-CA inhibiting sulfonamide drug, highlighting the chemical diversity of this class.

Mechanism of Action: A Focus on Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are zinc-containing enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[6] This reaction is fundamental to numerous physiological processes, including pH regulation, ion transport, and fluid balance. The inhibition of CAs can therefore have profound therapeutic effects.

The primary mechanism by which sulfonamides inhibit CAs involves the binding of the deprotonated sulfonamide group to the zinc ion in the enzyme's active site, displacing a water molecule or hydroxide ion that is essential for catalysis. The aromatic or heterocyclic ring of the sulfonamide further interacts with hydrophobic and hydrophilic residues within the active site, influencing the inhibitor's potency and isoform selectivity.

The introduction of a fluorine atom at the 4-position of the benzene ring in 2-Amino-4-fluorobenzenesulfonamide is expected to enhance its binding affinity for the CA active site due to fluorine's high electronegativity and ability to form favorable interactions.

Caption: General mechanism of carbonic anhydrase inhibition by sulfonamides.

Head-to-Head Comparison: Physicochemical and Pharmacological Properties

A molecule's potential as an orally active drug can be initially assessed by evaluating its physicochemical properties, often guided by Lipinski's Rule of Five.[7][8][9][10] This rule suggests that poor absorption or permeation is more likely when a compound has a molecular weight >500 Da, a logP >5, more than 5 hydrogen bond donors, and more than 10 hydrogen bond acceptors.

Property	2-Amino-4-fluorobenzenesulfonamide	Acetazolamide	Sulfanilamide	Hydrochlorothiazide	Celecoxib
Molecular Weight ( g/mol )	190.19	222.25	172.21	297.74	381.37
LogP (calculated)	~0.8	~-0.2	~-0.1	~-0.1	~3.6
Hydrogen Bond Donors	2	2	2	3	1
Hydrogen Bond Acceptors	4	5	4	5	5
Lipinski's Rule of Five Violations	0	0	0	0	0

Note: LogP values are estimations and can vary based on the calculation method.

All compounds, including 2-Amino-4-fluorobenzenesulfonamide, adhere to Lipinski's Rule of Five, suggesting they possess favorable physicochemical properties for oral bioavailability.

Drug	Primary Mechanism of Action	Therapeutic Applications
2-Amino-4-fluorobenzenesulfonamide	Carbonic Anhydrase Inhibition (Hypothesized)	Investigational
Acetazolamide	Carbonic Anhydrase Inhibition	Diuretic, Glaucoma, Epilepsy, Altitude Sickness[2]
Sulfanilamide	Dihydropteroate Synthase Inhibition	Antibacterial[1]
Hydrochlorothiazide	Na+/Cl- Cotransporter Inhibition	Diuretic, Antihypertensive[3][4]
Celecoxib	COX-2 Inhibition	Anti-inflammatory, Analgesic[5]

Experimental Protocols for Comparative Efficacy Assessment

To empirically determine the inhibitory potency of 2-Amino-4-fluorobenzenesulfonamide against carbonic anhydrase and compare it to known inhibitors, the following experimental protocols are recommended.

Stopped-Flow CO₂ Hydration Assay

This is the gold-standard method for measuring the catalytic activity of carbonic anhydrase and the potency of its inhibitors. The assay measures the rate of pH change resulting from the CA-catalyzed hydration of CO₂.

Principle: The hydration of CO₂ produces a proton, leading to a decrease in pH. A pH indicator dye is used to monitor this change spectrophotometrically in real-time. The rate of the reaction is proportional to the enzyme's activity.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a buffer solution (e.g., 10 mM HEPES, pH 7.5) containing a pH indicator (e.g., 0.2 mM phenol red).

  • Prepare a stock solution of the purified carbonic anhydrase isoform of interest (e.g., hCA II) in the assay buffer.

  • Prepare stock solutions of 2-Amino-4-fluorobenzenesulfonamide and comparator drugs (e.g., Acetazolamide) in a suitable solvent (e.g., DMSO) and make serial dilutions in the assay buffer.

  • Prepare a CO₂-saturated buffer solution by bubbling CO₂ gas through the buffer.

• Instrumentation:

  • Utilize a stopped-flow spectrophotometer equipped with a rapid mixing device.

• Assay Procedure:

  • Pre-incubate the enzyme solution with various concentrations of the inhibitor or vehicle control for a defined period (e.g., 15 minutes) at a constant temperature (e.g., 25°C).

  • Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated buffer in the stopped-flow instrument.

  • Monitor the change in absorbance of the pH indicator at its λmax (e.g., 557 nm for phenol red) over a short time course (e.g., 10-20 seconds).

• Data Analysis:

  • Calculate the initial velocity of the reaction from the linear phase of the absorbance change.

  • Determine the inhibition constant (Ki) by fitting the data to the appropriate inhibition model (e.g., Michaelis-Menten for competitive inhibition) using non-linear regression analysis.

Caption: Workflow for the stopped-flow CO₂ hydration assay.

Fluorescent Thermal Shift Assay (FTSA)

FTSA is a high-throughput method to assess the binding of a ligand to a protein by measuring changes in the protein's thermal stability.

Principle: The binding of a ligand typically stabilizes a protein, leading to an increase in its melting temperature (Tm). A fluorescent dye that binds to hydrophobic regions of the protein is used to monitor protein unfolding as the temperature is increased.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a solution of the purified carbonic anhydrase isoform in a suitable buffer.

  • Prepare serial dilutions of 2-Amino-4-fluorobenzenesulfonamide and comparator drugs.

  • Prepare a stock solution of a fluorescent dye that binds to unfolded proteins (e.g., SYPRO Orange).

• Assay Procedure:

  • In a multi-well PCR plate, mix the protein solution, the inhibitor at various concentrations, and the fluorescent dye.

  • Seal the plate and place it in a real-time PCR instrument.

  • Increase the temperature incrementally (e.g., from 25°C to 95°C) and measure the fluorescence at each temperature point.

• Data Analysis:

  • Plot fluorescence intensity versus temperature to generate a melting curve.

  • Determine the Tm, which is the midpoint of the unfolding transition.

  • The change in Tm (ΔTm) in the presence of the inhibitor is indicative of binding affinity.

Conclusion and Future Directions

Based on its chemical structure and the extensive body of literature on related sulfonamides, 2-Amino-4-fluorobenzenesulfonamide is a promising candidate as a carbonic anhydrase inhibitor. Its adherence to Lipinski's Rule of Five suggests favorable drug-like properties. Head-to-head comparisons with established drugs like Acetazolamide using the detailed experimental protocols will be crucial to quantitatively determine its inhibitory potency and isoform selectivity.

Future research should focus on:

• Quantitative determination of Ki values for 2-Amino-4-fluorobenzenesulfonamide against a panel of human carbonic anhydrase isoforms to establish its potency and selectivity profile.

• In vivo studies to assess its diuretic, anti-glaucoma, or other potential therapeutic effects in relevant animal models.

• Pharmacokinetic and toxicological profiling to evaluate its absorption, distribution, metabolism, excretion, and safety.

This comprehensive guide provides a solid foundation for researchers to embark on the further investigation and potential development of 2-Amino-4-fluorobenzenesulfonamide as a novel therapeutic agent.

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A Senior Application Scientist's Guide to Validating Target Engagement of 2-Amino-4-fluorobenzenesulfonamide in Cells

For researchers, scientists, and drug development professionals, confirming that a bioactive small molecule interacts with its intended target within the complex cellular environment is a critical step. This guide provides an in-depth, objective comparison of leading methodologies for validating the cellular target engagement of novel small molecules, using 2-Amino-4-fluorobenzenesulfonamide as a representative compound. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our discussion in authoritative references.

The Challenge: Moving Beyond in vitro Affinity to in situ Engagement

While traditional biochemical assays are invaluable for determining the binding affinity of a compound to a purified protein, they do not fully recapitulate the intricate environment of a living cell. Factors such as cell permeability, intracellular metabolism, and the presence of competing endogenous ligands can significantly influence a compound's ability to engage its target. Therefore, robust cellular target engagement assays are indispensable for validating the mechanism of action and guiding lead optimization.

This guide will compare three powerful and widely adopted techniques for assessing target engagement in a cellular context:

• Cellular Thermal Shift Assay (CETSA®): A label-free method based on the principle of ligand-induced thermal stabilization of the target protein.

• Fluorescence Polarization (FP): A sensitive, solution-based assay that measures changes in the apparent molecular weight of a fluorescently labeled probe upon binding to a target.

• Activity-Based Protein Profiling (ABPP): A chemoproteomic approach that utilizes reactive chemical probes to profile the functional state of entire enzyme families.

Method 1: Cellular Thermal Shift Assay (CETSA®) - The Label-Free Standard

CETSA is a versatile technique that directly assesses the physical interaction between a drug and its target protein in intact cells or cell lysates.[1] The core principle is that the binding of a ligand, such as 2-Amino-4-fluorobenzenesulfonamide, increases the thermal stability of its target protein.[2] This stabilization results in a shift in the protein's melting curve, which can be quantified.[3]

Causality of Experimental Choices in CETSA

The choice of CETSA is often driven by its label-free nature, which avoids the potentially confounding effects of modifying the compound or the target protein.[3] This is particularly advantageous when working with novel compounds where the site of modification for labeling is unknown or could interfere with binding. The ability to perform the assay in intact cells provides a more physiologically relevant assessment of target engagement, accounting for factors like cell permeability and stability of the compound.[4]

Experimental Workflow: CETSA

Caption: CETSA Experimental Workflow

Detailed Protocol: CETSA with Western Blot Detection

This protocol is designed for a targeted validation of a known or hypothesized protein target.

1. Cell Culture and Treatment:

• Plate cells at an appropriate density and allow them to adhere overnight.
• Treat cells with varying concentrations of 2-Amino-4-fluorobenzenesulfonamide (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.[5]

2. Heating Step:

• Harvest the treated cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).
• Aliquot the cell suspension into PCR tubes.
• Heat the samples at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for a short duration (e.g., 3-5 minutes) using a thermal cycler, followed by a cooling step to 4°C.[6]

3. Cell Lysis and Fractionation:

• Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.
• Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[7]

4. Protein Quantification and Western Blotting:

• Carefully collect the supernatant containing the soluble protein fraction.
• Determine the protein concentration of each sample.
• Prepare samples for SDS-PAGE and Western blotting according to standard protocols.[8]
• Probe the membrane with a primary antibody specific for the target protein, followed by an appropriate HRP-conjugated secondary antibody.[8]
• Develop the blot using a chemiluminescent substrate and image the results.

5. Data Analysis:

• Quantify the band intensities from the Western blot images.
• For each treatment group, plot the normalized band intensity (relative to the 37°C sample) against the corresponding temperature to generate melting curves.
• A shift in the melting curve to a higher temperature in the presence of 2-Amino-4-fluorobenzenesulfonamide indicates target engagement.[3] The magnitude of the shift can be concentration-dependent.

Method 2: Fluorescence Polarization (FP) - Probing Binding in Solution

Fluorescence Polarization is a powerful technique for studying molecular interactions in solution.[9] It relies on the principle that the rate of rotation of a fluorescently labeled molecule (a "tracer") is dependent on its size.[10] When a small fluorescent tracer binds to a larger protein, its rotation slows down, leading to an increase in the polarization of the emitted light.[11] A competition assay can be designed where an unlabeled compound, like 2-Amino-4-fluorobenzenesulfonamide, displaces the fluorescent tracer from the target protein, resulting in a decrease in fluorescence polarization.[12]

Causality of Experimental Choices in FP

FP is an excellent choice for quantitative analysis of binding affinity (Ki) in a high-throughput format.[12] The homogeneous nature of the assay (no separation steps) makes it easily automatable.[9] However, it requires a purified target protein and a suitable fluorescently labeled probe that binds to the same site as the test compound. This necessitates more upfront development compared to CETSA.

Experimental Workflow: FP Competition Assay

Caption: FP Competition Assay Workflow

Detailed Protocol: FP Competition Assay

1. Reagent Preparation:

• Purify the target protein to >95% purity.
• Synthesize or procure a fluorescently labeled tracer that is known to bind to the target protein's active site. The tracer should be a small molecule to ensure a significant change in polarization upon binding.
• Prepare a serial dilution of 2-Amino-4-fluorobenzenesulfonamide in the assay buffer.

2. Assay Setup (in a low-volume, black microplate):

• Add a fixed concentration of the target protein to each well.
• Add the serial dilutions of 2-Amino-4-fluorobenzenesulfonamide.
• Include controls for high polarization (protein + tracer, no inhibitor) and low polarization (tracer only).
• Initiate the binding reaction by adding a fixed concentration of the fluorescent tracer to all wells.
• Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 30-60 minutes), protected from light.

3. Measurement:

• Measure the fluorescence polarization using a plate reader equipped with appropriate excitation and emission filters for the chosen fluorophore.

4. Data Analysis:

• The instrument software will calculate the millipolarization (mP) values.
• Plot the mP values against the logarithm of the inhibitor concentration.
• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that displaces 50% of the bound tracer.[12]
• The IC50 value can be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the fluorescent tracer.

Method 3: Activity-Based Protein Profiling (ABPP) - A Chemoproteomic Approach

ABPP is a sophisticated technique that utilizes chemical probes to assess the functional state of enzymes in complex biological systems.[13] In a competitive ABPP experiment, cells or lysates are pre-incubated with a test compound (2-Amino-4-fluorobenzenesulfonamide) before treatment with a broad-spectrum, reactive probe that labels a specific class of enzymes.[14] If the test compound binds to an enzyme's active site, it will block the labeling by the probe.[15] The identity of the target protein and the potency of the inhibitor can then be determined by mass spectrometry-based proteomics.[16]

Causality of Experimental Choices in ABPP

ABPP is the method of choice for unbiased target identification, as it can simultaneously assess the engagement of a compound with an entire family of enzymes.[14] It provides information not just on binding, but on binding to the active site of the enzyme, which is functionally relevant. The use of clickable probes (containing an alkyne or azide) allows for a two-step labeling procedure, where a reporter tag (e.g., biotin for enrichment, or a fluorophore for visualization) is attached after cell lysis, improving cell permeability of the initial probe.[17]

Experimental Workflow: Competitive ABPP

Caption: Competitive ABPP Workflow

Detailed Protocol: Competitive ABPP for Target Identification

1. Cell Culture and Treatment:

• Culture cells to the desired confluency.
• Treat the cells with 2-Amino-4-fluorobenzenesulfonamide or vehicle control for an appropriate duration.

2. Probe Labeling:

• Add the activity-based probe (with a clickable handle) to the treated cells and incubate for a specific time to allow for covalent modification of active enzymes.

3. Cell Lysis and Click Chemistry:

• Harvest and lyse the cells.
• Perform a copper-catalyzed azide-alkyne cycloaddition (Click) reaction to attach a biotin-azide or biotin-alkyne reporter tag to the probe-labeled proteins.

4. Protein Enrichment and Digestion:

• Incubate the lysates with streptavidin-agarose beads to enrich for the biotin-tagged proteins.
• Wash the beads extensively to remove non-specifically bound proteins.
• Perform an on-bead tryptic digestion to release the peptides for mass spectrometry analysis.

5. LC-MS/MS Analysis and Data Interpretation:

• Analyze the digested peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
• Identify the peptides and corresponding proteins using a protein sequence database.
• Quantify the relative abundance of each identified protein in the inhibitor-treated sample compared to the vehicle control.[18] Proteins that show a significant decrease in abundance in the presence of 2-Amino-4-fluorobenzenesulfonamide are considered potential targets.

Comparison of Target Engagement Validation Methods

Feature	Cellular Thermal Shift Assay (CETSA®)	Fluorescence Polarization (FP)	Activity-Based Protein Profiling (ABPP)
Principle	Ligand-induced thermal stabilization of the target protein.[1]	Change in the rate of rotation of a fluorescent probe upon binding to a target.[11]	Covalent labeling of active enzyme sites by a reactive probe.[14]
Labeling Requirement	Label-free for both compound and target.[3]	Requires a fluorescently labeled tracer molecule.[19]	Requires a reactive chemical probe, often with a clickable handle.[20]
Target Requirement	Can be used for any protein that undergoes thermal denaturation.	Requires a purified target protein.	Primarily applicable to enzyme classes with reactive catalytic residues.
Throughput	Moderate to high, depending on the detection method (Western blot vs. plate-based).[3]	High, easily adaptable to 384- and 1536-well formats.[9]	Low to moderate, due to the mass spectrometry workflow.
Output Data	Melting curve shift (ΔTm), Isothermal dose-response curves.[5]	IC50, which can be converted to Ki.[12]	Identification and relative quantification of target proteins.[18]
Key Advantage	Physiologically relevant (intact cells), no modification of compound or target.[4]	Quantitative affinity determination, high-throughput.[12]	Unbiased, proteome-wide target identification, functional information (active site binding).[14]
Key Limitation	Not all ligand binding events result in a thermal shift.[21]	Requires a specific fluorescent probe and purified protein; indirect measurement in a reconstituted system.	Limited to certain enzyme classes; probe synthesis can be complex.
Suitability for 2-Amino-4-fluorobenzenesulfonamide	Excellent for confirming a hypothesized target in cells without modifying the compound.	Suitable for quantitative affinity determination if a purified target and a fluorescent competitor are available.	Ideal for unbiased discovery of enzymatic targets.

Conclusion: An Integrated Approach to Target Validation

Validating the cellular target engagement of a novel compound like 2-Amino-4-fluorobenzenesulfonamide is a multifaceted challenge that often requires an integrated approach. No single method is universally superior; the optimal choice depends on the specific research question, the available resources, and the stage of the drug discovery process.

• CETSA is an invaluable tool for confirming target engagement in a physiologically relevant setting without the need for compound or protein modification.

• Fluorescence Polarization offers a high-throughput solution for quantitative affinity determination once a purified target has been identified.

• Activity-Based Protein Profiling provides a powerful, unbiased approach for target discovery and for confirming that a compound interacts with the active site of its enzymatic target.

By understanding the principles, advantages, and limitations of each of these techniques, researchers can design a robust and self-validating experimental strategy to confidently elucidate the mechanism of action of novel small molecules, thereby accelerating the path from discovery to clinical application.

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A Researcher's Guide to Assessing the Selectivity of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors

In the landscape of drug discovery, the pursuit of selective inhibitors is paramount. For researchers targeting the carbonic anhydrase (CA) family of enzymes, benzenesulfonamides represent a well-established and potent class of inhibitors. However, with 15 known human CA isoforms, achieving isoform-specific inhibition is a critical challenge to minimize off-target effects and enhance therapeutic efficacy. This guide provides an in-depth comparison of the selectivity profiles of various benzenesulfonamide derivatives, supported by experimental data and detailed protocols to empower researchers in their quest for novel, selective CA inhibitors.

The CA isoforms are implicated in a range of physiological and pathological processes, including pH regulation, electrolyte secretion, and tumorigenicity. While cytosolic isoforms like CA I and CA II are widespread, the transmembrane, tumor-associated isoforms CA IX and XII have emerged as significant targets in cancer therapy.[1][2] Consequently, developing inhibitors that selectively target these cancer-related isoforms while sparing the ubiquitous cytosolic ones is a key objective in modern medicinal chemistry.

Comparative Analysis of Inhibitory Potency and Selectivity

The inhibitory potential of benzenesulfonamide derivatives is typically quantified by their inhibition constant (Kᵢ) or half-maximal inhibitory concentration (IC₅₀) against various CA isoforms. A lower value indicates greater potency. Selectivity is then assessed by comparing these values across different isoforms.

A study on a series of hydrazonobenzenesulfonamides revealed that subtle structural modifications can dramatically alter both potency and selectivity.[1][3] For instance, the introduction of methoxy groups and their specific positioning on the benzylidene moiety significantly influenced the inhibitory activity against CA I, II, IX, and XII.[1][3]

Compound/Derivative	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)	Selectivity Highlights
Acetazolamide (AAZ)	250	12	25	5.7	Standard, non-selective inhibitor
Hydrazone 5 (unsubstituted)	~18.5-45.5	Potent	-	-	No significant selectivity
Hydrazone 6 (4-methyl)	-	Highly selective	-	-	High selectivity for hCA II
Hydrazone 10 (2,4-dimethoxy)	-	-	High activity	High activity & selectivity	Selective towards hCA XII
Hydrazone 14 (3-methoxy)	-	-	Increased selectivity	Increased selectivity	Increased selectivity for hCA IX and XII
Naphthyl derivative 16	-	-	-	High activity	~420-fold selective for hCA XII over hCA I and 22-fold over hCA II

Table 1: Comparative Inhibitory Activity (Kᵢ) of Selected Hydrazonobenzenesulfonamide Derivatives Against Human Carbonic Anhydrase Isoforms.[1][3]

Similarly, a series of 4-benzamidophenyl sulfamate derivatives were synthesized and evaluated against CA II and the tumor-associated CA IX.[4] All tested compounds exhibited micromolar IC₅₀ concentrations, with specific derivatives showing preferential inhibition of either CA II or CA IX, highlighting the potential for tuning selectivity through structural modifications.[4]

Understanding the "Why": Causality in Experimental Design

The choice of experimental assays is critical for accurately determining inhibitor selectivity. The primary methods employed in the cited literature include the stopped-flow CO₂ hydrase assay and the fluorescent thermal shift assay (FTSA).

The stopped-flow CO₂ hydrase assay is a direct kinetic measurement of the enzyme's catalytic activity. It is considered the gold standard for determining the inhibition constants of CA inhibitors. The rationale for its use lies in its ability to precisely measure the initial rates of the CO₂ hydration reaction, which is the physiological function of carbonic anhydrases. By quantifying the decrease in this rate in the presence of an inhibitor, a reliable Kᵢ value can be obtained.

The fluorescent thermal shift assay (FTSA) , also known as differential scanning fluorimetry (DSF), provides an alternative and often higher-throughput method for assessing ligand binding. This technique measures the change in the thermal stability of a protein upon ligand binding. The principle is that a ligand that binds to and stabilizes the protein will increase its melting temperature (Tₘ). While FTSA primarily measures binding affinity (Kₔ), this often correlates well with inhibitory potency for competitive inhibitors. Its advantage lies in its lower protein consumption and amenability to high-throughput screening of compound libraries.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness of selectivity data, it is crucial to employ well-validated and reproducible experimental protocols.

Protocol 1: Stopped-Flow CO₂ Hydrase Assay for CA Inhibition

This protocol outlines the determination of inhibition constants (Kᵢ) for benzenesulfonamide derivatives against various carbonic anhydrase isoforms.

Materials:

• Purified recombinant human CA isoforms (I, II, IX, XII)

• Inhibitor compounds (benzenesulfonamide derivatives) dissolved in a suitable solvent (e.g., DMSO)

• HEPES buffer (pH 7.5)

• Phenol red indicator

• CO₂-saturated water

• Stopped-flow spectrophotometer

Procedure:

• Enzyme and Inhibitor Preparation: Prepare a stock solution of the CA enzyme in HEPES buffer. Prepare serial dilutions of the inhibitor compounds.

• Assay Mixture: In the stopped-flow instrument's syringe, mix the enzyme solution with the appropriate concentration of the inhibitor and the phenol red indicator in HEPES buffer.

• Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated water to initiate the hydration reaction.

• Data Acquisition: Monitor the change in absorbance of the phenol red indicator at its λₘₐₓ as the pH decreases due to the formation of carbonic acid.

• Data Analysis: Calculate the initial velocity of the enzymatic reaction from the slope of the absorbance change over time. Determine the IC₅₀ values by plotting the enzyme activity against the inhibitor concentration. Convert IC₅₀ values to Kᵢ using the Cheng-Prusoff equation.

Protocol 2: Fluorescent Thermal Shift Assay (FTSA) for Ligand Binding

This protocol describes the determination of the dissociation constant (Kₔ) of benzenesulfonamide derivatives for different CA isoforms.

Materials:

• Purified recombinant human CA isoforms

• Inhibitor compounds dissolved in a suitable solvent

• SYPRO Orange dye

• HEPES buffer (pH 7.5)

• Real-time PCR instrument capable of fluorescence detection

Procedure:

• Reaction Setup: In a 96-well PCR plate, mix the CA enzyme, SYPRO Orange dye, and varying concentrations of the inhibitor compound in HEPES buffer.

• Thermal Denaturation: Place the plate in the real-time PCR instrument and apply a thermal gradient, typically from 25 °C to 95 °C, with a slow ramp rate.

• Fluorescence Monitoring: Monitor the fluorescence of the SYPRO Orange dye as the temperature increases. The dye fluoresces upon binding to the hydrophobic regions of the protein that become exposed during unfolding.

• Data Analysis: Plot the fluorescence intensity against temperature to obtain a melting curve. The midpoint of the transition is the melting temperature (Tₘ).

• Kₔ Determination: Determine the change in Tₘ (ΔTₘ) at each inhibitor concentration. The dissociation constant (Kₔ) can be calculated by fitting the ΔTₘ values to a binding isotherm model.

Visualizing Experimental Workflows and Logical Relationships

To better illustrate the process of assessing inhibitor selectivity, the following diagrams outline the experimental workflow and the logical framework for data interpretation.

Figure 1: Experimental workflow for assessing the selectivity of benzenesulfonamide derivatives.

Figure 2: Logical relationship for identifying a promising lead candidate.

Conclusion

The assessment of selectivity is a cornerstone of modern drug development, particularly in targeting specific isoforms within a large enzyme family like the carbonic anhydrases. This guide has demonstrated that benzenesulfonamide derivatives offer a versatile scaffold for developing potent and selective CA inhibitors. Through the systematic application of robust experimental protocols, such as the stopped-flow CO₂ hydrase assay and fluorescent thermal shift assay, researchers can generate reliable quantitative data to guide their structure-activity relationship studies. By understanding the causal relationships between chemical structure and biological activity, the scientific community can continue to advance the development of novel, highly selective therapeutics for a range of diseases.

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• Synthesis and biological evaluation of sulfamate derivatives as inhibitors of carbonic anhydrases II and IX. (n.d.). United Arab Emirates - Ministry of Health and Prevention. [Link]

• 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. (n.d.). MDPI. [Link]

• Structure activity study of carbonic anhydrase IX: Selective inhibition with ureido-substituted benzenesulfonamides. (n.d.). PMC - NIH. [Link]

• Selective Carbonic Anhydrase IX and XII Inhibitors Based Around a Functionalized Coumarin Scaffold. (n.d.). PMC. [Link]

• New Sulfonate Ester‐Linked Fluorinated Hydrazone Derivatives as Multitarget Carbonic Anhydrase and Cholinesterase Inhibitors: Design, Synthesis, Biological Evaluation, Molecular Docking and ADME Analysis. (n.d.). PubMed Central. [Link]

• Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. (n.d.). MDPI. [Link]

• Exploring aliphatic sulfonamides as multiclass inhibitors of the carbonic anhydrases from the pathogen bacterium Vibrio cholerae. (2024-12-17). PMC - PubMed Central. [Link]

• Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. (2021-11-20). NIH. [Link]

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A Comparative Guide to the Structure-Activity Relationship of Fluorinated Benzenesulfonamides Against Carbonic Anhydrases

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of fluorinated benzenesulfonamides as inhibitors of carbonic anhydrases (CAs), a family of metalloenzymes crucial in various physiological and pathological processes. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a clear comparison of how fluorine substitution impacts inhibitory potency and isoform selectivity.

Introduction: The Significance of Carbonic Anhydrase Inhibition

Carbonic anhydrases are ubiquitous enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] In humans, there are 15 known CA isoforms, each with distinct tissue distribution and physiological roles. Their involvement in conditions like glaucoma, epilepsy, and particularly cancer, where isoforms like CA IX and CA XII are overexpressed in hypoxic tumors, has established them as significant therapeutic targets.[2][3] Benzenesulfonamides represent a primary class of CA inhibitors, with their efficacy largely dependent on the interaction between the sulfonamide group and the zinc ion in the enzyme's active site.[4][5] The strategic incorporation of fluorine into the benzenesulfonamide scaffold has emerged as a powerful tool to modulate their inhibitory profiles, enhancing both potency and selectivity.[6][7][8]

The Role of Fluorine in Modulating Inhibitor Activity

The introduction of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability.[7][8] Fluorine's high electronegativity and small size allow it to alter the electronic properties of the benzene ring, influencing the pKa of the sulfonamide group and thereby its binding to the catalytic zinc ion.[4] This modification can lead to more potent and selective inhibitors.[9]

Comparative Analysis of Fluorination Patterns

The inhibitory activity of fluorinated benzenesulfonamides is highly dependent on the position and number of fluorine atoms on the benzene ring. Systematic studies have revealed key SAR trends that guide the rational design of potent and selective CA inhibitors.

Impact of Fluorine Substitution on Potency and Selectivity

Research has consistently shown that fluorination can dramatically alter the binding affinity and selectivity of benzenesulfonamides for different CA isoforms. For instance, the introduction of fluorine atoms can increase the acidity of the sulfonamide group, which often leads to stronger binding to the zinc ion in the active site.[6]

A study comparing a series of benzenesulfonamides and their tetrafluorinated analogues demonstrated that while both series effectively inhibited the tumor-associated isoforms CA IX and XII in the low nanomolar to subnanomolar range, the fluorinated compounds exhibited distinct inhibition profiles against the cytosolic isoforms CA I and II.[6] This highlights the potential of fluorination to fine-tune isoform selectivity.

Furthermore, the position of fluorine substitution is critical. For example, 3,4-disubstituted-2,5,6-trifluorobenzenesulfonamides have been found to bind to CAs with higher affinity than their 2,4-disubstituted-3,5,6-trifluoro counterparts.[10] This suggests that the arrangement of substituents on the fluorinated ring plays a crucial role in optimizing interactions within the enzyme's active site.

Case Study: Enhancing Selectivity for Tumor-Associated Isoforms

A compelling example of fluorine's impact is seen in the development of selective inhibitors for the cancer-related CA IX and XII isoforms.[2][3] In one study, the introduction of a fluorine atom into a benzenesulfonamide scaffold led to a significant increase in the inhibition constants (Kᵢ values) for the off-target isoforms CA I and II, while enhancing the affinity for the tumor-associated CA IX and XII.[2] Specifically, the fluoro-substituted compound showed a 16.9-fold and 7.9-fold increase in Kᵢ for hCA I and II, respectively, coupled with a 1.2-fold and 2.0-fold increase in affinity for the tumor-associated isoforms.[2] This demonstrates a clear shift in selectivity, favoring the desired cancer targets.

The development of di-meta-substituted fluorinated benzenesulfonamides has led to compounds with picomolar binding affinities for CA IX and up to 1000-fold selectivity over off-target CA isozymes.[11] X-ray crystallography of these inhibitors bound to CA IX and XII has provided detailed insights into the protein-ligand interactions that drive this high affinity and selectivity.[11]

Table 1: Comparative Inhibition Data (Kᵢ in nM) of Fluorinated vs. Non-Fluorinated Benzenesulfonamides

Compound	hCA I	hCA II	hCA IX	hCA XII	Selectivity (I/IX)	Selectivity (II/IX)
Benzenesulfonamide Analog A	957	29.1	4.2	14.5	227.9	6.9
Fluorinated Analog A'	>10000	230	3.5	7.3	>2857	65.7
Benzenesulfonamide Analog B	41.5	30.1	1.5	0.8	27.7	20.1
Tetrafluoro Analog B'	1500	755	38.9	12.4	38.6	19.4

Data synthesized from multiple sources for illustrative comparison.[2][6]

Mechanistic Insights from Structural Studies

X-ray crystallography and NMR spectroscopy have been instrumental in elucidating the binding modes of fluorinated benzenesulfonamides within the CA active site.[4][10][12] These studies have confirmed that the sulfonamide moiety coordinates directly with the catalytic zinc ion.[4][5] The fluorinated benzene ring extends into a hydrophobic pocket, and the specific substitution pattern dictates the precise interactions with surrounding amino acid residues.

For many fluorinated benzenesulfonamides, the binding stoichiometry is 1:1 with the enzyme.[4] However, some studies have suggested the possibility of a 2:1 inhibitor-to-enzyme stoichiometry for certain compounds.[12]

Experimental Protocols

The following sections detail standardized methodologies for the synthesis and evaluation of fluorinated benzenesulfonamide inhibitors.

General Synthesis of Fluorinated Benzenesulfonamides

A common synthetic route involves the reaction of an appropriate azide with an alkyne via "click chemistry" to generate a triazole-linked benzenesulfonamide.[6]

Step-by-Step Protocol:

• Azide Synthesis: Prepare the necessary azide precursor incorporating the sulfamoyl zinc-binding group.

• Click Reaction: React the azide with a chosen alkyne in the presence of a copper catalyst (e.g., nanosized metallic copper).[6]

• Purification: The resulting triazole-containing benzenesulfonamide is then purified, typically by recrystallization or column chromatography.

In Vitro Carbonic Anhydrase Inhibition Assay

The inhibitory activity of the synthesized compounds is typically determined using a stopped-flow CO₂ hydration assay or a spectrophotometric assay measuring the hydrolysis of p-nitrophenyl acetate (p-NPA).[10][13]

Spectrophotometric Assay Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5.[13]

  • Enzyme Stock Solution: Dissolve the specific human CA isoform in cold assay buffer.

  • Substrate Solution: Prepare a stock solution of p-nitrophenyl acetate in a suitable organic solvent like DMSO.

  • Inhibitor Solutions: Prepare serial dilutions of the test compounds and a known CA inhibitor (e.g., acetazolamide) as a positive control.[13]

• Assay Procedure (96-well plate format):

  • Add assay buffer, inhibitor solution (or DMSO for control), and enzyme solution to each well.

  • Pre-incubate the plate at room temperature for 10-15 minutes to allow for enzyme-inhibitor binding.[13]

  • Initiate the reaction by adding the substrate solution to all wells.

  • Immediately measure the absorbance at 400-405 nm in kinetic mode at regular intervals.[13]

• Data Analysis:

  • Calculate the reaction rate for each well from the linear portion of the absorbance vs. time curve.

  • Determine the percentage of inhibition for each inhibitor concentration.

  • Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

  • The inhibition constant (Kᵢ) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Visualizing Key Concepts

General Inhibition Mechanism

The fundamental interaction for this class of inhibitors is the coordination of the deprotonated sulfonamide nitrogen to the zinc ion in the active site of carbonic anhydrase.

Caption: Inhibition of carbonic anhydrase by a fluorinated benzenesulfonamide.

Experimental Workflow

The process from inhibitor design to activity determination follows a logical and iterative sequence.

Caption: Workflow for SAR studies of CA inhibitors.

Conclusion and Future Directions

The strategic fluorination of the benzenesulfonamide scaffold is a highly effective approach for developing potent and isoform-selective carbonic anhydrase inhibitors. The electron-withdrawing nature of fluorine enhances the binding affinity of the sulfonamide group, while the specific substitution pattern on the aromatic ring allows for the fine-tuning of interactions within the active site, leading to improved selectivity. This is particularly relevant for targeting tumor-associated isoforms like CA IX and XII, where high selectivity over ubiquitous isoforms such as CA I and II is crucial to minimize off-target effects.

Future research will likely focus on exploring novel fluorination patterns and combining this strategy with other medicinal chemistry approaches to further optimize the pharmacokinetic and pharmacodynamic properties of these inhibitors. The continued use of structural biology techniques will be essential for a deeper understanding of the molecular basis of their activity and for guiding the rational design of next-generation CA inhibitors for a range of therapeutic applications.

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• Gecyte, G., et al. (2022). 4-(3-Alkyl/benzyl-guanidino)benzenesulfonamides as selective carbonic anhydrase VII inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1629-1636. [Link]

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• Pakalniškis, A., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry-A European Journal. [Link]

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A Senior Application Scientist's Guide to the Statistical Analysis of 2-Amino-4-fluorobenzenesulfonamide Bioactivity as a Carbonic Anhydrase Inhibitor

This guide provides a comprehensive analysis of the bioactivity of 2-Amino-4-fluorobenzenesulfonamide, positioning it within the broader context of sulfonamide-based carbonic anhydrase inhibitors. As researchers and drug development professionals, our objective extends beyond simple data acquisition to a nuanced understanding of a compound's potential, guided by statistical insights and a firm grasp of structure-activity relationships (SAR). While specific experimental data for 2-Amino-4-fluorobenzenesulfonamide is not extensively published, we can leverage the wealth of information on analogous compounds to build a robust predictive analysis. This guide will focus on its potential inhibitory activity against two key human carbonic anhydrase (hCA) isoforms: the ubiquitous cytosolic hCA II and the tumor-associated transmembrane hCA IX.

The Rationale for Focusing on Carbonic Anhydrases

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] Their physiological roles are diverse, ranging from pH regulation and CO2 transport to biosynthesis.[1] Dysregulation of CA activity is implicated in various pathologies, including glaucoma, epilepsy, and particularly cancer, where the overexpression of isoforms like hCA IX contributes to the acidic tumor microenvironment, promoting cancer cell survival and metastasis.[2][3] The primary sulfonamide moiety (SO2NH2) is a classic zinc-binding group, making this class of compounds potent and well-studied CA inhibitors.[4] The introduction of fluorine atoms into drug candidates can modulate their physicochemical properties, such as lipophilicity and metabolic stability, potentially enhancing their therapeutic profile.[5]

Comparative Bioactivity Profile: 2-Amino-4-fluorobenzenesulfonamide and Key Alternatives

The inhibitory potency of sulfonamides against CAs is typically quantified by the inhibition constant (Ki), with lower values indicating stronger inhibition. The following table presents a curated comparison of the Ki values for a series of benzenesulfonamide derivatives against hCA II and hCA IX, providing a framework for estimating the activity of 2-Amino-4-fluorobenzenesulfonamide.

Compound	Structure	hCA II Ki (nM)	hCA IX Ki (nM)	Selectivity Index (hCA II/hCA IX)
Acetazolamide (Standard)	Clinically used CA inhibitor	12[1]	25[6][7]	0.48
4-Fluorobenzenesulfonamide	Structurally related analog	6.6[8]	1339.0[8]	0.005
Benzenesulfonamide	Parent compound	62.8 - 98.4[9]	-	-
4-Nitrobenzenesulfonamide	Analog with electron-withdrawing group	120.9[9]	-	-
4-Chlorobenzenesulfonamide	Analog with halogen substituent	-	43[8]	-
2-Amino-4-fluorobenzenesulfonamide (Estimated)	Target Compound	~10-50	~50-200	~0.2-0.25

Note: The Ki values for 2-Amino-4-fluorobenzenesulfonamide are estimated based on established structure-activity relationships. The presence of the 4-fluoro substituent is expected to enhance potency against hCA II compared to the unsubstituted benzenesulfonamide.[4][8] The 2-amino group, being a hydrogen bond donor, may offer additional interactions within the active site, potentially improving affinity for both isoforms compared to 4-fluorobenzenesulfonamide alone.

Statistical Analysis and Interpretation

A key aspect of drug discovery is understanding not just the potency against the target but also the selectivity against off-target isoforms to minimize side effects. The selectivity index (SI), calculated as the ratio of Ki for the off-target (hCA II) to the target (hCA IX), is a crucial metric. A higher SI indicates greater selectivity for the target isoform.

From the table, we can draw several inferences:

• Acetazolamide exhibits potent inhibition of both isoforms with a slight preference for hCA II.

• 4-Fluorobenzenesulfonamide is a potent hCA II inhibitor but a significantly weaker hCA IX inhibitor, resulting in very low selectivity for the tumor-associated isoform.[8]

• Our estimated activity for 2-Amino-4-fluorobenzenesulfonamide suggests it may be a potent inhibitor of both isoforms, with a potential for slightly improved selectivity towards hCA IX compared to 4-fluorobenzenesulfonamide, though likely less selective than ideal for a targeted anti-cancer agent.

Further statistical analysis, such as quantitative structure-activity relationship (QSAR) studies, could be employed with a larger dataset of analogs to build a predictive model for the bioactivity of novel sulfonamides.

Causality Behind Experimental Choices: The Stopped-Flow CO₂ Hydrase Assay

The determination of Ki values for carbonic anhydrase inhibitors is most accurately performed using a stopped-flow CO₂ hydrase assay .[6] This method directly measures the enzyme's catalytic activity—the hydration of CO₂. The rationale for its use lies in its ability to capture this very rapid enzymatic reaction in real-time.

Experimental Workflow: Stopped-Flow Assay

Caption: Workflow for determining Ki values using a stopped-flow CO₂ hydrase assay.

Detailed Experimental Protocol: Carbonic Anhydrase Inhibition Assay

This protocol outlines the steps for determining the inhibition constant (Ki) of a test compound against a specific carbonic anhydrase isoform.

Materials:

• Purified human carbonic anhydrase (hCA II or hCA IX)

• Test compound (e.g., 2-Amino-4-fluorobenzenesulfonamide) and a reference inhibitor (e.g., Acetazolamide)

• Tris-HCl buffer (50 mM, pH 7.5)

• p-Nitrophenyl acetate (pNPA) as substrate

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• 96-well microplates

• Microplate reader capable of kinetic measurements at 405 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the CA enzyme in Tris-HCl buffer.

  • Prepare a stock solution of the substrate (pNPA) in a suitable organic solvent like acetonitrile.

  • Prepare serial dilutions of the test compound and the reference inhibitor in DMSO.

• Assay Setup (in a 96-well plate):

  • Blank: Add assay buffer and substrate solution.

  • Control (Maximum Activity): Add assay buffer, enzyme solution, and DMSO (vehicle control).

  • Test Compound: Add assay buffer, enzyme solution, and the desired concentration of the test compound.

  • Reference Inhibitor: Add assay buffer, enzyme solution, and the desired concentration of the reference inhibitor.

• Enzyme-Inhibitor Pre-incubation:

  • Add the assay buffer and the respective inhibitor (or DMSO) to the wells.

  • Add the enzyme solution to all wells except the blank.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the substrate solution to all wells.

  • Immediately place the plate in the microplate reader and measure the absorbance at 405 nm every 30 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the initial reaction rate (velocity) for each well from the linear portion of the absorbance vs. time plot.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation, which requires knowledge of the Michaelis-Menten constant (Km) of the substrate for the enzyme.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The inhibitory activity of benzenesulfonamides against carbonic anhydrases is governed by specific structural features that dictate their interaction with the enzyme's active site.

Caption: Key interactions between a benzenesulfonamide inhibitor and the carbonic anhydrase active site.

• The Sulfonamide Group: This is the critical zinc-binding group. The deprotonated sulfonamide nitrogen (SO2NH-) coordinates directly to the Zn2+ ion at the bottom of the active site, displacing the zinc-bound water molecule or hydroxide ion.[10] This interaction is fundamental to the inhibitory mechanism.

• The Aromatic Ring: The benzene ring of the sulfonamide typically orients itself within a hydrophobic pocket of the active site, making van der Waals contacts with residues such as Val121, Phe131, and Leu198.[11]

• Ring Substituents: The nature and position of substituents on the aromatic ring are crucial for modulating potency and isoform selectivity.

  • Fluorine: The high electronegativity of fluorine can increase the acidity of the sulfonamide proton, facilitating its deprotonation and subsequent binding to the zinc ion, which can lead to enhanced potency.[4][5]

  • Amino Group: The 2-amino group in our target compound can act as a hydrogen bond donor, potentially forming additional interactions with residues in the active site, which could influence its binding affinity and selectivity profile.

Conclusion and Future Directions

While direct experimental data for 2-Amino-4-fluorobenzenesulfonamide is lacking, a robust statistical and SAR-based analysis suggests it is a promising candidate for a potent inhibitor of carbonic anhydrases, particularly hCA II. Its activity against the cancer-related hCA IX isoform warrants further investigation to determine its selectivity and potential as an anti-cancer agent. The experimental protocols and mechanistic insights provided in this guide offer a clear framework for the empirical validation and further development of this and other novel sulfonamide-based inhibitors. Future work should focus on the synthesis and in vitro testing of 2-Amino-4-fluorobenzenesulfonamide to confirm these predictions and to explore its potential in more complex biological systems, such as 3D cell cultures and in vivo models.

References

• Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. MDPI. [Link]

• Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. PubMed Central. [Link]

• Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties. PubMed Central. [Link]

• Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. ACS Publications. [Link]

• Discovery of Novel Hydroxyimine-Tethered Benzenesulfonamides as Potential Human Carbonic Anhydrase IX/XII Inhibitors. ACS Publications. [Link]

• CA II and IX and inhibition values of sulfonamides 50–62. KI values are... ResearchGate. [Link]

• K i values (in nM): Inhibition of human carbonic anhydrase I, II, IX,... ResearchGate. [Link]

• Fluorine-containing sulfonamides is used for inhibition of carbonic anhydrase. ResearchGate. [Link]

• Inhibition of Carbonic Anhydrase IX Promotes Apoptosis through Intracellular pH Level Alterations in Cervical Cancer Cells. MDPI. [Link]

• Structure-Activity Relationships of Benzenesulfonamide-Based Inhibitors towards Carbonic Anhydrase Isoform Specificity. PubMed. [Link]

• Interaction Studies between Carbonic Anhydrase and a Sulfonamide Inhibitor by Experimental and Theoretical Approaches. ACS Publications. [Link]

• Synthesis, carbonic anhydrase I and II inhibition studies of the 1,3,5-trisubstituted-pyrazolines. PubMed Central. [Link]

• Full article: Sulfonamides incorporating fluorine and 1,3,5-triazine moieties are effective inhibitors of three β-class carbonic anhydrases from Mycobacterium tuberculosis. Taylor & Francis Online. [Link]

• Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays. National Institutes of Health. [Link]

• Sulfonamides incorporating fluorine and 1,3,5-triazine moieties are effective inhibitors of three β-class carbonic anhydrases from Mycobacterium tuberculosis. PubMed. [Link]

• Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. MDPI. [Link]

• Carbonic Anhydrase IX Inhibitors: Finding Potential Therapeutic Cancer Agents Through Virtual Screening. Journal of Young Investigators. [Link]

• Full article: Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. Taylor & Francis Online. [Link]

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• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. PubMed Central. [Link]

• Computational Discovery of Selective Carbonic Anhydrase IX (CA IX) Inhibitors via Pharmacophore Modeling and Molecular Simulations for Cancer Therapy. MDPI. [Link]

• Evaluation of carbonic anhydrase IX as a therapeutic target for inhibition of breast cancer invasion and metastasis using a series of in vitro breast cancer models. National Institutes of Health. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-4-fluorobenzenesulfonamide

As researchers dedicated to advancing science, our responsibility extends beyond the benchtop to include the safe and compliant management of all chemical reagents. 2-Amino-4-fluorobenzenesulfonamide is a valuable building block in medicinal chemistry and drug development. However, its handling and disposal require a rigorous, systematic approach to protect ourselves, our colleagues, and the environment. This guide provides a comprehensive, step-by-step protocol grounded in established safety principles and regulatory standards.

Core Principle: Hazard-Informed Waste Management

The foundation of any disposal procedure is a thorough understanding of the substance's inherent risks. While specific toxicological data for 2-Amino-4-fluorobenzenesulfonamide may be limited, data from structurally similar compounds, such as 2-Fluorobenzenesulfonamide, provides a strong basis for a conservative risk assessment. The primary directive from safety data sheets (SDS) is unambiguous: this compound and its containers must be disposed of via an approved waste disposal plant.[1][2] This is not merely a recommendation but a critical control measure to ensure hazardous materials are managed by professionals equipped for the task.

Table 1: Hazard Profile and Immediate Safety Implications

Hazard Classification	GHS Precautionary Statement	Rationale & Required Action
Acute Toxicity (Oral, Dermal, Inhalation)	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1] P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]	The compound is presumed harmful if swallowed, inhaled, or in contact with skin. All handling must occur in a well-ventilated area, preferably a chemical fume hood, with appropriate PPE.
Skin Corrosion/Irritation (Category 2)	P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]	Causes skin irritation. Impervious gloves (e.g., nitrile) and a lab coat are mandatory to prevent direct contact. Contaminated clothing must be removed and decontaminated before reuse.
Serious Eye Damage/Irritation (Category 2/2A)	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]	Causes serious eye irritation. Chemical safety goggles or a face shield must be worn at all times when handling the compound.
Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory System)	P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]	May cause respiratory irritation. Engineering controls like a fume hood are the primary means of preventing inhalation exposure.

The Disposal Workflow: A Step-by-Step Protocol

The only compliant and safe disposal route for 2-Amino-4-fluorobenzenesulfonamide is through a licensed hazardous waste management service. The following protocol details the on-site procedures for collecting and storing the waste prior to professional pickup.

Workflow for Segregation and Disposal of 2-Amino-4-fluorobenzenesulfonamide Waste

Caption: Waste management decision tree for 2-Amino-4-fluorobenzenesulfonamide.

Protocol Steps:

• Waste Segregation (The "Why"):

  • Halogenated Waste Stream: Due to the fluorine atom, 2-Amino-4-fluorobenzenesulfonamide and any solutions containing it must be classified as halogenated organic waste .[3][4] Do not mix with non-halogenated waste streams. Co-mingling needlessly increases disposal costs and complexity, as the entire mixture must be treated as the more hazardous (and expensive) halogenated category.[3]

  • Solid vs. Liquid: Keep solid and liquid waste streams separate in their respective, appropriate containers.

• Container Selection and Labeling:

  • Compatibility: Use containers made of materials compatible with the waste. For solutions, this is typically a high-density polyethylene (HDPE) or glass bottle. Ensure the container is in good condition with a secure, leak-proof cap.[5]

  • Labeling: Immediately label the waste container. The label must be clear, legible, and include:

    • The words "Hazardous Waste".[6]

    • The full chemical name: "2-Amino-4-fluorobenzenesulfonamide". Avoid acronyms or formulas.[6]

    • An accurate list of all constituents and their approximate concentrations.

    • The relevant hazard characteristics (e.g., "Toxic," "Irritant").

    • The accumulation start date.

• Collection of Waste:

  • Unused/Surplus Compound: Collect the pure, solid compound in its original container if possible, or in a new, clearly labeled, and tightly sealed container designated for solid hazardous waste.[7]

  • Solutions: For reaction mixtures or solutions, pour the waste into the designated LIQUID HALOGENATED ORGANIC WASTE container using a funnel to prevent spills.[5]

  • Contaminated Labware: Disposable items such as gloves, weighing boats, and pipette tips that are contaminated with the compound must be collected in a sealed bag or container labeled as solid hazardous waste.[7] Do not dispose of these items in the regular trash.

• Temporary Storage:

  • Store sealed waste containers in a designated Satellite Accumulation Area (SAA) that is under the control of the laboratory personnel.

  • The SAA should be in a secondary containment tray to capture any potential leaks.

  • Keep waste containers closed at all times except when adding waste.[6]

Management of Spills and Empty Containers

Small Spill Cleanup:

• Control and Alert: Ensure the area is well-ventilated. Alert colleagues in the immediate vicinity.

• PPE: Don appropriate PPE (lab coat, gloves, safety goggles).

• Containment: For a solid spill, gently cover with an absorbent material like vermiculite or sand to prevent dust from becoming airborne.[8]

• Collection: Carefully sweep or scoop the material into a designated hazardous waste container. Do not use a vacuum cleaner unless it is specifically designed for hazardous dust.

• Decontamination: Clean the spill area thoroughly with soap and water. Collect all cleaning materials (e.g., paper towels) as solid hazardous waste.

Disposal of Empty Containers:

An "empty" container that held a hazardous chemical is not treated as regular trash until properly decontaminated.

• Triple Rinsing:

  • Rinse the container thoroughly with a suitable solvent (e.g., acetone, ethanol) three times.[7]

  • Crucially, the first rinsate is considered hazardous waste. [6] It must be collected and added to your liquid halogenated organic waste stream. Subsequent rinsates can often be collected as hazardous waste as well, per institutional policy.[7]

• Defacing the Label: Completely remove or obliterate the original manufacturer's label to prevent confusion.[5][7]

• Final Disposal: Once triple-rinsed and the label is defaced, the container can typically be disposed of in the appropriate glass or plastic recycling bin, according to your institution's EHS guidelines.

Prohibited Disposal Methods: Critical Exclusions

To ensure safety and regulatory compliance, the following disposal methods are strictly forbidden:

• DO NOT Sewer: It is illegal and environmentally irresponsible to dispose of 2-Amino-4-fluorobenzenesulfonamide down the drain.[9] The U.S. Environmental Protection Agency (EPA) explicitly bans the sewering of hazardous waste pharmaceuticals, a category under which this compound falls in a research context.[9][10][11] This practice introduces persistent organic pollutants into waterways, which are difficult to remove by standard wastewater treatment and can harm aquatic ecosystems.[11]

• DO NOT Attempt On-Site Neutralization: While neutralization is a valid chemical process for simple acids and bases, it is not a recommended disposal method for complex organic compounds like this one.[12][13] The reaction products are unknown and may be more toxic or hazardous than the parent compound. Without a validated protocol from your institution's EHS department, attempting neutralization creates unacceptable risks.

• DO NOT Discard in Regular Trash: The compound and any materials contaminated with it must be treated as hazardous waste.

By adhering to this structured, scientifically-grounded disposal protocol, you contribute to a culture of safety and environmental stewardship, ensuring that our pursuit of scientific discovery does not come at the cost of our well-being or that of our planet.

References

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety. Retrieved January 25, 2026, from [Link]

• U.S. Environmental Protection Agency. (2022, October 10). A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. Retrieved January 25, 2026, from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Environmental Health and Safety. Retrieved January 25, 2026, from [Link]

• American Society of Health-System Pharmacists (ASHP). (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Retrieved January 25, 2026, from [Link]

• Simon Fraser University. (2023, December 8). Hazardous Chemical Waste Manual. Retrieved January 25, 2026, from [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved January 25, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P. Retrieved January 25, 2026, from [Link]

• U.S. Environmental Protection Agency. (2024, March 26). Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Retrieved January 25, 2026, from [Link]

• WM Solutions. (n.d.). F List - Hazardous Wastes From Non-Specific Sources. Retrieved January 25, 2026, from [Link]

• MedSchoolCoach. (2020, September 15). Neutralization Reactions [Video]. YouTube. Retrieved January 25, 2026, from [Link]

• ChemProfJH. (2022, November 7). Neutralization reactions for carboxylic acids and amines [Video]. YouTube. Retrieved January 25, 2026, from [Link]

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